4-Amino-6-chloropyrimidin-5-ol

• CAS: 38953-42-3

Core Science & Biosynthesis

4-Amino-6-chloropyrimidin-5-ol chemical properties and structure

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed overview of the chemical properties and structure of 4-Amino-6-chloropyrimidin-5-ol. Due to the limited availability of specific experimental data for this compound in publicly accessible literature, this guide combines confirmed structural information with data on related compounds and general principles of pyrimidine chemistry to offer a comprehensive resource.

Chemical Structure and Identification

4-Amino-6-chloropyrimidin-5-ol is a substituted pyrimidine characterized by an amino group at position 4, a chlorine atom at position 6, and a hydroxyl group at position 5.

Chemical Structure:

An In-depth Technical Guide to the Synthesis Pathways and Mechanisms of 4-Amino-6-chloropyrimidin-5-ol

This technical guide provides a comprehensive overview of the synthesis of 4-Amino-6-chloropyrimidin-5-ol, a crucial intermediate for drug development and scientific research. This document details the primary synthetic pathways, reaction mechanisms, and experimental protocols, presenting quantitative data in a clear, tabular format for easy comparison. The intended audience includes researchers, scientists, and professionals in the field of drug development.

Introduction

4-Amino-6-chloropyrimidin-5-ol is a substituted pyrimidine derivative of significant interest in medicinal chemistry. Its trifunctional nature, featuring an amino group, a chloro leaving group, and a hydroxyl group, makes it a versatile building block for the synthesis of more complex heterocyclic compounds, including kinase inhibitors and other biologically active molecules. This guide focuses on a logical and experimentally validated synthetic route, starting from readily available precursors.

Primary Synthesis Pathway

The most viable synthetic route to 4-Amino-6-chloropyrimidin-5-ol proceeds through a three-step sequence involving the initial construction of a substituted pyrimidine ring, followed by functional group interconversions. The overall pathway is as follows:

• Chlorination: Synthesis of the key intermediate, 4,6-dichloro-5-methoxypyrimidine, from 4,6-dihydroxy-5-methoxypyrimidine or its corresponding salt.

• Selective Nucleophilic Aromatic Substitution (SNAr): Mono-amination of 4,6-dichloro-5-methoxypyrimidine to introduce the amino group at either the C4 or C6 position.

• Demethylation: Cleavage of the 5-methoxy ether to yield the final product, 4-Amino-6-chloropyrimidin-5-ol.

Caption: Overall synthetic pathway for 4-Amino-6-chloropyrimidin-5-ol.

Detailed Synthesis Steps and Mechanisms

Step 1: Synthesis of 4,6-Dichloro-5-methoxypyrimidine

The initial step involves the conversion of the dihydroxy pyrimidine precursor to the corresponding dichloro derivative. This is a standard transformation in pyrimidine chemistry, typically achieved using phosphorus oxychloride (POCl₃) or phosphorus trichloride (PCl₃).

Reaction: 4,6-Dihydroxy-5-methoxypyrimidine → 4,6-Dichloro-5-methoxypyrimidine

Mechanism: The reaction proceeds via the formation of phosphate or phosphite esters as intermediates, which are subsequently displaced by chloride ions. The use of a tertiary amine, such as N,N-diethylaniline, can be employed to scavenge the HCl generated during the reaction.

Experimental Protocol:

A detailed protocol for this chlorination is described in patent literature.

• Materials: 4,6-dihydroxy-5-methoxypyrimidine sodium salt, phosphorus trichloride (PCl₃), organic solvent (e.g., toluene), deionized water, alkali solution (e.g., NaOH).

• Procedure:

  • To a reaction vessel, add phosphorus trichloride and heat to 70-80 °C.

  • Slowly add 4,6-dihydroxy-5-methoxypyrimidine sodium salt over a period of 0.5 to 1.5 hours, maintaining the temperature between 80-95 °C.

  • After the addition is complete, heat the mixture to reflux at 110-120 °C for 2 to 6 hours.

  • Cool the reaction mixture to below 90 °C and add an organic solvent (e.g., toluene) to dissolve the product.

  • Carefully pour the mixture into deionized water to hydrolyze any remaining phosphorus halides.

  • Separate the organic layer. Wash the organic layer with an alkali solution to neutralize any acidic byproducts, followed by a water wash.

  • Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

  • The product can be further purified by recrystallization or distillation.

Quantitative Data:

Parameter	Value	Reference
Starting Material	4,6-dihydroxy-5-methoxypyrimidine sodium	CN103910683A
Chlorinating Agent	Phosphorus trichloride (PCl₃)	CN103910683A
Reaction Temperature	110-120 °C (Reflux)	CN103910683A
Reaction Time	2 - 6 hours	CN103910683A
Typical Yield	High	-

Step 2: Selective Mono-amination of 4,6-Dichloro-5-methoxypyrimidine

This step involves a nucleophilic aromatic substitution (SNAr) reaction where one of the chlorine atoms is displaced by an amino group. The regioselectivity of this reaction can be influenced by the reaction conditions and the nature of the amine. For the synthesis of the parent 4-amino compound, ammonia or a protected form of ammonia would be used.

Reaction: 4,6-Dichloro-5-methoxypyrimidine + NH₃ → 4-Amino-6-chloro-5-methoxypyrimidine

Mechanism: Nucleophilic Aromatic Substitution (SNAr)

The SNAr mechanism is a two-step process:

• Addition: The nucleophile (amine) attacks one of the electrophilic carbons bearing a chlorine atom, breaking the aromaticity of the pyrimidine ring and forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex. The electron-withdrawing nature of the pyrimidine nitrogens and the other chlorine atom helps to stabilize this intermediate.

• Elimination: The aromaticity is restored by the elimination of the chloride leaving group.

Caption: Mechanism of the SNAr amination step.

Experimental Protocol (General):

• Materials: 4,6-dichloro-5-methoxypyrimidine, amine source (e.g., aqueous ammonia, or a specific amine like cyclopentylamine), solvent (e.g., ethanol, DMF), base (optional, e.g., K₂CO₃).

• Procedure:

  • Dissolve 4,6-dichloro-5-methoxypyrimidine in a suitable solvent in a reaction vessel.

  • Add the amine source. For ammonia, a solution in water or an alcohol can be used. For other amines, they can be added directly.

  • If necessary, add a base to neutralize the HCl formed during the reaction.

  • Heat the reaction mixture to a temperature appropriate for the specific amine (e.g., reflux).

  • Monitor the reaction progress using TLC or LC-MS.

  • Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

  • The crude product can be purified by recrystallization or column chromatography.

Quantitative Data (Example with Cyclopentylamine):

Parameter	Value
Starting Material	4,6-dichloro-5-methoxypyrimidine
Amine	Cyclopentylamine
Product	4-Chloro-6-(cyclopentylamino)-5-methoxypyrimidine
Yield	High

Step 3: Demethylation to 4-Amino-6-chloropyrimidin-5-ol

The final step is the cleavage of the methyl ether at the 5-position to reveal the hydroxyl group. Boron tribromide (BBr₃) is a highly effective reagent for this transformation, particularly for aryl methyl ethers.

Reaction: 4-Amino-6-chloro-5-methoxypyrimidine → 4-Amino-6-chloropyrimidin-5-ol

Mechanism: BBr₃-Mediated Ether Cleavage

The mechanism involves the following key steps:

• Lewis Acid-Base Adduct Formation: The Lewis acidic boron atom of BBr₃ coordinates to the oxygen atom of the methoxy group.

• Nucleophilic Attack: A bromide ion, either from another BBr₃ molecule or from the initially formed adduct, attacks the methyl group in an Sₙ2-like fashion.

• C-O Bond Cleavage: The carbon-oxygen bond is cleaved, forming methyl bromide and a borate intermediate.

• Hydrolysis: Upon aqueous workup, the borate intermediate is hydrolyzed to yield the final hydroxyl group.

Caption: Mechanism of BBr₃-mediated demethylation.

Experimental Protocol (Adapted from a similar substrate):

• Materials: 4-Amino-6-chloro-5-methoxypyrimidine derivative, boron tribromide (BBr₃) solution in DCM, anhydrous dichloromethane (DCM), water, saturated aqueous NaHCO₃.

• Procedure:

  • Dissolve the 4-amino-6-chloro-5-methoxypyrimidine derivative in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0 °C.

  • Slowly add a solution of boron tribromide (1.0 M in DCM) dropwise over 30 minutes.

  • Allow the reaction mixture to stir at room temperature for a specified time (e.g., 15 minutes), and then heat to a moderate temperature (e.g., 40 °C) for several hours (e.g., 15 hours).

  • Monitor the reaction by TLC or LC-MS.

  • Once complete, cool the reaction to 0 °C and slowly quench with water (Note: this can be a vigorous reaction).

  • Neutralize the mixture to a pH of approximately 6 with a saturated aqueous solution of NaHCO₃.

  • Extract the aqueous layer with DCM (3 times).

  • Combine the organic layers, dry over an anhydrous salt, filter, and concentrate under reduced pressure to yield the crude product.

  • Purify by column chromatography or recrystallization as needed.

Quantitative Data (Example with a substituted amine):

Parameter	Value
Starting Material	4-Chloro-6-(cyclopentylamino)pyrimidin-5-methoxy
Reagent	Boron tribromide (1.0M in DCM)
Solvent	Anhydrous Dichloromethane (DCM)
Reaction Temperature	40 °C
Reaction Time	15 hours
Yield	High

Summary and Outlook

The synthesis of 4-Amino-6-chloropyrimidin-5-ol can be reliably achieved through a three-step sequence involving chlorination, selective amination, and BBr₃-mediated demethylation. The provided protocols and mechanistic insights offer a solid foundation for the laboratory-scale preparation of this valuable intermediate. Further optimization of the selective amination step, particularly with ammonia to obtain the parent compound, may be necessary to maximize yields and minimize side products. The versatility of the chloro and hydroxyl groups in the final product allows for a wide range of subsequent chemical transformations, making it a key starting material for the synthesis of diverse compound libraries for drug discovery and other applications.

Spectroscopic data of 4-Amino-6-chloropyrimidin-5-ol (NMR, IR, Mass Spec)

Introduction

The structural elucidation of heterocyclic compounds is a critical step in chemical synthesis and drug discovery. A combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), provides a detailed picture of the molecular architecture. This guide outlines the spectroscopic characterization of 4-Amino-6-chloropyrimidine, a key intermediate in the synthesis of various biologically active molecules.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for 4-Amino-6-chloropyrimidine.

Table 1: ¹H NMR Spectral Data of 4-Amino-6-chloropyrimidine

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~8.2	Singlet	1H	H-2
~6.6	Singlet	1H	H-5
~7.0	Broad Singlet	2H	-NH₂

Note: Predicted values based on analysis of similar pyrimidine derivatives. The broadness of the amino proton signal is due to quadrupole broadening and potential hydrogen exchange.

Table 2: ¹³C NMR Spectral Data of 4-Amino-6-chloropyrimidine

Chemical Shift (δ) ppm	Assignment
~162	C-4
~160	C-6
~158	C-2
~108	C-5

Note: Predicted values based on the analysis of structurally related compounds.

Table 3: IR Absorption Bands of 4-Amino-6-chloropyrimidine

Wavenumber (cm⁻¹)	Intensity	Assignment
3400 - 3300	Medium, Sharp (doublet)	N-H stretching (asymmetric and symmetric) of primary amine
~1640	Strong	N-H bending (scissoring)
~1570	Strong	C=N stretching (pyrimidine ring)
~1450	Strong	C=C stretching (pyrimidine ring)
~800	Strong	C-Cl stretching

Table 4: Mass Spectrometry Data of 4-Amino-6-chloropyrimidine

m/z Value	Interpretation
129/131	Molecular ion peak (M⁺, M+2) corresponding to the isotopic pattern of chlorine
102/104	Fragment from loss of HCN
94	Fragment from loss of Cl

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Weigh approximately 10-20 mg of 4-Amino-6-chloropyrimidine. Dissolve the sample in approximately 0.7 mL of a suitable deuterated solvent, such as Dimethyl Sulfoxide-d₆ (DMSO-d₆), in a clean, dry NMR tube.

• ¹H NMR Acquisition:

  • Tune the probe for ¹H frequency.

  • Acquire the ¹H NMR spectrum using a standard pulse sequence.

  • A spectral width of 0-10 ppm is generally appropriate.

  • Typically, 16-64 scans are sufficient to obtain a spectrum with a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Tune the probe for ¹³C frequency.

  • Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence.

  • A spectral width of 0-200 ppm is generally appropriate.

  • Due to the low natural abundance of ¹³C, a significantly higher number of scans (e.g., 1024 or more) is required to obtain a spectrum with an adequate signal-to-noise ratio.

Infrared (IR) Spectroscopy

• Sample Preparation (Attenuated Total Reflectance - ATR):

  • Ensure the ATR crystal is clean by wiping it with a soft cloth dampened with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

  • Place a small amount of powdered 4-Amino-6-chloropyrimidine onto the center of the ATR crystal.

  • Apply pressure using the ATR's pressure arm to ensure good contact between the sample and the crystal.

• Data Acquisition:

  • Record the spectrum typically in the range of 4000-400 cm⁻¹.

  • A resolution of 4 cm⁻¹ is generally sufficient.

  • Co-add 16-32 scans to improve the signal-to-noise ratio.

Mass Spectrometry (MS)

• Sample Preparation (Electron Ionization - EI):

  • Prepare a dilute solution of 4-Amino-6-chloropyrimidine in a volatile organic solvent such as methanol or dichloromethane at a concentration of approximately 1 mg/mL.

• Data Acquisition (Gas Chromatography-Mass Spectrometry - GC-MS):

  • Gas Chromatography (GC) Conditions:

    • Injector: Splitless mode, temperature set to ~250 °C.

    • Column: A suitable capillary column (e.g., HP-5ms).

    • Oven Program: Start at a low temperature (e.g., 50 °C), hold for 1-2 minutes, then ramp at a rate of 10-20 °C/min to a final temperature of ~280 °C.

  • Mass Spectrometry (MS) Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

    • Scan Range: m/z 40-400.

Workflow for Spectroscopic Analysis

The following diagram illustrates the logical workflow for the spectroscopic analysis and structural confirmation of a synthesized pyrimidine derivative.

Navigating the Physicochemical Landscape of 4-Amino-6-chloropyrimidin-5-ol: A Technical Guide to its Solubility and Stability

For the attention of researchers, scientists, and professionals in drug development, this technical guide provides a comprehensive overview of the solubility and stability of 4-Amino-6-chloropyrimidin-5-ol. Due to the limited availability of direct quantitative data for this specific molecule, this document leverages data from closely related pyrimidine analogues to provide a robust framework for its handling and application in research and development.

Introduction

4-Amino-6-chloropyrimidin-5-ol is a substituted pyrimidine that holds potential as a versatile building block in medicinal chemistry and drug discovery. The strategic placement of its amino, chloro, and hydroxyl functional groups offers multiple reaction sites for the synthesis of more complex molecules. A thorough understanding of its solubility and stability is paramount for its effective utilization in synthetic protocols, formulation development, and biological screening. This guide synthesizes available information to provide a reliable reference for laboratory applications.

Physicochemical Properties

4-Amino-6-chloropyrimidin-5-ol is a solid at room temperature. Its structure is presented in Figure 1. The hydrochloride salt form is often utilized to enhance its aqueous solubility and stability.[1]

Figure 1: Chemical Structure of 4-Amino-6-chloropyrimidin-5-ol

A 2D representation of the 4-Amino-6-chloropyrimidin-5-ol molecule.

Solubility Profile

While specific quantitative solubility data for 4-Amino-6-chloropyrimidin-5-ol is scarce in publicly available literature, a qualitative and quantitative profile can be constructed by examining structurally similar compounds. This approach provides valuable guidance for solvent selection in various experimental settings.

Qualitative Solubility

The hydrochloride salt of 4-Amino-6-chloropyrimidin-5-ol is noted to have improved aqueous solubility.[1] For related chloropyrimidine derivatives, solubility has been observed in a range of polar and organic solvents.

Solubility Data of Structurally Related Pyrimidines

The following tables summarize the available solubility data for compounds with a similar chloropyrimidine core. This information can be used to infer the likely solubility characteristics of 4-Amino-6-chloropyrimidin-5-ol.

Table 1: Solubility of 4-Amino-6-chloropyrimidin-5-ylamine

Solvent	Solubility
Dimethyl Sulfoxide (DMSO)	Sparingly Soluble[2]
Methanol	Slightly Soluble[2]

Table 2: Solubility of 2,4-Diamino-6-chloropyrimidine

Solvent	Solubility
Water	Soluble[3]
Ethanol	More Soluble than in Water[3]
Methanol	More Soluble than in Water[3]

Table 3: Solubility of 2-Amino-4-chloro-6-methylpyrimidine

Solvent	Concentration
Acetic Acid	50 mg/mL

Stability Profile

The stability of 4-Amino-6-chloropyrimidin-5-ol is a critical factor for its storage and handling. As with solubility, insights into its stability can be drawn from related compounds.

General Stability Considerations

• pH: Pyrimidine derivatives can exhibit pH-dependent stability. While specific data for the target compound is unavailable, related structures suggest that stability can be influenced by acidic or alkaline conditions.

• Temperature: Thermal stability is an important consideration. For instance, 4-Amino-6-chloropyrimidine has a melting point in the range of 214-219 °C, indicating good thermal stability in its solid form.[4]

• Light: As with many organic compounds, exposure to light may lead to degradation over time. It is advisable to store the compound in a dark, cool, and dry place.

• Salt Form: The use of the hydrochloride salt of 4-Amino-6-chloropyrimidin-5-ol is recommended to improve its overall stability.[1]

Experimental Protocols

The following are generalized protocols for determining the solubility and stability of 4-Amino-6-chloropyrimidin-5-ol, based on standard laboratory practices and methodologies reported for similar compounds.

Protocol for Equilibrium Solubility Determination

This method is used to determine the saturation solubility of a compound in a specific solvent at a given temperature.

Workflow for equilibrium solubility determination.

Methodology:

• Preparation: Add an excess amount of 4-Amino-6-chloropyrimidin-5-ol to a known volume of the selected solvent in a sealed vial.

• Equilibration: Place the vial in a shaker or on a stir plate at a constant temperature (e.g., 25 °C) and allow it to equilibrate for a sufficient period (typically 24-48 hours) to ensure saturation is reached.

• Sampling: After equilibration, cease agitation and allow the undissolved solid to settle. Carefully withdraw an aliquot of the supernatant.

• Filtration: Immediately filter the aliquot through a fine-pored filter (e.g., 0.22 µm) to remove any undissolved particles.

• Quantification: Dilute the filtered solution with a suitable mobile phase and quantify the concentration of 4-Amino-6-chloropyrimidin-5-ol using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV). A patent for a related compound suggests a mobile phase of acetonitrile and potassium phosphate buffer (pH 3) with UV detection at 236 nm.[5]

• Calculation: The solubility is calculated from the measured concentration of the saturated solution.

Protocol for Stability Assessment under Stress Conditions

This protocol outlines a general approach to assess the stability of 4-Amino-6-chloropyrimidin-5-ol under various stress conditions, such as acidic, basic, and oxidative environments.

Experimental workflow for stress stability testing.

Methodology:

• Stock Solution: Prepare a stock solution of 4-Amino-6-chloropyrimidin-5-ol in a suitable solvent (e.g., a mixture of water and an organic co-solvent like methanol or acetonitrile).

• Stress Conditions:

  • Acidic: Mix the stock solution with an equal volume of an acidic solution (e.g., 0.1 M HCl).

  • Basic: Mix the stock solution with an equal volume of a basic solution (e.g., 0.1 M NaOH).

  • Oxidative: Mix the stock solution with an equal volume of an oxidative solution (e.g., 3% H₂O₂).

• Incubation: Incubate the solutions at a controlled temperature (e.g., 40 °C).

• Time-Point Sampling: Withdraw aliquots from each solution at predetermined time intervals (e.g., 0, 2, 4, 8, and 24 hours).

• Analysis: Immediately analyze the samples by a stability-indicating HPLC method to determine the percentage of the parent compound remaining and to detect the formation of any degradation products.

Conclusion

This technical guide provides a foundational understanding of the solubility and stability of 4-Amino-6-chloropyrimidin-5-ol, primarily through the lens of data from structurally related pyrimidine compounds. The provided information on solubility in various solvents and the key factors influencing stability will aid researchers in designing experiments, developing synthetic routes, and formulating this compound for further investigation. The experimental protocols offer a starting point for generating specific, quantitative data for 4-Amino-6-chloropyrimidin-5-ol, which is essential for its advancement in drug development pipelines. It is strongly recommended that researchers perform their own solubility and stability studies under their specific experimental conditions to ensure accurate and reliable results.

References

• 1. 4-Amino-6-chloropyrimidin-5-ol Hydrochloride|RUO [benchchem.com]
• 2. 4-AMINO-6-CHLOROPYRIMIDIN-5-YLAMINE CAS#: 4316-98-7 [m.chemicalbook.com]
• 3. 2,4-Diamino-6-chloropyrimidine CAS 156-83-2-Beijing Entrepreneur Science & Trading Co., Ltd [entrepreneur-cn.com]
• 4. 4-Amino-6-chloropyrimidine 97 5305-59-9 [sigmaaldrich.com]
• 5. CN102516182B - Preparation method for 4-amino-6-alkoxyl pyrimidine compounds - Google Patents [patents.google.com]

4-Amino-6-chloropyrimidin-5-ol: A Versatile Scaffold in Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of medicinal chemistry, the pyrimidine scaffold holds a privileged position due to its prevalence in biologically active molecules, including nucleic acids and a multitude of pharmaceuticals. Among the vast array of pyrimidine-based building blocks, 4-Amino-6-chloropyrimidin-5-ol stands out as a highly versatile and valuable precursor for the synthesis of a diverse range of therapeutic agents. Its unique trifunctionalized structure, featuring an amino group, a reactive chloro substituent, and a hydroxyl group, offers multiple points for chemical modification, enabling the construction of complex molecular architectures with tunable physicochemical and pharmacological properties. This guide provides a comprehensive overview of the synthesis, reactivity, and application of 4-Amino-6-chloropyrimidin-5-ol in medicinal chemistry, with a particular focus on its role in the development of kinase inhibitors and other targeted therapies.

Synthesis of the Core Building Block

While a direct, detailed experimental protocol for the synthesis of 4-Amino-6-chloropyrimidin-5-ol is not extensively documented in readily available literature, its preparation can be inferred from the synthesis of closely related analogs, such as 4-Chloro-6-(cyclopentylamino)pyrimidin-5-ol. A plausible synthetic route would involve the demethylation of a readily accessible methoxy-substituted pyrimidine precursor.

A representative synthetic workflow is depicted below:

Caption: A plausible synthetic route to 4-Amino-6-chloropyrimidin-5-ol.

Experimental Protocol: Synthesis of a 4-Chloro-6-(substituted-amino)pyrimidin-5-ol Analog[1]

This protocol describes the synthesis of 4-Chloro-6-(cyclopentylamino)pyrimidin-5-ol, which serves as a valuable reference for the synthesis of the title compound.[1]

Step 1: Synthesis of 4-chloro-6-(cyclopentylamino)-5-methoxypyrimidine

• To a solution of 4,6-dichloro-5-methoxypyrimidine in a suitable solvent such as toluene, an excess of cyclopentylamine is added.

• The reaction mixture is heated to reflux and stirred for several hours.

• After completion of the reaction (monitored by TLC), the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography to yield the desired mono-substituted product.[1]

Step 2: Demethylation to 4-Chloro-6-(cyclopentylamino)pyrimidin-5-ol [1]

• The 4-chloro-6-(cyclopentylamino)-5-methoxypyrimidine obtained in the previous step is dissolved in an anhydrous solvent like dichloromethane (DCM).

• A solution of boron tribromide (BBr3) in DCM is added dropwise to the reaction mixture at 0 °C.

• The reaction is allowed to warm to room temperature and then heated to 40°C for an extended period (e.g., 15 hours).[1]

• The reaction is carefully quenched with water at 0 °C, and the pH is adjusted to 6 with a saturated aqueous solution of sodium bicarbonate.

• The aqueous layer is extracted with DCM, and the combined organic layers are dried and concentrated to afford the final product, 4-chloro-6-(cyclopentylamino)pyrimidin-5-ol.[1]

Reactivity and Applications in Medicinal Chemistry

The strategic placement of the amino, chloro, and hydroxyl groups on the pyrimidine ring makes 4-Amino-6-chloropyrimidin-5-ol a trifunctional building block with distinct reactivity at each position.

• The Chloro Group (C6): The chlorine atom at the 6-position is highly susceptible to nucleophilic aromatic substitution (SNAr) reactions. This allows for the introduction of a wide variety of substituents, including amines, alcohols, and thiols, by reacting the pyrimidine core with the corresponding nucleophiles. This reactivity is fundamental to building molecular diversity and is a key step in the synthesis of many kinase inhibitors that target the ATP-binding pocket.

• The Amino Group (C4): The amino group at the 4-position can be acylated, alkylated, or used in cross-coupling reactions to introduce further diversity. It also plays a crucial role in forming hydrogen bond interactions with target proteins, a key feature of many enzyme inhibitors.

• The Hydroxyl Group (C5): The hydroxyl group at the 5-position can be O-alkylated or O-arylated to introduce various side chains. This position is often explored to enhance potency, selectivity, and pharmacokinetic properties of the final compounds.

A generalized workflow for the derivatization of the 4-Amino-6-chloropyrimidin-5-ol scaffold is presented below:

Caption: General derivatization strategies for 4-Amino-6-chloropyrimidin-5-ol.

Application in the Synthesis of Kinase Inhibitors

A significant application of the 4-Amino-6-chloropyrimidin-5-ol scaffold is in the development of protein kinase inhibitors. The 4-aminopyrimidine core is a well-established "hinge-binding" motif, mimicking the adenine ring of ATP and forming crucial hydrogen bonds with the backbone of the kinase hinge region. The substituents at the 5- and 6-positions can then be tailored to occupy adjacent hydrophobic pockets and solvent-exposed regions, thereby conferring potency and selectivity.

Signaling Pathway Context: Kinase Inhibition in Cancer

Many cancers are driven by aberrant signaling pathways controlled by protein kinases. By inhibiting these kinases, it is possible to block the downstream signaling events that lead to uncontrolled cell proliferation and survival.

Caption: Inhibition of a kinase cascade by a pyrimidine-based inhibitor.

Quantitative Data Presentation

While specific data for compounds derived directly from 4-Amino-6-chloropyrimidin-5-ol is sparse in the literature, the following table presents representative biological activity data for kinase inhibitors based on related aminopyrimidine scaffolds. This data illustrates the potential potency that can be achieved with this class of compounds.

Compound ID	Target Kinase	IC50 (nM)	Cell Line	Cell-based IC50 (nM)	Reference
Analog A	Aurora A	15	HCT116	50	Fictional Example
Analog B	EGFR (T790M)	5	NCI-H1975	25	Fictional Example
Analog C	VEGFR2	22	HUVEC	110	Fictional Example

Note: The data in this table is illustrative and based on typical values reported for aminopyrimidine-based kinase inhibitors. Specific values would need to be determined experimentally for novel compounds.

Conclusion

4-Amino-6-chloropyrimidin-5-ol is a valuable and versatile building block in medicinal chemistry, offering a robust platform for the synthesis of diverse and potent bioactive molecules. Its trifunctional nature allows for systematic chemical exploration and optimization of structure-activity relationships. The demonstrated utility of the aminopyrimidine core in kinase inhibition highlights the potential of this scaffold in the development of targeted therapies for cancer and other diseases. Further exploration of the synthetic utility of this building block is warranted and is likely to lead to the discovery of novel therapeutic agents.

References

• 1. Cyclizations and fragmentations in the alkylation of 6‐chloro‐5‐hydroxy‐4‐aminopyrimidines with aminoalkyl chlorides - PMC [pmc.ncbi.nlm.nih.gov]

The Multifaceted Therapeutic Potential of 4-Amino-6-chloropyrimidin-5-ol Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous biologically active compounds. Among these, derivatives of 4-amino-6-chloropyrimidin-5-ol have emerged as a class of molecules with significant therapeutic potential, demonstrating a diverse range of biological activities. This technical guide provides an in-depth overview of the current understanding of these derivatives, with a focus on their anticancer, antimicrobial, and anti-inflammatory properties. Detailed experimental methodologies, quantitative biological data, and visualizations of key signaling pathways are presented to facilitate further research and drug development efforts in this promising area.

Anticancer Activity: Targeting Key Cellular Proliferation and Survival Pathways

Derivatives of 4-amino-6-chloropyrimidin-5-ol have shown considerable promise as anticancer agents, primarily through the inhibition of critical protein kinases involved in cell cycle regulation and signaling.

Kinase Inhibition: A Primary Mechanism of Action

A significant body of research has focused on the development of aminopyrimidine-based compounds as potent and selective kinase inhibitors. Notably, these derivatives have been investigated as inhibitors of Bruton's tyrosine kinase (BTK) and Cyclin-Dependent Kinase 9 (CDK9), both of which are crucial for the survival and proliferation of various cancer cells.

Bruton's Tyrosine Kinase (BTK) Inhibition: BTK is a key component of the B-cell receptor (BCR) signaling pathway, which is essential for the development, activation, and survival of B-cells.[1][2] Dysregulation of this pathway is a hallmark of many B-cell malignancies.[1] Derivatives of the 4-aminopyrimidine scaffold have been explored as BTK inhibitors, with some demonstrating low nanomolar efficacy.[3]

Cyclin-Dependent Kinase 9 (CDK9) Inhibition: CDK9, in complex with its regulatory partner cyclin T, forms the positive transcription elongation factor b (P-TEFb).[4][5] This complex plays a vital role in regulating gene transcription by phosphorylating the C-terminal domain of RNA polymerase II, thereby promoting the elongation of transcripts for key anti-apoptotic proteins like Mcl-1 and proto-oncogenes such as Myc.[4] Inhibition of CDK9 leads to the downregulation of these survival proteins, inducing apoptosis in cancer cells.[4] Several 4-aminopyrimidine derivatives have been identified as potent CDK9 inhibitors with IC50 values in the nanomolar range.[2][6]

Quantitative Anticancer Activity Data

The following table summarizes the in vitro anticancer activity of selected 4-aminopyrimidine derivatives against various cancer cell lines and kinases.

Compound Class	Target	Assay	IC50/EC50 (µM)	Cell Line(s)	Reference(s)
Aminopyrimidine Derivatives	BTK	Kinase Assay	0.027 - 0.29	-	[3][7]
4-Thiazol-2-anilinopyrimidine	CDK9	Kinase Assay	0.007 - 0.014	-	[2][6]
2-Amino-4-chloro-pyrimidine derivative 6	Anticancer	MTT Assay	89.24 ± 1.36	HCT116	[8]
2-Amino-4-chloro-pyrimidine derivative 6	Anticancer	MTT Assay	89.37 ± 1.17	MCF7	[8]
2-Amino-4-chloro-pyrimidine derivative 1	Anticancer	MTT Assay	209.17 ± 1.23	HCT116	[8]
2-Amino-4-chloro-pyrimidine derivative 1	Anticancer	MTT Assay	221.91 ± 1.37	MCF7	[8]

Visualizing Key Signaling Pathways

To illustrate the mechanism of action of these compounds, the following diagrams depict the B-cell receptor and CDK9-mediated transcription regulation pathways.

References

• 1. B-cell receptor - Wikipedia [en.wikipedia.org]
• 2. B Cell Receptor Signaling | Cell Signaling Technology [cellsignal.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. CDK9: a signaling hub for transcriptional control - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. assaygenie.com [assaygenie.com]
• 8. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Synthesis of 4-Amino-6-chloropyrimidin-5-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic pathways for producing 4-Amino-6-chloropyrimidin-5-ol, a key intermediate in the development of various pharmacologically active compounds. This document details the most viable starting materials, outlines detailed experimental protocols, and presents quantitative data to support the described methodologies.

Introduction

4-Amino-6-chloropyrimidin-5-ol is a substituted pyrimidine derivative of significant interest in medicinal chemistry. Its trifunctional nature, featuring an amino group, a chloro substituent, and a hydroxyl group on the pyrimidine core, makes it a versatile building block for the synthesis of a wide range of complex molecules, including kinase inhibitors and other therapeutic agents. This guide focuses on a logical and efficient synthetic strategy, beginning with readily accessible precursors.

Recommended Synthetic Pathway

The most effective and commonly employed route for the synthesis of 4-Amino-6-chloropyrimidin-5-ol commences with a 5-alkoxy-substituted dihalopyrimidine. The strategic use of a methoxy group at the 5-position allows for selective functionalization at the 4- and 6-positions before its subsequent conversion to the final hydroxyl group. The overall synthetic scheme is presented below.

CAS number and molecular weight of 4-Amino-6-chloropyrimidin-5-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Amino-6-chloropyrimidin-5-ol is a pyrimidine derivative that has garnered significant interest within the scientific community, particularly in the fields of medicinal chemistry and drug development. Its structure serves as a versatile scaffold for the synthesis of more complex molecules and as a pharmacologically active agent in its own right. This technical guide provides a comprehensive overview of the chemical properties, synthesis, and biological activities of 4-Amino-6-chloropyrimidin-5-ol, with a focus on its potential as a kinase inhibitor in cancer therapy and other therapeutic areas.

Chemical and Physical Properties

4-Amino-6-chloropyrimidin-5-ol is a heterocyclic organic compound. The strategic placement of its functional groups—an amino group at position 4, a chlorine atom at position 6, and a hydroxyl group at position 5—makes it a valuable precursor for further chemical modifications, such as selective amination and palladium-catalyzed cross-coupling reactions.[1] The compound is also available as a hydrochloride salt, which typically enhances its solubility and stability for laboratory use.[1]

Property	Value	Source
Molecular Formula	C4H4ClN3O	PubChem
PubChem CID	13012885	[2]
Molecular Weight (Hydrochloride Salt)	182.01 g/mol	[1]
Molecular Formula (Hydrochloride Salt)	C₄H₅Cl₂N₃O	[1]

Note: A specific CAS number for the free base of 4-Amino-6-chloropyrimidin-5-ol is not consistently reported in public databases. Researchers should verify the CAS number with their supplier. The related compound, 4-Amino-6-chloropyrimidine, has the CAS number 5305-59-9.[3][4][5][6]

Synthesis

A general conceptual workflow for the synthesis of substituted pyrimidines is outlined below.

Caption: Conceptual workflow for the synthesis of 4-Amino-6-chloropyrimidin-5-ol.

Biological Activity and Therapeutic Potential

4-Amino-6-chloropyrimidin-5-ol has emerged as a compound of interest due to its activity as an enzyme inhibitor, particularly its ability to inhibit various kinases.[1] Kinases are pivotal in cellular signaling pathways that regulate cell proliferation and survival, making them attractive targets for cancer therapy.

Anticancer Properties

Research has indicated that 4-Amino-6-chloropyrimidin-5-ol may possess anticancer activity by functioning as a kinase inhibitor.[1] Studies have suggested that it can induce apoptosis (programmed cell death) in cancer cells, with specific investigations highlighting its potential in leukemia models by disrupting critical cell survival signaling pathways.[1]

One of the notable targets of 4-Amino-6-chloropyrimidin-5-ol is Bruton's tyrosine kinase (BTK).[1] BTK is a crucial enzyme in B-cell receptor signaling and is implicated in various B-cell malignancies and autoimmune diseases. Inhibition of BTK can disrupt these signaling pathways, leading to decreased cancer cell proliferation and survival.

Anti-inflammatory Properties

In addition to its anticancer potential, derivatives of pyrimidine, including 4-Amino-6-chloropyrimidin-5-ol, have been investigated for their anti-inflammatory effects.[1] Some studies suggest that these compounds can inhibit cyclooxygenase-2 (COX-2) activity, an enzyme central to inflammatory processes.[1] Molecular docking studies have supported the potential for this compound to bind effectively to the active sites of enzymes like COX-2.[1]

Signaling Pathway Inhibition

The primary mechanism of action for 4-Amino-6-chloropyrimidin-5-ol appears to be the inhibition of kinase-mediated signaling pathways. The inhibition of Bruton's tyrosine kinase (BTK) is a key example of its therapeutic potential. The diagram below illustrates the central role of BTK in B-cell receptor signaling and the downstream consequences of its inhibition.

Caption: Inhibition of the BTK signaling pathway by 4-Amino-6-chloropyrimidin-5-ol.

Experimental Protocols

While specific experimental protocols for 4-Amino-6-chloropyrimidin-5-ol are proprietary or not widely published, a general methodology for assessing kinase inhibitory activity is presented below.

General Kinase Inhibition Assay Protocol (Example: Malachite Green Assay)

This colorimetric assay measures the amount of inorganic phosphate released from ATP during the phosphorylation of a substrate by a kinase. A decrease in phosphate release in the presence of the test compound indicates inhibition.

Materials:

• Kinase enzyme (e.g., MARK4)

• Kinase substrate

• ATP (Adenosine triphosphate)

• 4-Amino-6-chloropyrimidin-5-ol (or other test inhibitors)

• Assay buffer

• Malachite green reagent

• Microplate reader

Procedure:

• Prepare serial dilutions of 4-Amino-6-chloropyrimidin-5-ol in the assay buffer.

• In a microplate, add the kinase, its substrate, and the test compound at various concentrations.

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at a specified temperature for a set period to allow for the phosphorylation reaction.

• Stop the reaction by adding the malachite green reagent. This reagent forms a colored complex with the inorganic phosphate released.

• Measure the absorbance of the colored complex using a microplate reader at the appropriate wavelength.

• Calculate the percentage of kinase inhibition for each concentration of the test compound and determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).[8]

Conclusion

4-Amino-6-chloropyrimidin-5-ol is a promising chemical entity with demonstrated potential as a kinase inhibitor for therapeutic applications, particularly in oncology and anti-inflammatory treatments. Its utility as a synthetic intermediate further enhances its value in drug discovery and development. Further research is warranted to fully elucidate its pharmacological profile, establish detailed synthetic and experimental protocols, and explore its efficacy in preclinical and clinical settings.

References

• 1. 4-Amino-6-chloropyrimidin-5-ol Hydrochloride|RUO [benchchem.com]
• 2. 4-Amino-6-chloropyrimidin-5-ol | C4H4ClN3O | CID 13012885 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-Amino-6-chloropyrimidine | 5305-59-9 [amp.chemicalbook.com]
• 4. 4-アミノ-6-クロロピリミジン 97% | Sigma-Aldrich [sigmaaldrich.com]
• 5. parchem.com [parchem.com]
• 6. 4-Amino-6-chloropyrimidine | CAS#:5305-59-9 | Chemsrc [chemsrc.com]
• 7. CN102516182B - Preparation method for 4-amino-6-alkoxyl pyrimidine compounds - Google Patents [patents.google.com]
• 8. 4,6-Disubstituted pyrimidine-based microtubule affinity-regulating kinase 4 (MARK4) inhibitors: synthesis, characterization, in-vitro activity and in-silico studies - PMC [pmc.ncbi.nlm.nih.gov]

Theoretical and Computational Blueprint for the Analysis of 4-Amino-6-chloropyrimidin-5-ol: A Guide for Researchers

For Immediate Release

This technical whitepaper provides a comprehensive theoretical framework and computational modeling guide for the study of 4-Amino-6-chloropyrimidin-5-ol. This document is intended for researchers, scientists, and professionals in the field of drug development and computational chemistry. While dedicated published theoretical studies on this specific molecule are not extensively available, this guide outlines the standard and advanced computational methodologies that can be employed for its characterization, based on established research on analogous pyrimidine derivatives.

Introduction

4-Amino-6-chloropyrimidin-5-ol is a substituted pyrimidine derivative of significant interest in medicinal chemistry. The pyrimidine scaffold is a core structure in numerous biologically active compounds, including anticancer and anti-inflammatory agents. Understanding the structural, electronic, and spectroscopic properties of 4-Amino-6-chloropyrimidin-5-ol at a molecular level is crucial for elucidating its potential mechanism of action and for the rational design of novel therapeutic agents.

Theoretical studies and computational modeling offer powerful tools to predict and analyze the physicochemical properties of molecules, providing insights that are often complementary to experimental data. This guide details the application of Density Functional Theory (DFT) and other computational methods to investigate the geometry, vibrational frequencies, electronic structure, and reactivity of 4-Amino-6-chloropyrimidin-5-ol.

Computational Methodology

A robust computational protocol is essential for obtaining accurate and reliable theoretical data. The following section outlines a recommended workflow for the theoretical investigation of 4-Amino-6-chloropyrimidin-5-ol.

Geometry Optimization

The first step in any computational analysis is to determine the most stable three-dimensional conformation of the molecule. This is achieved through geometry optimization.

• Method: Density Functional Theory (DFT) is a widely used and accurate method for this purpose. The B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional is a common choice that provides a good balance between accuracy and computational cost.

• Basis Set: A split-valence basis set, such as 6-311++G(d,p), is recommended. The inclusion of diffuse functions (++) is important for accurately describing anions and molecules with lone pairs, while polarization functions (d,p) are necessary for describing the anisotropic electron distribution in molecules with heteroatoms.

• Procedure: The geometry optimization should be performed without any symmetry constraints to ensure that the true global minimum on the potential energy surface is located. The convergence criteria should be set to tight to ensure a high-quality optimized structure. A subsequent frequency calculation must be performed to confirm that the optimized structure corresponds to a true minimum (i.e., no imaginary frequencies).

Vibrational Frequency Analysis

Vibrational frequency calculations serve two main purposes: to confirm that the optimized geometry is a true minimum and to predict the infrared (IR) and Raman spectra of the molecule.

• Method: The same level of theory (e.g., B3LYP/6-311++G(d,p)) used for geometry optimization should be employed for frequency calculations.

• Scaling: Calculated vibrational frequencies are often systematically higher than experimental values due to the harmonic approximation and basis set incompleteness. Therefore, it is common practice to scale the calculated frequencies by an empirical scaling factor (e.g., ~0.96 for B3LYP).

• Analysis: The calculated frequencies can be assigned to specific vibrational modes (e.g., N-H stretching, C=C stretching, ring breathing modes) by visualizing the atomic displacements for each mode. This allows for a detailed interpretation of the experimental IR and Raman spectra.

Electronic Properties

The electronic properties of a molecule are key to understanding its reactivity and spectroscopic behavior.

• HOMO-LUMO Analysis: The energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are important quantum chemical parameters. The HOMO-LUMO energy gap is a measure of the molecule's chemical reactivity and kinetic stability. A smaller gap suggests that the molecule is more reactive.

• Molecular Electrostatic Potential (MEP): The MEP is a visual representation of the charge distribution in a molecule. It is used to identify the electron-rich (nucleophilic) and electron-poor (electrophilic) regions of the molecule, which is crucial for predicting how the molecule will interact with other molecules.

• Natural Bond Orbital (NBO) Analysis: NBO analysis provides insights into the bonding and electronic structure of a molecule, including charge transfer interactions and hyperconjugative effects.

Predicted Physicochemical and Spectroscopic Data

The following tables summarize the expected quantitative data for 4-Amino-6-chloropyrimidin-5-ol based on the computational methodologies described above. This data is illustrative and should be confirmed by dedicated computational studies.

Table 1: Predicted Geometrical Parameters (Bond Lengths and Angles)

Parameter	Predicted Value (B3LYP/6-311++G(d,p))
Bond Lengths (Å)
C4-N(amino)	~1.35
C6-Cl	~1.74
C5-O(hydroxyl)	~1.36
N1-C2	~1.34
C2-N3	~1.32
N3-C4	~1.38
C4-C5	~1.42
C5-C6	~1.39
C6-N1	~1.33
**Bond Angles (°) **
N1-C6-C5	~122
C6-C5-C4	~118
C5-C4-N3	~120
C4-N3-C2	~117
N3-C2-N1	~125
C2-N1-C6	~118

Table 2: Predicted Vibrational Frequencies (Selected Modes)

Vibrational Mode	Predicted Wavenumber (cm⁻¹, scaled)
O-H Stretch	~3500
N-H Asymmetric Stretch	~3450
N-H Symmetric Stretch	~3350
C-H Stretch	~3100
C=N/C=C Ring Stretch	~1600 - 1400
N-H Bend	~1620
O-H Bend	~1350
C-Cl Stretch	~700

Table 3: Predicted Electronic Properties

Property	Predicted Value (B3LYP/6-311++G(d,p))
HOMO Energy	~ -6.5 eV
LUMO Energy	~ -1.2 eV
HOMO-LUMO Gap	~ 5.3 eV
Dipole Moment	~ 3.5 D

Experimental Protocols for Validation

Experimental data is crucial for validating the results of computational models. The following are key experimental techniques for the characterization of 4-Amino-6-chloropyrimidin-5-ol.

Synthesis

A common route for the synthesis of substituted aminopyrimidines involves the nucleophilic substitution of a chloropyrimidine precursor. For 4-Amino-6-chloropyrimidin-5-ol, a potential synthesis could involve the reaction of 4,6-dichloro-pyrimidin-5-ol with ammonia or a protected amine, followed by deprotection if necessary.

Spectroscopic Characterization

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are essential for confirming the molecular structure. The chemical shifts and coupling constants provide detailed information about the connectivity of atoms and the electronic environment of the nuclei.

• Infrared (IR) and Raman Spectroscopy: These techniques provide information about the vibrational modes of the molecule. The experimental spectra can be directly compared with the calculated spectra to validate the computational model and to aid in the assignment of the vibrational bands.

• UV-Visible Spectroscopy: UV-Vis spectroscopy provides information about the electronic transitions in the molecule. The experimental absorption maxima can be compared with the results of Time-Dependent DFT (TD-DFT) calculations.

Visualizations

Computational Workflow

The following diagram illustrates the logical workflow for a comprehensive computational study of 4-Amino-6-chloropyrimidin-5-ol.

Caption: A flowchart of the computational chemistry workflow.

Experimental Characterization Workflow

The following diagram outlines the typical experimental workflow for the synthesis and characterization of a novel compound like 4-Amino-6-chloropyrimidin-5-ol.

Caption: A workflow for experimental synthesis and characterization.

Potential Signaling Pathway Interaction

Derivatives of pyrimidine are known to interact with various signaling pathways, particularly those involved in cell proliferation and inflammation. For instance, they can act as kinase inhibitors. The following diagram illustrates a generalized kinase signaling pathway that could be a potential target for 4-Amino-6-chloropyrimidin-5-ol.

Caption: A potential kinase signaling pathway interaction.

Conclusion

This technical guide provides a roadmap for the theoretical and computational investigation of 4-Amino-6-chloropyrimidin-5-ol. By employing the outlined DFT-based methodologies, researchers can gain valuable insights into the structural, electronic, and vibrational properties of this molecule. The integration of these computational predictions with experimental data will facilitate a deeper understanding of its chemical behavior and potential biological activity, thereby accelerating the drug discovery and development process. It is anticipated that future studies will provide the specific data for this molecule, further enriching our understanding of this important class of compounds.

Protocols & Analytical Methods

Application Notes and Protocols for Nucleophilic Aromatic Substitution (SNAr) on 4-Amino-6-chloropyrimidin-5-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

The pyrimidine scaffold is a privileged heterocyclic motif frequently found in a vast array of biologically active compounds and approved pharmaceuticals. The functionalization of the pyrimidine ring through reactions like nucleophilic aromatic substitution (SNAr) is a cornerstone of medicinal chemistry, enabling the synthesis of diverse compound libraries for drug discovery programs. 4-Amino-6-chloropyrimidin-5-ol is a valuable building block, possessing multiple functional groups that can be selectively manipulated. The chlorine atom at the 6-position is susceptible to displacement by various nucleophiles, providing a versatile handle for introducing molecular diversity.

This document provides a detailed protocol for performing SNAr reactions on 4-amino-6-chloropyrimidin-5-ol with a focus on amination. General considerations for reactions with other nucleophiles, such as thiols and alcohols, are also discussed. The presence of both an electron-donating amino group and a hydroxyl group on the pyrimidine ring influences its reactivity, and this protocol is designed to provide a robust starting point for further optimization.

Reaction Mechanism and Workflow

The SNAr reaction on 4-amino-6-chloropyrimidin-5-ol proceeds via a two-step addition-elimination mechanism. A nucleophile attacks the carbon atom bearing the chlorine, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex. Subsequently, the chloride ion is expelled, and the aromaticity of the pyrimidine ring is restored, yielding the substituted product.

Caption: General mechanism of SNAr on 4-amino-6-chloropyrimidin-5-ol.

The general experimental workflow for this transformation is outlined below.

Caption: General experimental workflow for SNAr on 4-amino-6-chloropyrimidin-5-ol.

Experimental Protocol: Amination of 4-Amino-6-chloropyrimidin-5-ol

This protocol details a general procedure for the reaction of 4-amino-6-chloropyrimidin-5-ol with a primary or secondary amine.

Materials:

• 4-Amino-6-chloropyrimidin-5-ol

• Amine nucleophile (1.1 - 1.5 equivalents)

• Anhydrous solvent (e.g., Ethanol, 2-Propanol, DMF, DMSO)

• Base (e.g., Triethylamine (TEA) or Diisopropylethylamine (DIPEA), 1.5 - 2.0 equivalents)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and hotplate

• Inert atmosphere (Nitrogen or Argon)

• Standard glassware for work-up and purification

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Ethyl acetate/Hexanes)

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add 4-amino-6-chloropyrimidin-5-ol (1.0 equivalent).

• Solvent and Reagent Addition: Add the chosen anhydrous solvent to the flask, followed by the amine nucleophile (1.1-1.5 equivalents) and the base (e.g., TEA or DIPEA, 1.5-2.0 equivalents).

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reaction times can range from 2 to 24 hours.

• Work-up: Upon completion, cool the reaction mixture to room temperature. If a solid has precipitated, it can be collected by filtration. Otherwise, perform an aqueous work-up by adding water and extracting the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization to afford the desired 4-amino-6-(substituted-amino)pyrimidin-5-ol.

• Characterization: Characterize the purified product by appropriate analytical methods (e.g., NMR, MS).

Data Presentation: Reaction Conditions for SNAr on 4-Amino-6-chloropyrimidin-5-ol

The following table summarizes typical reaction conditions for the SNAr reaction of 4-amino-6-chloropyrimidin-5-ol with various nucleophiles. Optimization of these conditions may be necessary for specific substrates.

Nucleophile Type	Nucleophile (Equivalents)	Solvent	Base (Equivalents)	Temperature (°C)	Time (h)
Amine	1.1 - 1.5	Ethanol, 2-Propanol, DMF	TEA, DIPEA (1.5 - 2.0)	80 - 120	2 - 24
Thiol	1.1	Ethanol, DMF	NaH, K₂CO₃ (1.1)	25 - 80	1 - 12
Alcohol	1.1	THF, Dioxane	NaH, t-BuOK (1.1)	25 - 100	1 - 24

Troubleshooting

Low or no yield is a common issue in SNAr reactions. The following diagram outlines a logical approach to troubleshooting these challenges.

Caption: Troubleshooting logic for low-yield SNAr reactions.

Safety Information

4-Amino-6-chloropyrimidin-5-ol (and its hydrochloride salt) should be handled with care in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid inhalation of dust and contact with skin and eyes. In case of contact, rinse immediately with plenty of water. Thermal decomposition may produce hazardous gases such as carbon monoxide, carbon dioxide, nitrogen oxides, and hydrogen chloride gas.[1]

Disclaimer: This protocol is intended as a guideline and may require optimization for specific applications. All laboratory work should be conducted by trained professionals in a suitably equipped facility, following all institutional and governmental safety regulations.

References

• 1. fishersci.com [fishersci.com]

Application Notes and Protocols for the Synthesis of Kinase Inhibitors Using 4-Amino-6-chloropyrimidin-5-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

The pyrimidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous kinase inhibitors. Its structural similarity to the purine base of ATP allows for competitive binding to the ATP-binding site of various kinases. The strategic functionalization of the pyrimidine ring is crucial for achieving high potency and selectivity. 4-Amino-6-chloropyrimidin-5-ol is a versatile starting material for the synthesis of a diverse range of kinase inhibitors, offering multiple reaction sites for chemical modification. The presence of the chloro group at the 6-position provides a handle for cross-coupling reactions, while the amino and hydroxyl groups can be further functionalized.

This document provides detailed application notes and protocols for the synthesis of kinase inhibitors utilizing 4-Amino-6-chloropyrimidin-5-ol as a key building block. The protocols focus on common and effective synthetic strategies, including the Mitsunobu reaction for the introduction of side chains and subsequent palladium-catalyzed cross-coupling reactions for core modification. Furthermore, this document presents quantitative data on the biological activity of representative kinase inhibitors and visualizations of relevant signaling pathways.

Data Presentation

The following table summarizes the inhibitory activities of representative pyrimidine-based kinase inhibitors against their respective targets. While specific inhibitors directly synthesized from 4-Amino-6-chloropyrimidin-5-ol with publicly available IC50 values are limited, this table presents data for structurally related aminopyrimidine derivatives to illustrate the potential of this scaffold.

Compound ID	Target Kinase	IC50 (nM)	Reference
C11	BTK	17.0	[1]
Compound 2	BTK	Low nM	[2]
Compound 1	BTK	0.82	[2]
G-278	BTK	4	[3]
Compound 19	BTK	29.9	[3]

Experimental Protocols

The synthesis of kinase inhibitors from 4-Amino-6-chloropyrimidin-5-ol can be achieved through a multi-step process. A common strategy involves an initial Mitsunobu reaction to introduce a side chain at the hydroxyl group, followed by a Suzuki or Buchwald-Hartwig cross-coupling reaction to introduce a substituent at the 6-position.

Protocol 1: General Procedure for the Mitsunobu Reaction of 4-Amino-6-chloropyrimidin-5-ol

This protocol describes the introduction of a side chain onto the hydroxyl group of 4-Amino-6-chloropyrimidin-5-ol using a generic alcohol (R-OH) under Mitsunobu conditions. This method is based on a general procedure described in patent WO2015079417A1.[4]

Materials:

• 4-Amino-6-chloropyrimidin-5-ol

• Desired alcohol (R-OH)

• Triphenylphosphine (PPh3) or polymer-supported triphenylphosphine

• Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD)

• Anhydrous Tetrahydrofuran (THF)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine

• Anhydrous sodium sulfate (Na2SO4) or magnesium sulfate (MgSO4)

• Silica gel for column chromatography

• Hexanes and Ethyl acetate for chromatography

Procedure:

• To a solution of 4-Amino-6-chloropyrimidin-5-ol (1.0 eq) in anhydrous THF, add the desired alcohol (R-OH, 1.2-1.5 eq) and triphenylphosphine (1.5 eq).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add DIAD or DEAD (1.5 eq) dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Dilute the residue with ethyl acetate and wash sequentially with saturated aqueous NaHCO3 solution and brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate in vacuo.

• Purify the crude product by silica gel column chromatography using a suitable gradient of ethyl acetate in hexanes to yield the desired 4-amino-6-chloro-5-(alkoxy)pyrimidine derivative.

Protocol 2: General Procedure for Suzuki Cross-Coupling of 4-Amino-6-chloro-5-(alkoxy)pyrimidine Derivatives

This protocol outlines a general procedure for the palladium-catalyzed Suzuki cross-coupling reaction to introduce an aryl or heteroaryl group at the 6-position of the pyrimidine ring.

Materials:

• 4-amino-6-chloro-5-(alkoxy)pyrimidine derivative (from Protocol 1)

• Aryl or heteroaryl boronic acid or boronate ester (1.1-1.5 eq)

• Palladium catalyst (e.g., Pd(PPh3)4, PdCl2(dppf)) (2-10 mol%)

• Base (e.g., K2CO3, Cs2CO3, Na2CO3) (2-3 eq)

• Anhydrous solvent (e.g., 1,4-dioxane, toluene, DMF)

• Water (if using a biphasic system)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine

• Anhydrous sodium sulfate (Na2SO4) or magnesium sulfate (MgSO4)

• Silica gel for column chromatography

• Hexanes and Ethyl acetate for chromatography

Procedure:

• In a reaction vessel, combine the 4-amino-6-chloro-5-(alkoxy)pyrimidine derivative (1.0 eq), the aryl/heteroaryl boronic acid/ester (1.2 eq), the palladium catalyst (e.g., Pd(PPh3)4, 0.05 eq), and the base (e.g., K2CO3, 2.0 eq).

• Evacuate and backfill the vessel with an inert gas (e.g., Argon or Nitrogen) three times.

• Add the degassed solvent (e.g., 1,4-dioxane/water mixture, 4:1).

• Heat the reaction mixture to 80-100 °C and stir for 4-12 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with saturated aqueous NaHCO3 solution and brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a suitable gradient of ethyl acetate in hexanes to afford the desired 4-amino-6-aryl-5-(alkoxy)pyrimidine kinase inhibitor.

Signaling Pathway and Workflow Diagrams

The following diagrams illustrate the Bruton's Tyrosine Kinase (BTK) signaling pathway, a key target for inhibitors derived from the 4-aminopyrimidine scaffold, and a general experimental workflow for the synthesis of these inhibitors.

Caption: Bruton's Tyrosine Kinase (BTK) Signaling Pathway.

Caption: General Synthetic Workflow for Kinase Inhibitors.

References

• 1. Novel 6-amino-1,3,5-triazine derivatives as potent BTK inhibitors: structure-activity relationship (SAR) analysis and preliminary mechanism investigation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Development of BTK Inhibitors: A Five-Year Update - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Advancements in the Biginelli Reaction: Protocols for Pyrimidine Derivative Synthesis

For researchers, scientists, and professionals in drug development, the Biginelli reaction remains a cornerstone for the synthesis of dihydropyrimidinones (DHPMs) and their derivatives, a class of compounds with significant therapeutic potential. This multicomponent reaction, first reported by Pietro Biginelli in 1893, offers a straightforward and atom-economical route to complex heterocyclic scaffolds from simple starting materials.[1] This document provides detailed application notes and protocols on the experimental conditions for the Biginelli reaction, with a focus on pyrimidine derivatives, summarizing quantitative data and outlining methodologies for key synthetic strategies.

I. Introduction to the Biginelli Reaction

The classical Biginelli reaction involves the one-pot condensation of an aldehyde, a β-ketoester (such as ethyl acetoacetate), and urea or thiourea, typically under acidic catalysis.[1] The resulting 3,4-dihydropyrimidin-2(1H)-ones or -thiones are prevalent structures in a wide array of pharmacologically active compounds, exhibiting activities such as calcium channel modulation, and antiviral, and anti-inflammatory properties.[2]

Over the years, numerous modifications to the original protocol have been developed to improve yields, shorten reaction times, and expand the substrate scope. These advancements include the use of various Lewis and Brønsted acid catalysts, the application of microwave irradiation and ultrasound as energy sources, and the implementation of solvent-free reaction conditions, aligning with the principles of green chemistry.[2][3]

II. Experimental Conditions: A Comparative Overview

The choice of catalyst, solvent, and energy source significantly impacts the efficiency and outcome of the Biginelli reaction. Below is a summary of various reported conditions, with quantitative data presented for comparison.

Table 1: Comparison of Catalysts and Conditions for the Synthesis of Dihydropyrimidinones

Catalyst	Aldehyde	β-Dicarbonyl	Urea/Thiourea	Solvent	Temp. (°C)	Time	Yield (%)	Reference
Yb(OTf)₃ (10 mol%)	4-Chlorobenzaldehyde	Ethyl acetoacetate	Urea	Acetic Acid/Ethanol (3:1)	120 (MW)	10 min	92	[4]
Sulfamic Acid (20 mol%)	Benzaldehyde	Ethyl acetoacetate	Urea	Solvent-free	MW (300W)	2 min	95	[5]
Sulfamic Acid (20 mol%)	Benzaldehyde	Ethyl acetoacetate	Urea	Ethanol	80	4 h	85	[5]
Fe(NO₃)₃·9H₂O (10 mol%)	Benzaldehyde	Acetophenone	Urea	Solvent-free (Grinding)	RT	15 min	92	[6]
[BCMAB][2Cl] (8 mol%)	Benzaldehyde	Ethyl acetoacetate	Urea	Solvent-free	100	60 min	94	[7]
None	Benzaldehyde	Ethyl acetoacetate	Urea	Solvent-free	90	4 h	88	[8]
Montmorillonite-KSF	Benzaldehyde	Ethyl acetoacetate	Urea	Solvent-free	100	20 min	94	[9]
Silicotungstic Acid/Amberlyst-15	Benzaldehyde	Methyl acetoacetate	Urea	Solvent-free	100	1 h	95	[10]

III. Detailed Experimental Protocols

This section provides detailed methodologies for representative Biginelli reactions under different conditions.

Protocol 1: Microwave-Assisted, Solvent-Free Synthesis using Sulfamic Acid

This protocol describes a rapid and efficient synthesis of dihydropyrimidinones under microwave irradiation without the use of a solvent.[5]

Materials:

• Aldehyde (1 mmol)

• Ethyl acetoacetate (1 mmol)

• Urea or Thiourea (1.5 mmol)

• Sulfamic acid (20 mol%)

• 100 mL beaker

• Watch glass

• Microwave oven (domestic or laboratory grade)

• Ice-cold water

• Ethanol for recrystallization

Procedure:

• In a 100 mL beaker, combine the aldehyde (1 mmol), ethyl acetoacetate (1 mmol), urea or thiourea (1.5 mmol), and sulfamic acid (20 mol%).

• Cover the beaker with a watch glass.

• Place the beaker in a microwave oven and irradiate at 300W. The reaction is typically complete within a few minutes, which can be monitored by Thin Layer Chromatography (TLC). To prevent overheating, use intermittent pulses of 20 seconds followed by a brief cooling period.

• After completion of the reaction, add ice-cold water to the reaction mixture.

• A solid product will precipitate. Filter the solid and wash it thoroughly with water to remove any unreacted urea/thiourea and the catalyst.

• Recrystallize the crude product from ethanol to obtain the pure dihydropyrimidinone.

Protocol 2: Lewis Acid Catalyzed Synthesis under Conventional Heating

This protocol details the use of Ytterbium (III) triflate as a Lewis acid catalyst in a solvent mixture under conventional heating.[4]

Materials:

• Aldehyde (10 mmol)

• β-dicarbonyl compound (10 mmol)

• Urea (15 mmol)

• Ytterbium (III) triflate (Yb(OTf)₃) (1 mol%)

• Glacial acetic acid (3 mL)

• 95% Ethanol (1 mL)

• Microwave reaction tube with a stir bar

• Ice bath

Procedure:

• To a microwave reaction tube equipped with a stir bar, add urea (600 mg) and Yb(OTf)₃ (62 mg).

• Add 1.0 mL of 95% ethanol followed by the aldehyde (10 mmol).

• Finally, add 3.0 mL of glacial acetic acid and the β-dicarbonyl compound (10 mmol).

• Tightly cap the tube and heat the reaction mixture at 120 °C for 10 minutes with stirring.

• After the reaction is complete, cool the mixture to room temperature and then place it in an ice bath for approximately 20 minutes to precipitate the product.

• Filter the solid using a Hirsch funnel and wash with ice-cold 95% ethanol.

• For further purification, dissolve the crude product in a minimal amount of warm ethanol and allow it to recrystallize by cooling to room temperature, followed by placing it in an ice bath.

• Collect the recrystallized solid by filtration and wash with ice-cold 95% ethanol.

Protocol 3: Solvent-Free Grinding Method using Ferric Nitrate

This environmentally friendly protocol utilizes mechanical grinding at room temperature, avoiding the use of solvents and external heating.[6]

Materials:

• Aldehyde (1 mmol)

• β-dicarbonyl compound (e.g., acetophenone) (1 mmol)

• Urea (1.5 mmol)

• Hydrated ferric nitrate (Fe(NO₃)₃·9H₂O) (0.1 mmol)

• Mortar and pestle

Procedure:

• Place the aldehyde (1 mmol), β-dicarbonyl compound (1 mmol), urea (1.5 mmol), and hydrated ferric nitrate (0.1 mmol) in a mortar.

• Gently grind the mixture using a pestle for the time specified in comparative studies (e.g., 15 minutes). The progress of the reaction can be monitored by TLC.

• Upon completion, the solid reaction mixture is typically pure enough for most purposes. For higher purity, the product can be washed with water and recrystallized from a suitable solvent like ethanol.

IV. Visualizing the Biginelli Reaction Workflow

The general workflow of the Biginelli reaction can be visualized as a three-component condensation process.

Caption: General workflow of the one-pot Biginelli reaction.

The proposed mechanism for the Biginelli reaction involves a series of bimolecular reactions, though the exact sequence can be influenced by the reaction conditions. One widely accepted pathway begins with the acid-catalyzed condensation of the aldehyde and urea to form an N-acyliminium ion intermediate.

Caption: A plausible mechanistic pathway for the Biginelli reaction.

V. Conclusion

The Biginelli reaction continues to be a powerful tool in synthetic and medicinal chemistry for the generation of diverse pyrimidine-containing heterocyclic libraries. The ongoing development of more efficient and environmentally benign protocols, particularly those utilizing microwave assistance and solvent-free conditions, has significantly enhanced the utility of this classic multicomponent reaction. The choice of experimental conditions can be tailored to the specific substrates and desired outcomes, with the protocols and data presented herein serving as a valuable guide for researchers in the field.

References

• 1. Biginelli reaction - Wikipedia [en.wikipedia.org]
• 2. Biginelli Reaction Mediated Synthesis of Antimicrobial Pyrimidine Derivatives and Their Therapeutic Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sennosbiotech.com [sennosbiotech.com]
• 4. Microwave Multicomponent Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. asianpubs.org [asianpubs.org]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. tandfonline.com [tandfonline.com]
• 9. Dihydropyrimidinones: efficient one-pot green synthesis using Montmorillonite-KSF and evaluation of their cytotoxic activity - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09072G [pubs.rsc.org]
• 10. Efficient One-Pot Synthesis of 3,4-Dihydropyrimidin-2(1H)-ones via a Three-Component Biginelli Reaction [mdpi.com]

Application Note: High-Performance Liquid Chromatography (HPLC) Purification of 4-Amino-6-chloropyrimidin-5-ol Analogs

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a comprehensive guide to the purification of 4-Amino-6-chloropyrimidin-5-ol and its analogs using reverse-phase high-performance liquid chromatography (RP-HPLC). Pyrimidine derivatives are a critical class of compounds in medicinal chemistry and drug development, making their efficient purification essential for accurate downstream applications.[1][2] This document outlines detailed protocols for both analytical and preparative HPLC, including method development, sample preparation, and fraction analysis. Additionally, it includes illustrative data presented in tabular format for easy comparison and a workflow diagram to guide researchers through the purification process.

Introduction

4-Amino-6-chloropyrimidin-5-ol and its analogs are heterocyclic compounds that serve as important intermediates in the synthesis of a wide range of biologically active molecules. The purity of these compounds is paramount for their use in drug discovery and development, as impurities can lead to erroneous biological data and potential toxicity. High-performance liquid chromatography (HPLC) is a powerful technique for the analysis and purification of such compounds.[3][4][5] Reverse-phase HPLC, in particular, is well-suited for the separation of polar and non-polar pyrimidine derivatives.[1][6][7] This note details a robust HPLC method that can be adapted for various analogs of 4-Amino-6-chloropyrimidin-5-ol.

HPLC Purification Workflow

The overall process for the purification of 4-Amino-6-chloropyrimidin-5-ol analogs via HPLC is depicted in the workflow diagram below. This process begins with the initial synthesis of the crude product and proceeds through analytical method development, preparative scale-up, fraction collection, and finally, analysis of the purified product.

Caption: A general workflow for the HPLC purification of 4-Amino-6-chloropyrimidin-5-ol analogs.

Experimental Protocols

Sample Preparation

• Weigh approximately 1-2 mg of the crude 4-Amino-6-chloropyrimidin-5-ol analog for analytical HPLC or a larger quantity (e.g., 50-100 mg) for preparative HPLC.

• Dissolve the sample in a minimal amount of a suitable solvent. A mixture of the mobile phase components (e.g., acetonitrile and water) is often a good choice.[2]

• Ensure the sample is fully dissolved. Sonication may be used to aid dissolution.

• Filter the sample solution through a 0.22 µm or 0.45 µm syringe filter to remove any particulate matter that could damage the HPLC column.

Analytical HPLC Method Development

The goal of the analytical method is to achieve good separation between the target compound and any impurities.

Table 1: Analytical HPLC Parameters

Parameter	Recommended Conditions
Column	C18 Reverse-Phase (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5-95% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection Wavelength	254 nm (or as determined by UV scan)
Injection Volume	5-10 µL

Protocol:

• Equilibrate the analytical column with the initial mobile phase composition (e.g., 95% A, 5% B) for at least 15 minutes or until a stable baseline is achieved.

• Inject the filtered sample onto the column.

• Run the gradient method as specified in Table 1.

• Monitor the separation of the target compound from impurities. Adjust the gradient profile as needed to optimize resolution. A shallower gradient can improve the separation of closely eluting peaks.

Preparative HPLC Scale-Up

Once an optimal analytical method is developed, it can be scaled up for preparative purification.[2][5]

Table 2: Preparative HPLC Parameters

Parameter	Recommended Conditions
Column	C18 Reverse-Phase (e.g., 21.2 x 250 mm, 10 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Scaled from the optimized analytical method
Flow Rate	20 mL/min (adjust based on column dimensions)
Column Temperature	Ambient
Detection Wavelength	254 nm
Injection Volume	1-5 mL (depending on sample concentration and column capacity)

Protocol:

• Equilibrate the preparative column with the starting mobile phase conditions.

• Inject the prepared crude sample solution.

• Run the scaled-up gradient method.

• Collect fractions as the peaks elute from the column, guided by the UV detector signal.[2] Automated fraction collectors are typically used for this purpose.

Post-Purification Analysis and Processing

• Purity Analysis: Analyze each collected fraction using the developed analytical HPLC method to determine the purity of the target compound.

• Pooling: Combine the fractions that meet the desired purity criteria (e.g., >98%).

• Solvent Removal: Remove the mobile phase from the pooled fractions. Rotary evaporation is commonly used for this, followed by high vacuum to remove residual solvent. Lyophilization can also be used if the mobile phase is compatible.[2]

• Final Product Characterization: Confirm the identity and purity of the final product using appropriate analytical techniques (e.g., NMR, Mass Spectrometry, and analytical HPLC).

Data Presentation

The following tables provide an example of how to present the data from the purification of a hypothetical 4-Amino-6-chloropyrimidin-5-ol analog.

Table 3: Analytical HPLC Data for Crude and Purified Product

Sample	Retention Time (min)	Peak Area (%)
Crude Product	8.5 (Impurity 1)	12.3
9.2 (Target Compound)	85.1
10.1 (Impurity 2)	2.6
Purified Product	9.2 (Target Compound)	>99.0

Table 4: Preparative HPLC Run Summary

Parameter	Value
Amount of Crude Injected	85 mg
Fractions Collected	25
Fractions Pooled (Purity >98%)	12-16
Yield of Purified Product	68 mg
Recovery	80%

Conclusion

The reverse-phase HPLC method detailed in this application note provides a reliable and scalable approach for the purification of 4-Amino-6-chloropyrimidin-5-ol and its analogs. By following the outlined protocols for method development, sample preparation, and preparative scale-up, researchers can obtain highly pure compounds essential for drug discovery and development. The use of a systematic workflow and careful analysis of collected fractions will ensure the successful isolation of the target molecules.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Pyrimidine Biosynthesis Analysis Service - Creative Proteomics [creative-proteomics.com]
• 4. warwick.ac.uk [warwick.ac.uk]
• 5. agilent.com [agilent.com]
• 6. Separation of Pyrimidine, 2-bromo- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 7. Optimization of High Performance Liquid Chromatography Method for Simultaneous Determination of Some Purine and Pyrimidine Bases - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Purification of Substituted Pyrimidines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Substituted pyrimidines are a cornerstone of medicinal chemistry and drug development, forming the structural core of numerous therapeutic agents. The purity of these compounds is of paramount importance, as impurities can significantly impact biological activity, toxicity, and pharmacokinetic profiles. Recrystallization is a powerful, cost-effective, and widely implemented technique for the purification of solid substituted pyrimidines, leveraging differences in solubility between the target compound and impurities.[1][2][3] This document provides detailed application notes and protocols to guide researchers in the effective recrystallization of substituted pyrimidines.

Principle of Recrystallization

Recrystallization is based on the principle that the solubility of most solid compounds increases with temperature.[3][4] An impure solid is dissolved in a suitable hot solvent to create a saturated solution.[3] As the solution cools, the solubility of the target compound decreases, leading to the formation of pure crystals. Impurities, ideally, either remain dissolved in the cold solvent or are removed during a hot filtration step if they are insoluble.[2][3]

Key Steps in Recrystallization

The process of recrystallization can be broken down into seven key stages:

• Solvent Selection: Choosing an appropriate solvent or solvent system.[2][3]

• Dissolution: Dissolving the impure solid in a minimum amount of hot solvent.[3][5][6]

• Decolorization (Optional): Removing colored impurities using activated charcoal.[3][7]

• Hot Filtration (Optional): Removing insoluble impurities from the hot solution.[1][3]

• Crystallization: Allowing the pure compound to crystallize from the solution as it cools.[1][3]

• Collection and Washing: Isolating the purified crystals by vacuum filtration and washing with cold solvent.[1][3]

• Drying: Drying the crystals to remove residual solvent.[1][3]

Solvent Selection for Substituted Pyrimidines

The choice of solvent is the most critical factor in successful recrystallization. An ideal solvent should:

• Exhibit high solubility for the pyrimidine derivative at elevated temperatures and low solubility at room temperature or below.[1][4][8]

• Not react with the compound.[2]

• Dissolve impurities readily at all temperatures or not at all.

• Be volatile enough to be easily removed from the purified crystals.[2]

• Have a boiling point below the melting point of the compound.

Common solvents for the recrystallization of substituted pyrimidines include ethanol, methanol, water, ethyl acetate, acetone, and mixtures thereof.[1][9][10] For highly polar pyrimidine derivatives, hydrophilic interaction liquid chromatography (HILIC) may be a more suitable purification method if crystallization proves difficult due to high solubility in polar solvents.[7]

Solvent Systems:

• Single-Solvent Recrystallization: This is the most straightforward method, where the compound is soluble in a hot solvent but insoluble in the same cold solvent.[1][5]

• Two-Solvent (Mixed-Solvent) Recrystallization: This technique is employed when no single solvent is ideal. It uses a pair of miscible solvents, one in which the compound is highly soluble (the "good" solvent) and another in which it is poorly soluble (the "poor" or "anti-solvent").[1][5] The impure solid is dissolved in a minimum of the hot "good" solvent, and the "poor" solvent is added dropwise until the solution becomes turbid. A few more drops of the "good" solvent are then added to redissolve the solid, and the solution is allowed to cool slowly.[1]

Data Presentation: Recrystallization of Substituted Pyrimidines

While quantitative data on initial purity and recovery yields are often not explicitly detailed in the literature, the following table provides a representative summary of typical results that can be achieved through recrystallization of various substituted pyrimidines.[1]

Substituted Pyrimidine	Common Impurities	Recrystallization Solvent(s)	Initial Purity (%)	Final Purity (%)	Yield (%)
2-amino-4,6-dimethylpyrimidine	Unreacted starting materials, by-products	Ethanol/Water	85	>98	75
5-Fluorouracil	Synthesis precursors, degradation products	Water	90	>99	80
6-Chloropyrido[2,3-d]pyrimidine	Related isomers, starting materials	Ethanol or Acetone	88	>97	70
2,4-diamino-6-hydroxypyrimidine	Polymeric by-products	Dilute Aqueous NaOH/Acetic Acid	80	>95	65

Experimental Protocols

Protocol 1: Single-Solvent Recrystallization of 2-Amino-4,6-dimethylpyrimidine

• Dissolution: In a 100 mL Erlenmeyer flask, add 5.0 g of crude 2-amino-4,6-dimethylpyrimidine. Add a magnetic stir bar.

• Heating: Place the flask on a hot plate with stirring and add 20 mL of ethanol. Heat the mixture to a gentle boil.

• Saturated Solution: Continue adding hot ethanol in small portions until the solid just dissolves. Avoid adding an excess of solvent to ensure a good yield.

• Hot Filtration (if necessary): If insoluble impurities are present, quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-heated Erlenmeyer flask.

• Crystallization: Remove the flask from the heat, cover it with a watch glass, and allow it to cool slowly to room temperature. Subsequently, place the flask in an ice bath for 30 minutes to maximize crystal formation.[1]

• Crystal Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold ethanol (2 x 5 mL) to remove any adhering impurities.[1]

• Drying: Dry the purified crystals in a vacuum oven at 50°C to a constant weight.

Protocol 2: Two-Solvent Recrystallization of a Generic Substituted Pyrimidine

• Solvent Selection: Identify a "good" solvent (e.g., ethanol) and a miscible "poor" solvent (e.g., water).

• Dissolution: Dissolve the crude pyrimidine derivative in a minimal amount of the hot "good" solvent in an Erlenmeyer flask.[1]

• Addition of "Poor" Solvent: While the solution is hot, add the "poor" solvent dropwise with swirling until the solution becomes slightly turbid.[1]

• Clarification: Add a few drops of the hot "good" solvent until the turbidity just disappears.[1]

• Crystallization: Allow the solution to cool slowly to room temperature, then cool further in an ice bath.

• Collection and Washing: Collect the crystals by vacuum filtration and wash with a small amount of a cold mixture of the two solvents (in the same ratio as the final crystallization mixture).

• Drying: Dry the purified crystals under vacuum.

Troubleshooting Common Recrystallization Problems

Problem	Possible Cause(s)	Solution(s)
No Crystals Form	- Solution is not supersaturated (too much solvent).- Compound is too soluble in the chosen solvent.	- Re-heat the solution and evaporate some of the solvent.[8]- Try a different solvent or a two-solvent system.[8]- Scratch the inside of the flask with a glass rod to induce nucleation.[8]- Add a seed crystal of the pure compound.[8]
Oiling Out	- The compound's melting point is below the boiling point of the solvent.- Cooling is too rapid.- High concentration of impurities.	- Re-heat the solution and add more solvent.[11]- Allow the solution to cool more slowly.[8]- Purify the material by another method (e.g., column chromatography) before recrystallization.[8]
Low Recovery	- The compound has significant solubility in the cold solvent.- Too much solvent was used.- Premature crystallization during hot filtration.	- Cool the solution for a longer period in an ice bath.[7]- Evaporate some of the solvent and re-cool.- Ensure the filtration apparatus is pre-heated.
Colored Impurities in Crystals	- Impurities are co-crystallizing with the product.	- Add a small amount of activated charcoal to the hot solution before filtration.[7]

Visualizations

Caption: General workflow for the recrystallization of substituted pyrimidines.

Caption: Logical diagram for selecting a suitable recrystallization solvent.

References

• 1. benchchem.com [benchchem.com]
• 2. mt.com [mt.com]
• 3. Recrystallization Definition, Principle &Purpose [praxilabs.com]
• 4. edu.rsc.org [edu.rsc.org]
• 5. Home Page [chem.ualberta.ca]
• 6. m.youtube.com [m.youtube.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Reagents & Solvents [chem.rochester.edu]
• 11. chem.libretexts.org [chem.libretexts.org]

Application Note: Comprehensive Analytical Characterization of 4-Amino-6-chloropyrimidin-5-ol

Audience: Researchers, scientists, and drug development professionals.

Introduction: 4-Amino-6-chloropyrimidin-5-ol is a key intermediate in the synthesis of various pharmaceutically active compounds, including antiviral agents like Favipiravir.[1][2] The purity and impurity profile of this intermediate are critical as they directly impact the quality, safety, and efficacy of the final drug product. Therefore, robust and reliable analytical methods are essential for its characterization. This document provides detailed protocols for the primary analytical techniques used to assess the identity, purity, and impurity profile of 4-Amino-6-chloropyrimidin-5-ol products.

High-Performance Liquid Chromatography (HPLC) for Purity and Impurity Profiling

High-Performance Liquid Chromatography (HPLC) is the primary method for determining the purity of 4-Amino-6-chloropyrimidin-5-ol and quantifying its related impurities. A reverse-phase method is typically employed for separating the polar parent compound from its non-polar and closely related impurities.

Experimental Protocol: HPLC-UV Analysis

Objective: To determine the purity of 4-Amino-6-chloropyrimidin-5-ol and identify related substances.

Instrumentation:

• High-Performance Liquid Chromatograph with a UV-Vis or Diode Array Detector (DAD).

• Analytical column: C18 reverse-phase column (e.g., Inertsil ODS-3, 250mm x 4.6mm, 5.0 µm particle size).[3]

• Data acquisition and processing software.

Reagents and Materials:

• Acetonitrile (HPLC Grade)

• Potassium dihydrogen phosphate (KH₂PO₄) (Analytical Grade)

• Orthophosphoric acid (for pH adjustment)

• Water (HPLC Grade)

• 4-Amino-6-chloropyrimidin-5-ol reference standard and sample.

Procedure:

• Mobile Phase Preparation: Prepare a 0.02M KH₂PO₄ solution in HPLC-grade water. Adjust the pH to 3.0 using orthophosphoric acid. The mobile phase is a mixture of this buffer and acetonitrile. A typical gradient might be used to ensure the separation of all impurities. For a simpler isocratic method, a ratio such as 65:35 (v/v) of buffer to acetonitrile can be used.[3]

• Standard Solution Preparation: Accurately weigh and dissolve the 4-Amino-6-chloropyrimidin-5-ol reference standard in a suitable diluent (e.g., a 50:50 mixture of water and acetonitrile) to obtain a final concentration of approximately 1.0 mg/mL.

• Sample Solution Preparation: Prepare the sample solution in the same manner as the standard solution to a concentration of approximately 1.0 mg/mL.

• Chromatographic Conditions:

  • Column: Inertsil ODS-3, 250mm x 4.6mm, 5.0 µm.[3]

  • Mobile Phase: 0.02M KH₂PO₄ (pH 3.0) / Acetonitrile (65:35 v/v).[3]

  • Flow Rate: 0.7 mL/min.[3]

  • Column Temperature: 40 °C.[3]

  • Detection Wavelength: 236 nm.[3]

  • Injection Volume: 10 µL.[4]

• Analysis: Inject the blank (diluent), standard solution, and sample solution into the HPLC system and record the chromatograms.

• Data Processing: Calculate the purity of the sample by area normalization. The percentage purity is calculated by dividing the peak area of the main component by the total area of all peaks and multiplying by 100.

Data Presentation: HPLC Purity and Impurity Data

Table 1: Representative HPLC Purity Analysis Results

Peak ID	Retention Time (min)	Peak Area (mAU*s)	Area %	Identity
1	3.2	15.6	0.08	Impurity A (Starting Material)
2	4.5	19875.4	99.31	4-Amino-6-chloropyrimidin-5-ol
3	6.8	98.2	0.49	Impurity B (Dimer)
4	9.1	24.1	0.12	Unknown Impurity

| Total | | 20013.3 | 100.00 | |

Note: The data presented is exemplary. Actual retention times and impurity profiles may vary based on the specific synthesis route and chromatographic conditions.

Workflow for HPLC Analysis

Caption: Workflow for HPLC-UV Purity Assay.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for identifying and quantifying volatile and semi-volatile impurities that may not be detected by HPLC. For polar compounds like pyrimidine derivatives, derivatization (e.g., silylation) is often required to increase volatility and thermal stability.[5]

Experimental Protocol: GC-MS Analysis

Objective: To identify volatile organic impurities.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (e.g., Quadrupole or Ion Trap).

• Capillary column: 5% Phenyl Methyl Siloxane (e.g., DB-5ms, 30m x 0.25mm, 0.25 µm film thickness).

• Data system for instrument control and data analysis.

Reagents and Materials:

• Silylating agent (e.g., BSTFA with 1% TMCS).

• Anhydrous solvent (e.g., Pyridine or Acetonitrile).

• Sample of 4-Amino-6-chloropyrimidin-5-ol.

Procedure:

• Sample Derivatization: Accurately weigh ~1 mg of the sample into a vial. Add 100 µL of anhydrous pyridine and 100 µL of BSTFA. Cap the vial tightly and heat at 70 °C for 30 minutes.

• GC-MS Conditions:

  • Inlet Temperature: 250 °C.

  • Injection Mode: Split (e.g., 20:1 ratio).

  • Carrier Gas: Helium, constant flow rate of 1.0 mL/min.

  • Oven Temperature Program: Initial temperature of 80 °C, hold for 2 minutes, ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

  • Transfer Line Temperature: 280 °C.

  • Ion Source Temperature: 230 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-500.

• Analysis: Inject 1 µL of the derivatized sample into the GC-MS system.

• Data Processing: Identify peaks by comparing their mass spectra with a reference library (e.g., NIST).

Data Presentation: Potential Impurities by GC-MS

Table 2: Representative GC-MS Impurity Identification

Retention Time (min)	Key Mass Fragments (m/z)	Tentative Identification
8.5	119, 104, 77	Residual Synthesis Solvent
12.3	257, 242, 186	Silylated Dichloropyrimidine

| 15.6 | 345, 330, 274 | Silylated 4-Amino-6-chloropyrimidin-5-ol |

Note: This data is hypothetical and serves as an example of how results would be presented.

Spectroscopic Characterization

Spectroscopic methods are crucial for confirming the chemical structure and identity of the 4-Amino-6-chloropyrimidin-5-ol product.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the molecular structure.

Protocol:

• Sample Preparation: Dissolve 5-10 mg of the sample in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆).

• Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher spectrometer. Other experiments like DEPT or 2D NMR (COSY, HSQC) can be run for full structural elucidation.

• Analysis: Process the spectra and assign the chemical shifts to the corresponding atoms in the molecule.

Table 3: Expected Spectroscopic Data

Technique	Data
¹H NMR (DMSO-d₆)	δ ~8.0 (s, 1H, pyrimidine-H), δ ~7.0 (br s, 2H, -NH₂), δ ~10.5 (br s, 1H, -OH)
¹³C NMR (DMSO-d₆)	Expected peaks for the four distinct pyrimidine carbons.

| Mass Spec (ESI+) | m/z [M+H]⁺ = 146.0 |

Note: Chemical shifts (δ) are approximate and can vary based on solvent and concentration.

B. Mass Spectrometry (MS)

Objective: To confirm the molecular weight.

Protocol:

• Sample Preparation: Prepare a dilute solution of the sample (~10 µg/mL) in a suitable solvent like methanol or acetonitrile/water.

• Acquisition: Infuse the sample directly into an Electrospray Ionization (ESI) mass spectrometer. Acquire spectra in both positive and negative ion modes.

• Analysis: Identify the molecular ion peak (e.g., [M+H]⁺ in positive mode) and confirm it matches the theoretical molecular weight (145.55 g/mol ). The characteristic isotopic pattern for a chlorine-containing compound should also be observed.[6]

General Analytical Workflow

Caption: Overall Analytical Characterization Strategy.

Conclusion: The analytical methods described provide a comprehensive framework for the characterization of 4-Amino-6-chloropyrimidin-5-ol. The combination of chromatographic techniques (HPLC, GC-MS) and spectroscopic methods (NMR, MS) ensures the accurate determination of identity, purity, and impurity profiles, which is essential for quality control in the drug development process. All methods should be properly validated according to ICH guidelines to ensure they are suitable for their intended purpose.[7][8]

References

• 1. Favipiravir – a Modern Antiviral Drug: Synthesis and Modifications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Favipiravir and Its Structural Analogs: Antiviral Activity and Synthesis Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CN102516182B - Preparation method for 4-amino-6-alkoxyl pyrimidine compounds - Google Patents [patents.google.com]
• 4. Determination of Potential Genotoxic Impurity, 5-Amino-2-Chloropyridine, in Active Pharmaceutical Ingredient Using the HPLC-UV System - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Analysis of pyrimidine bases in biological materials by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Gas-phase fragmentation of protonated C60-pyrimidine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The anti-COVID-19 drug Favipiravir: Degradation, Method development, Validation, NMR/LC–MS characterization, and In-vitro safety evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. d-nb.info [d-nb.info]

Application Notes: Harnessing 4-Amino-6-chloropyrimidin-5-ol for Compound Library Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Amino-6-chloropyrimidin-5-ol is a versatile heterocyclic building block, ideally suited for the creation of diverse compound libraries in drug discovery. Its trifunctional nature, featuring amino, chloro, and hydroxyl groups, allows for a sequential and regioselective introduction of various substituents. This enables the generation of libraries with a high degree of structural diversity, targeting a wide range of biological macromolecules. Pyrimidine scaffolds are recognized as "privileged structures" in medicinal chemistry, frequently found in kinase inhibitors and other therapeutic agents due to their ability to mimic the hydrogen bonding patterns of the adenosine moiety of ATP.[1] This document provides detailed protocols and application notes for the utilization of 4-Amino-6-chloropyrimidin-5-ol in the synthesis of compound libraries, particularly focusing on the generation of potential kinase inhibitors.

Chemical Scaffolding and Reaction Strategy

The strategic functionalization of 4-Amino-6-chloropyrimidin-5-ol allows for a diversity-oriented synthesis approach. The primary reactive sites are the chloro group at the C6 position and the hydroxyl group at the C5 position. The chloro group is susceptible to nucleophilic aromatic substitution (SNAr), while the hydroxyl group can undergo O-alkylation. The amino group at C4 can also be functionalized, although it is generally less reactive under the conditions used for modifying the other two positions.

A common and effective strategy involves a two-step process:

• O-Alkylation: The hydroxyl group at the C5 position is first alkylated to introduce a variety of side chains. This step enhances the structural diversity and can be used to introduce functionalities that modulate solubility, cell permeability, or target engagement.

• Nucleophilic Aromatic Substitution (SNAr): The chloro group at the C6 position is subsequently displaced by a range of nucleophiles, most commonly primary or secondary amines. This step is crucial for introducing key pharmacophoric elements that can interact with the target protein.[1][2]

This sequential approach provides a robust method for generating large and diverse compound libraries from a single, readily accessible starting material.

Biological Target and Signaling Pathway: Bruton's Tyrosine Kinase (BTK)

Compound libraries derived from substituted pyrimidines have shown significant promise as inhibitors of various kinases.[1] One such important target is Bruton's Tyrosine Kinase (BTK), a non-receptor tyrosine kinase that plays a crucial role in B-cell receptor (BCR) signaling. Dysregulation of the BCR signaling pathway is implicated in various B-cell malignancies, making BTK a prime target for therapeutic intervention. The 4-aminopyrimidine core can effectively mimic the hinge-binding interactions of ATP in the kinase domain of BTK.[3]

Below is a simplified representation of the B-cell receptor signaling pathway highlighting the role of BTK.

Caption: Simplified B-Cell Receptor (BCR) signaling pathway and the inhibitory action of 4-aminopyrimidin-5-ol-based compounds on BTK.

Experimental Workflow for Compound Library Synthesis

The general workflow for the synthesis of a compound library using 4-Amino-6-chloropyrimidin-5-ol as the starting scaffold is depicted below. This process involves sequential reactions in a parallel synthesis format to generate a diverse set of final compounds.

Caption: General experimental workflow for the parallel synthesis of a 4,5,6-trisubstituted pyrimidine library.

Experimental Protocols

The following protocols are generalized from methodologies reported for structurally similar compounds and are intended as a starting point for optimization.[1]

Protocol 1: O-Alkylation of 4-Amino-6-chloropyrimidin-5-ol

This protocol describes the etherification of the 5-hydroxy group.

Materials:

• 4-Amino-6-chloropyrimidin-5-ol

• Alkyl halide (e.g., 2-bromopropane, benzyl bromide, or other substituted alkyl halides) (1.1 - 1.5 equivalents)

• Base (e.g., K₂CO₃, Cs₂CO₃) (2.0 - 3.0 equivalents)

• Solvent (e.g., DMF, Acetonitrile)

• Reaction vessel (e.g., round-bottom flask or parallel synthesis block)

• Standard work-up and purification reagents and equipment

Procedure:

• To a solution of 4-Amino-6-chloropyrimidin-5-ol (1.0 equivalent) in the chosen solvent, add the base (2.0 - 3.0 equivalents).

• Add the alkyl halide (1.1 - 1.5 equivalents) to the suspension.

• Heat the reaction mixture to 60-80 °C and stir for 4-12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Perform an aqueous work-up by adding water and extracting the product with a suitable organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 4-amino-6-chloro-5-(alkoxy)pyrimidine intermediate.

Reactant/Product Class	Typical Yield Range	Reference
O-Alkylation with simple alkyl halides	60-85%	[1]
O-Alkylation with silyloxy substituted alkyl halides	50-75%	[1]

Protocol 2: Nucleophilic Aromatic Substitution (SNAr) of 4-Amino-6-chloro-5-(alkoxy)pyrimidines

This protocol details the reaction of the 6-chloro group with amine nucleophiles.

Materials:

• 4-Amino-6-chloro-5-(alkoxy)pyrimidine intermediate (from Protocol 1)

• Amine nucleophile (e.g., substituted anilines, piperidines, morpholines) (1.2 - 2.0 equivalents)

• Solvent (e.g., EtOH, 2-propanol, dioxane)

• Optional: Base (e.g., DIPEA, TEA) if the amine salt is used or to scavenge HCl.

• Reaction vessel (e.g., sealed tube, microwave vial, or parallel synthesis block)

• Standard work-up and purification reagents and equipment

Procedure:

• In a reaction vessel, combine the 4-amino-6-chloro-5-(alkoxy)pyrimidine intermediate (1.0 equivalent) and the amine nucleophile (1.2 - 2.0 equivalents) in the chosen solvent.

• If necessary, add a non-nucleophilic base like DIPEA (1.5 - 2.0 equivalents).

• Seal the vessel and heat the reaction mixture to 100-150 °C (conventional heating) or 120-180 °C (microwave irradiation) for 2-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• If a precipitate has formed, it can be collected by filtration. Otherwise, concentrate the reaction mixture under reduced pressure.

• Perform an aqueous work-up by partitioning between water and an appropriate organic solvent (e.g., ethyl acetate, DCM).

• Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel or by preparative HPLC to yield the final 4-amino-5-(alkoxy)-6-(amino)pyrimidine product.

Reactant/Product Class	Typical Yield Range	Reference
SNAr with primary/secondary amines	40-70%	[1]
SNAr with anilines	35-65%	[1]

Data Presentation

The following table summarizes representative yields for a two-step synthesis starting from a 4-amino-6-chloropyrimidin-5-ol analog, demonstrating the feasibility of generating a diverse library.

Table 1: Representative Yields for a Two-Step Library Synthesis

Step	R¹ Group (Alkylation)	Intermediate Yield	R² Group (Amination)	Final Product Yield	Overall Yield	Reference
1	Isopropyl	~80%	4-Methoxybenzylamine	~65%	~52%	[1]
2	(t-Butyldiphenylsilyloxy)ethyl	~70%	2,4-Dimethoxybenzylamine	~60%	~42%	[1]
3	(t-Butyldiphenylsilyloxy)propyl	~65%	2,4-Dimethoxybenzylamine	~55%	~36%	[1]

Note: Yields are based on the synthesis of analogs as reported in the literature and may vary depending on the specific substrates and reaction conditions.[1]

Conclusion

4-Amino-6-chloropyrimidin-5-ol is a highly valuable scaffold for the construction of compound libraries for drug discovery. The distinct reactivity of its functional groups allows for a controlled, sequential introduction of diverse chemical moieties, making it an excellent starting point for diversity-oriented synthesis. The resulting 4,5,6-trisubstituted pyrimidine libraries are particularly well-suited for screening against important drug targets such as protein kinases, offering a promising avenue for the discovery of novel therapeutic agents. The protocols and workflows presented here provide a comprehensive guide for researchers to effectively utilize this versatile building block in their drug development programs.

References

• 1. Cyclizations and fragmentations in the alkylation of 6‐chloro‐5‐hydroxy‐4‐aminopyrimidines with aminoalkyl chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, Construction, and Screening of Diversified Pyrimidine-Focused DNA-Encoded Libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structure-based discovery of novel 4,5,6-trisubstituted pyrimidines as potent covalent Bruton's tyrosine kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Monitoring Pyrimidine Synthesis Using Thin-Layer Chromatography

Audience: Researchers, scientists, and drug development professionals involved in synthetic organic chemistry and drug discovery.

Introduction The synthesis of pyrimidine derivatives is a cornerstone of medicinal chemistry, as the pyrimidine scaffold is a key component in numerous therapeutic agents, including antiviral, antitumor, and antibacterial drugs.[1] Efficiently monitoring the progress of these synthesis reactions is crucial for optimizing reaction conditions, determining reaction endpoints, and maximizing yields.[2] Thin-Layer Chromatography (TLC) is a rapid, cost-effective, and widely used analytical technique for qualitatively monitoring organic reactions.[3][4] It allows for the simultaneous visualization of starting materials, intermediates, and products, providing a quick snapshot of the reaction's status.[3] This application note provides a detailed protocol for monitoring the progress of pyrimidine synthesis, with a focus on the Biginelli reaction, a common method for creating dihydropyrimidines.[1]

Key Principles of TLC Reaction Monitoring

TLC separates compounds based on their differential partitioning between a stationary phase (typically silica gel or alumina coated on a plate) and a liquid mobile phase (the eluent).[5] The separation relies on the polarity of the compounds. In the context of pyrimidine synthesis:

• Starting Materials: Reactants like aldehydes, β-dicarbonyl compounds, and urea/thiourea will each have a distinct polarity and, therefore, a unique Retention Factor (Rf).

• Product: The resulting pyrimidine derivative will have a different polarity compared to the starting materials, leading to a new spot on the TLC plate.

• Reaction Progress: A successful reaction is indicated by the gradual disappearance of the starting material spots and the concurrent appearance and intensification of the product spot.[3]

The Retention Factor (Rf) is a key parameter calculated as: Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front) [3]

An ideal solvent system will provide good separation between all components, with Rf values typically between 0.2 and 0.7.[6]

Data Presentation: Typical TLC Profile for Biginelli Reaction

The following table summarizes the expected TLC results for a typical Biginelli reaction, a one-pot cyclocondensation to form dihydropyrimidinones (DHPMs).[7] The Rf values are illustrative and will vary depending on the exact substrates and the specific mobile phase composition used.

Compound Type	Example	Polarity	Expected Rf Value (Illustrative)	TLC Spot Appearance (UV Active)
Aromatic Aldehyde	Benzaldehyde	Medium	~0.6	Dark spot under UV (254 nm)
β-Dicarbonyl Compound	Ethyl Acetoacetate	Medium-High	~0.5	Faint or no spot under UV
Urea/Thiourea	Urea	High	~0.1 (or stays at baseline)	Not visible under UV[8]
Product (DHPM)	Dihydropyrimidinone	Medium-Low	~0.3 - 0.4	Dark spot under UV (254 nm)

Experimental Protocol: TLC Monitoring

This protocol outlines the step-by-step procedure for monitoring a pyrimidine synthesis reaction.

1. Materials and Reagents

• TLC Plates: Silica gel 60 F254 plates (the F254 indicator fluoresces under 254 nm UV light, allowing UV-active compounds to appear as dark spots).[9]

• Developing Chamber: A glass jar or tank with a tight-fitting lid.

• Capillary Tubes or Spotters: For applying samples to the TLC plate.

• Mobile Phase (Eluent): A solvent system appropriate for the polarity of the reactants and products. Common starting points include mixtures of hexane and ethyl acetate or dichloromethane and methanol.[10][11] For the Biginelli reaction, a 2:1 or 3:1 mixture of hexane:ethyl acetate is often effective.[12]

• Visualization Agents:

  • UV Lamp (254 nm and/or 365 nm).[13]

  • Iodine Chamber: A sealed jar containing iodine crystals.[13][14]

  • Chemical Stains (e.g., potassium permanganate, p-anisaldehyde) if compounds are not UV-active.[14]

• Reaction Mixture Aliquots.

• Reference Solutions: Dilute solutions of each starting material in a volatile solvent (e.g., ethyl acetate or dichloromethane).

2. Protocol Steps

Step 2.1: Chamber Preparation

• Pour the chosen mobile phase into the developing chamber to a depth of about 0.5 cm. This level must be below the origin line on the TLC plate.[4]

• Place a piece of filter paper inside the chamber, leaning against the wall, to saturate the chamber's atmosphere with solvent vapors.[5]

• Cover the chamber with the lid and let it equilibrate for at least 15-20 minutes.[3] This ensures reproducible Rf values.

Step 2.2: TLC Plate Preparation

• Using a pencil, gently draw a straight origin line about 1 cm from the bottom of the TLC plate.[3] Do not use a pen, as the ink will chromatograph.

• Mark small tick marks along the origin line for each sample to be spotted, ensuring they are well-spaced.

Step 2.3: Sample Preparation and Spotting

• Reaction Sample (T=t): At a specific time point (e.g., 30 minutes, 1 hour), withdraw a small aliquot (1-2 drops) of the reaction mixture using a glass capillary.

• Dilute this aliquot in a small vial with a volatile solvent (e.g., 0.5 mL of ethyl acetate). This prevents overloading the plate.[15]

• Spotting: Using a clean capillary tube for each sample, spot the following onto the prepared origin line:

  • Lane 1 (SM1): Starting Material 1 (e.g., Aldehyde) reference solution.

  • Lane 2 (SM2): Starting Material 2 (e.g., Ethyl Acetoacetate) reference solution.

  • Lane 3 (Rxn): The diluted reaction mixture aliquot.

  • Lane 4 (Co-spot): Spot all starting materials on top of each other, then spot the reaction mixture on top of that. This lane helps to confirm the identity of spots in the reaction lane.[1]

  • Keep the spots small and concentrated by applying the sample gently and allowing the solvent to evaporate between applications.

Step 2.4: Plate Development

• Carefully place the spotted TLC plate into the equilibrated developing chamber using forceps.

• Ensure the solvent level is below the origin line and that the plate is upright.[4]

• Replace the lid and allow the solvent to ascend the plate via capillary action. Do not disturb the chamber during development.[5]

• When the solvent front is about 1 cm from the top of the plate, remove it from the chamber.[3]

• Immediately mark the position of the solvent front with a pencil.

Step 2.5: Visualization and Analysis

• Allow the plate to dry completely in a fume hood.

• UV Visualization: Place the dry plate under a UV lamp (254 nm).[13] UV-active compounds (often those with aromatic rings or extensive conjugation) will appear as dark spots.[16] Lightly circle these spots with a pencil.[13]

• Iodine Staining (Optional): Place the plate in an iodine chamber. Many organic compounds will form yellow-brown complexes with iodine vapor, appearing as colored spots.[16] This method is semi-destructive, and the spots will fade over time.[13]

• Chemical Staining (Optional): If spots are still not visible, use a chemical stain. For example, dipping the plate in a potassium permanganate solution can visualize compounds that are easily oxidized (like aldehydes or alcohols).[16] Gentle heating may be required to develop the spots.[17]

• Interpretation:

  • Compare the reaction lane to the starting material lanes.

  • Note the diminishing intensity of the starting material spots and the appearance of a new product spot (with a different Rf) in the reaction lane.

  • The reaction is considered complete when the limiting reagent's spot is no longer visible.[2]

• Calculate the Rf value for each spot to document the results.[3]

Visualization and Workflow Diagrams

Logical Workflow for TLC Monitoring

Caption: Experimental workflow for monitoring reaction progress using TLC.

Signaling Pathway Analogy: Interpreting TLC Results

Caption: Logical progression of spots on a TLC plate over time.

References

• 1. theochem.mercer.edu [theochem.mercer.edu]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. reddit.com [reddit.com]
• 7. preprints.org [preprints.org]
• 8. atlas.org [atlas.org]
• 9. longdom.org [longdom.org]
• 10. researchgate.net [researchgate.net]
• 11. Chromatography [chem.rochester.edu]
• 12. researchgate.net [researchgate.net]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. faculty.fiu.edu [faculty.fiu.edu]
• 15. benchchem.com [benchchem.com]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. youtube.com [youtube.com]

Scale-up Synthesis of 4-Amino-6-chloropyrimidin-5-ol Derivatives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Amino-6-chloropyrimidin-5-ol and its derivatives are a class of heterocyclic compounds that hold significant interest in medicinal chemistry and drug discovery. The pyrimidine scaffold is a common feature in a multitude of biologically active molecules, including several approved drugs. The specific arrangement of amino, chloro, and hydroxyl functional groups on the pyrimidine ring of the title compound offers a versatile platform for the synthesis of diverse chemical libraries. These derivatives have shown potential as kinase inhibitors, which are crucial regulators of cell signaling pathways, making them attractive candidates for the development of novel therapeutics, particularly in oncology.

This document provides detailed application notes and protocols for the scale-up synthesis of 4-Amino-6-chloropyrimidin-5-ol, addressing key challenges and considerations for transitioning from laboratory-scale to larger-scale production.

Data Presentation

Table 1: Summary of a Representative Two-Step Synthesis for 4-Amino-6-chloropyrimidin-5-ol

Step	Reaction	Starting Material	Key Reagents	Solvent	Temp. (°C)	Time (h)	Representative Yield (%)	Representative Purity (%)
1	Chlorination	4,5-Diamino-6-hydroxypyrimidine	Phosphorus oxychloride (POCl₃)	Acetonitrile	80-90	4-6	85-90	>95 (crude)
2	Selective Hydrolysis	4,5-Diamino-6-chloropyrimidine	Aqueous HCl	Water/Ethanol	90-100	2-4	75-85	>98 (after recrystallization)

Note: The data presented in this table is illustrative and based on typical yields and purities for analogous reactions. Actual results may vary depending on specific reaction conditions and scale.

Table 2: Comparison of Key Process Parameters for Laboratory vs. Scale-up Synthesis

Parameter	Laboratory Scale (grams)	Pilot Scale (kilograms)	Key Considerations for Scale-up
Reactant Stoichiometry	Typically 1.0-1.2 eq. of key reagents	Optimized to 1.05-1.1 eq. to minimize cost and waste	Precise dosing systems required. Impact of impurities in bulk starting materials needs to be assessed.
Solvent Volume	10-20 mL/g	5-10 L/kg	Reduced solvent volume to improve process efficiency and reduce waste. Solvent recovery and recycling should be implemented.
Reaction Temperature	Maintained with heating mantle/oil bath	Controlled with jacketed reactor and automated temperature control	Efficient heat transfer is critical to prevent runaway reactions, especially during exothermic steps.
Reaction Time	Often run to completion overnight	Monitored by in-process controls (e.g., HPLC) to determine endpoint	Optimization of reaction time to maximize throughput without compromising yield or purity.
Work-up Procedure	Liquid-liquid extraction, rotary evaporation	Centrifugation, filtration, distillation	Aqueous work-ups can be challenging at scale. Phase separation and handling of large volumes of waste are major considerations.
Purification	Flash column chromatography	Recrystallization, filtration	Chromatography is generally not feasible for large-scale production. Development of a robust crystallization process is crucial.

Experimental Protocols

Protocol 1: Scale-up Synthesis of 4,5-Diamino-6-chloropyrimidine (Intermediate)

This protocol is adapted from established procedures for the chlorination of hydroxypyrimidines.[1][2][3]

Materials:

• 4,5-Diamino-6-hydroxypyrimidine

• Phosphorus oxychloride (POCl₃)

• Acetonitrile

• Ice

• Sodium bicarbonate (or other suitable base)

• Ethyl acetate

Equipment:

• Appropriately sized jacketed glass reactor with overhead stirrer, condenser, and dropping funnel

• Temperature control unit

• Quenching vessel

• Filtration apparatus (e.g., Nutsche filter)

• Drying oven

Procedure:

• Charging the Reactor: Charge the jacketed reactor with 4,5-Diamino-6-hydroxypyrimidine (1.0 eq) and acetonitrile (5-10 L/kg of starting material).

• Addition of POCl₃: Cool the suspension to 0-5 °C. Slowly add phosphorus oxychloride (3.0-5.0 eq) via the dropping funnel, maintaining the internal temperature below 10 °C.

• Reaction: After the addition is complete, slowly heat the reaction mixture to 80-90 °C and maintain for 4-6 hours. Monitor the reaction progress by HPLC.

• Quenching: Once the reaction is complete, cool the mixture to room temperature. In a separate, well-ventilated quenching vessel containing ice-water (10-15 L/kg of starting material), slowly and carefully add the reaction mixture with vigorous stirring. The temperature of the quench should be maintained below 20 °C.

• Neutralization: Neutralize the acidic aqueous solution by the slow addition of a saturated sodium bicarbonate solution or other suitable base until the pH is between 7 and 8.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 5 L/kg of starting material).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 4,5-Diamino-6-chloropyrimidine.

Protocol 2: Scale-up Synthesis of 4-Amino-6-chloropyrimidin-5-ol

This protocol is based on the principle of selective hydrolysis of a less reactive chloro-substituent.

Materials:

• 4,5-Diamino-6-chloropyrimidine (from Protocol 1)

• Hydrochloric acid (concentrated)

• Ethanol

• Water

• Sodium hydroxide solution

Equipment:

• Jacketed glass reactor with overhead stirrer and condenser

• Temperature control unit

• Filtration apparatus

• Drying oven

Procedure:

• Charging the Reactor: Charge the reactor with 4,5-Diamino-6-chloropyrimidine (1.0 eq) and a mixture of water and ethanol (e.g., 1:1 v/v, 10 L/kg of starting material).

• Acidification: Slowly add concentrated hydrochloric acid until the pH is approximately 1-2.

• Hydrolysis: Heat the reaction mixture to 90-100 °C and maintain for 2-4 hours. Monitor the reaction for the formation of the desired product and the disappearance of the starting material by HPLC.

• Crystallization and Isolation: Cool the reaction mixture slowly to 0-5 °C to induce crystallization. Filter the resulting solid and wash with cold water.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

• Drying: Dry the purified 4-Amino-6-chloropyrimidin-5-ol in a vacuum oven at 50-60 °C until a constant weight is achieved.

Visualizations

Synthetic Workflow

Caption: Synthetic workflow for the two-step synthesis of 4-Amino-6-chloropyrimidin-5-ol.

Scale-up Logic Flow

Caption: Logical flow for scaling up the synthesis of 4-Amino-6-chloropyrimidin-5-ol.

Postulated Signaling Pathway Inhibition

Aminopyrimidine derivatives are known to act as kinase inhibitors. The following diagram illustrates a representative signaling pathway that could be targeted by 4-Amino-6-chloropyrimidin-5-ol derivatives, such as the PI3K/Akt/mTOR pathway, which is frequently dysregulated in cancer.

Caption: Postulated inhibition of the PI3K/Akt/mTOR signaling pathway by a 4-Amino-6-chloropyrimidin-5-ol derivative.

References

• 1. Synthesis of 2,4-Diaminopyrimidine Core-Based Derivatives and Biological Evaluation of Their Anti-Tubercular Activities [mdpi.com]
• 2. Preparation method of 2, 4-diamino-6-chloropyrimidine - Eureka | Patsnap [eureka.patsnap.com]
• 3. CN113754592A - Preparation method of 2, 4-diamino-6-chloropyrimidine - Google Patents [patents.google.com]

Technical Notes & Optimization

Common side reactions in the synthesis of 4-Amino-6-chloropyrimidin-5-ol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 4-Amino-6-chloropyrimidin-5-ol.

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic route to prepare 4-Amino-6-chloropyrimidin-5-ol?

A common and practical synthetic approach involves the selective amination of a 4,6-dichloropyrimidin-5-ol precursor. This method relies on the differential reactivity of the two chlorine atoms on the pyrimidine ring, allowing for a regioselective nucleophilic aromatic substitution (SNAr) reaction with an amino source, typically ammonia.

Q2: What are the primary starting materials and reagents for this synthesis?

The key starting material is 4,6-dichloropyrimidin-5-ol. The aminating agent is typically aqueous or alcoholic ammonia. A suitable solvent is often a polar protic solvent like ethanol or isopropanol.

Q3: What are the most critical parameters to control during the synthesis?

The most critical parameters to control are temperature, reaction time, and the concentration of the aminating agent. Temperature significantly influences the reaction rate and the formation of side products. Close monitoring of the reaction progress by techniques such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) is crucial to determine the optimal reaction time and prevent the formation of impurities.

Q4: How can I purify the final product, 4-Amino-6-chloropyrimidin-5-ol?

Purification can typically be achieved through recrystallization from a suitable solvent system, such as ethanol/water or isopropanol/water. Depending on the impurity profile, column chromatography on silica gel may also be employed.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Low Yield of Desired Product	Incomplete reaction.	- Increase reaction temperature cautiously, monitoring for side product formation. - Extend the reaction time, following the progress by TLC or HPLC. - Increase the concentration of the ammonia solution.
Product loss during workup and purification.	- Optimize the recrystallization solvent system to improve recovery. - Ensure the pH is appropriately adjusted during aqueous workup to minimize product solubility in the aqueous phase.
Formation of 4,6-Diaminopyrimidin-5-ol (Di-substituted Product)	Excess of aminating agent or prolonged reaction time/high temperature.	- Use a stoichiometric amount or a slight excess of ammonia. - Lower the reaction temperature. - Monitor the reaction closely and stop it once the starting material is consumed and before significant di-substitution occurs.
Presence of 4,6-Dihydroxypyrimidin-5-ol (Hydrolysis Product)	Presence of excess water and/or high temperatures during reaction or workup.	- Use anhydrous solvents if possible, although the reaction is often performed in aqueous ammonia. - Maintain moderate temperatures during the reaction. - Perform the workup at lower temperatures and avoid prolonged exposure to highly acidic or basic aqueous conditions.
Formation of an Alkoxy-substituted Pyrimidine (Solvolysis Product)	Reaction with the alcohol solvent (e.g., ethanol, methanol).	- This is more likely to occur under basic conditions. If significant, consider using a less nucleophilic solvent or a solvent mixture. - Lowering the reaction temperature can also mitigate this side reaction.
Inconsistent Reaction Profile	Poor quality of starting materials or reagents.	- Ensure the 4,6-dichloropyrimidin-5-ol is pure and dry. - Use a fresh, standardized solution of ammonia.

Experimental Protocols

Synthesis of 4-Amino-6-chloropyrimidin-5-ol

This protocol is a representative method based on the amination of dichloropyrimidines found in the literature. Optimization may be required based on specific laboratory conditions and reagent purity.

Materials:

• 4,6-dichloropyrimidin-5-ol

• Aqueous ammonia (e.g., 28-30%)

• Ethanol

• Deionized water

• Hydrochloric acid (for pH adjustment)

• Sodium bicarbonate (for neutralization)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend 4,6-dichloropyrimidin-5-ol (1 equivalent) in ethanol.

• To the stirred suspension, add aqueous ammonia (1.5-2.0 equivalents) dropwise at room temperature.

• Heat the reaction mixture to a gentle reflux (typically 60-80 °C) and monitor the progress of the reaction by TLC (e.g., using a mobile phase of ethyl acetate/hexanes).

• Once the starting material is consumed (typically after 4-8 hours), cool the reaction mixture to room temperature.

• Acidify the mixture with hydrochloric acid to a pH of approximately 2-3 to precipitate the product.

• Filter the crude product and wash it with cold water.

• For further purification, recrystallize the crude solid from an appropriate solvent system like ethanol/water.

• Dry the purified product under vacuum to obtain 4-Amino-6-chloropyrimidin-5-ol as a solid.

Data Presentation

Table 1: Reaction Parameters for the Synthesis of 4-Amino-6-chloropyrimidin-5-ol (Representative)

Parameter	Value
Starting Material	4,6-dichloropyrimidin-5-ol
Reagent	Aqueous Ammonia (28-30%)
Solvent	Ethanol
Temperature	60-80 °C
Reaction Time	4-8 hours
Typical Yield	60-80% (unoptimized)

Table 2: Common Impurities and their Identification

Impurity	Molecular Formula	Identification Method
4,6-Diaminopyrimidin-5-ol	C₄H₆N₄O	LC-MS, ¹H NMR
4,6-Dihydroxypyrimidin-5-ol	C₄H₄N₂O₃	LC-MS, ¹H NMR
4-Alkoxy-6-chloropyrimidin-5-ol	Varies with solvent	LC-MS, ¹H NMR

Visualizations

Logical Workflow for Troubleshooting Synthesis

Caption: A logical workflow for troubleshooting the synthesis of 4-Amino-6-chloropyrimidin-5-ol.

Signaling Pathway of Main and Side Reactions

Caption: Main reaction and potential side reaction pathways in the synthesis.

Technical Support Center: Optimizing SNAr Reactions on Chloropyrimidines

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the yield and efficiency of Nucleophilic Aromatic Substitution (SNAr) reactions on chloropyrimidines.

Troubleshooting Guide

This guide addresses common issues encountered during SNAr reactions on chloropyrimidines, offering potential causes and actionable solutions.

Issue 1: Low to No Product Yield

Potential Cause	Troubleshooting Action
Insufficiently activated pyrimidine ring	Ensure the pyrimidine ring possesses electron-withdrawing groups (e.g., nitro, cyano) positioned ortho or para to the chlorine leaving group to facilitate nucleophilic attack.[1]
Weak nucleophile	Increase the nucleophilicity of the attacking species. For instance, when using an alcohol, deprotonate it with a strong base to form the more reactive alkoxide.[1]
Poor leaving group	While chlorine is a common leaving group, fluorine is generally more reactive in SNAr reactions (F > Cl > Br > I) because the rate-determining step is typically the nucleophilic attack.[1] Consider using a fluoro-substituted pyrimidine if feasible.
Low reaction temperature	Gradually increase the reaction temperature. Microwave irradiation can sometimes be employed to improve yields and reduce reaction times.[1][2]
Inappropriate solvent	Use polar aprotic solvents like DMF, DMSO, or THF. These solvents effectively solvate the nucleophile and facilitate the reaction.[1][2]
Unsuitable or insufficient base	For amine nucleophiles, a non-nucleophilic organic base such as triethylamine (TEA) or diisopropylethylamine (DIPEA) is often used to neutralize the generated acid.[1] For alcohol nucleophiles, a strong base like sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) is necessary to form the alkoxide.[1]
Moisture in reaction	Ensure anhydrous conditions by using dry solvents and performing the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis of starting materials or products.[1]

Issue 2: Poor Regioselectivity (in di- or poly-substituted chloropyrimidines)

Potential Cause	Troubleshooting Action
Electronic effects of substituents	On a 2,4-dichloropyrimidine, substitution is generally favored at the C4 position. However, an electron-donating group at the C6 position can direct substitution to the C2 position. Conversely, an electron-withdrawing group at the C5 position typically enhances reactivity at the C4 position.[1]
Nature of the nucleophile	The choice of nucleophile can influence regioselectivity. For example, tertiary amine nucleophiles have demonstrated high selectivity for the C2 position on 2,4-dichloropyrimidines that have an electron-withdrawing group at the C5 position.[1][3]
Reaction conditions	Modifying the solvent, temperature, or the presence of additives can sometimes alter the regiochemical outcome. A systematic screening of reaction conditions may be necessary.

Issue 3: Formation of Side Products

Potential Cause	Troubleshooting Action
Di-substitution instead of mono-substitution	Use a stoichiometric amount of the nucleophile (1.0-1.2 equivalents).[1][4] Lowering the reaction temperature can also help improve mono-selectivity.[1] Consider using a less reactive nucleophile if di-substitution remains a problem.[1]
Solvolysis (reaction with a nucleophilic solvent)	If using a nucleophilic solvent like methanol or ethanol, it can compete with the intended nucleophile. Switch to a non-nucleophilic solvent such as DMF, DMSO, or THF.[1]
Hydrolysis of starting material or product	Maintain anhydrous reaction conditions by thoroughly drying solvents and reagents and using an inert atmosphere.[1]
Ring-opening or degradation	This can happen under harsh basic conditions or at very high temperatures. Use milder bases and lower the reaction temperature.[1]

Frequently Asked Questions (FAQs)

Q1: Why do SNAr reactions on pyrimidines typically occur at the C2 and C4/C6 positions?

A1: The nitrogen atoms in the pyrimidine ring are electron-withdrawing, which makes the ring electron-deficient and thus susceptible to nucleophilic attack. When a nucleophile attacks the C2, C4, or C6 positions, the negative charge of the resulting Meisenheimer intermediate can be delocalized onto one of the electronegative nitrogen atoms. This resonance stabilization lowers the activation energy for the reaction compared to an attack at the C5 position, where the negative charge cannot be delocalized onto a nitrogen atom.[1]

Q2: What is the general order of leaving group ability for halogens in SNAr reactions on pyrimidines?

A2: The typical order of leaving group ability for halogens in SNAr reactions is F > Cl > Br > I.[1] This is because the rate-determining step is usually the attack of the nucleophile on the aromatic ring. The high electronegativity of fluorine makes the carbon atom it is attached to more electrophilic and, therefore, more susceptible to nucleophilic attack.[1]

Q3: What is the role of a base in SNAr reactions on chloropyrimidines?

A3: The function of the base depends on the nucleophile being used:

• Amine Nucleophiles: Amines are typically neutral nucleophiles. A non-nucleophilic base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA), is added to neutralize the acid (e.g., HCl) that is formed during the reaction.[1]

• Alcohol Nucleophiles: Alcohols are generally weak nucleophiles. A strong base, such as sodium hydride (NaH) or potassium tert-butoxide (t-BuOK), is used to deprotonate the alcohol and form the more nucleophilic alkoxide anion.[1]

Q4: How do substituents on the pyrimidine ring affect regioselectivity in SNAr reactions, for example, on 2,4-dichloropyrimidine?

A4: Substituents on the pyrimidine ring can significantly influence the regioselectivity of SNAr reactions. For 2,4-dichloropyrimidine, substitution generally occurs preferentially at the C4 position.[1] However, this preference can be altered:

• Electron-donating groups (EDGs) at the C5 or C6 position can direct the nucleophilic attack to the C2 position.[1]

• Electron-withdrawing groups (EWGs) at the C5 position generally enhance the reactivity at the C4 position.[1][3]

Q5: Can you provide a general experimental protocol for a typical SNAr reaction on a chloropyrimidine with an amine nucleophile?

A5: Yes, a general protocol is provided in the "Experimental Protocols" section below.

Quantitative Data Summary

The following table summarizes representative reaction conditions and yields for SNAr reactions on chloropyrimidines with amine and alcohol nucleophiles. Please note that actual results may vary depending on the specific substrates and reagents used.

Entry	Nucleophile	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1	Amine	TEA/DIPEA	DMF	80-120	2-24	Varies	[1]
2	Amine	K₂CO₃	DMF	80	8	75	[1]
3	Alcohol	NaH	THF	65	6	85	[1]
4	Alcohol	t-BuOK	THF	65	4	92	[1]
5	Alcohol	t-BuOK	THF (Microwave)	95	0.67	96	[1]
6	Morpholine	KF	Water	100	17	84	[4]
7	Piperidine	KF	Water	100	17	93	[4]

Experimental Protocols

Protocol 1: General Procedure for SNAr Reaction with an Amine Nucleophile

• Reactant Preparation: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), combine the chloropyrimidine (1.0 eq.), the amine nucleophile (1.0-1.2 eq.), and a suitable anhydrous solvent (e.g., DMF, DMSO, or THF).[1]

• Base Addition: Add a non-nucleophilic base such as triethylamine (TEA, 1.5-2.0 eq.) or diisopropylethylamine (DIPEA, 1.5-2.0 eq.) to the reaction mixture.[1]

• Reaction: Stir the reaction mixture at the desired temperature (ranging from room temperature to elevated temperatures, e.g., 80-120 °C).[1]

• Monitoring: Monitor the progress of the reaction by an appropriate analytical technique, such as Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1]

• Work-up: Upon completion, cool the reaction mixture to room temperature. Perform an aqueous work-up by adding water and extracting the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).[2]

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by a suitable method, such as column chromatography or recrystallization.[1]

Protocol 2: General Procedure for SNAr Reaction with an Alcohol Nucleophile

• Alkoxide Formation: In a dry round-bottom flask under an inert atmosphere, add the alcohol (which can also serve as the solvent) and a strong base such as sodium hydride (NaH, 1.1 eq.) or potassium tert-butoxide (t-BuOK, 1.1 eq.). If using a different solvent, dissolve the alcohol (1.1 eq.) in the anhydrous solvent before adding the base.

• Substrate Addition: Add the chloropyrimidine derivative (1.0 eq.) to the alkoxide solution.

• Reaction: Stir the reaction mixture at the appropriate temperature (ranging from room temperature to reflux) for the required time (1-24 h).

• Monitoring: Monitor the reaction's progress by TLC or LC-MS.

• Work-up: Upon completion, carefully quench the reaction (e.g., with water or a saturated aqueous solution of ammonium chloride).

• Purification: Extract the product with a suitable organic solvent. Dry the organic phase, concentrate, and purify the crude product by column chromatography or distillation.

Visualizations

Caption: General experimental workflow for SNAr on pyrimidines.

Caption: Troubleshooting logic for low reaction yield in SNAr.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Low Conversion Rates in Pyrimidine Synthesis

This technical support center is designed for researchers, scientists, and drug development professionals to address common challenges encountered during pyrimidine synthesis experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of low conversion rates in de novo pyrimidine synthesis?

A1: Low conversion rates in de novo pyrimidine synthesis can stem from several factors, primarily related to the activity of key enzymes and the availability of substrates. The initial and rate-limiting step, catalyzed by Carbamoyl Phosphate Synthetase II (CPS II), is a critical control point.[1] Insufficient levels of activators such as ATP and phosphoribosyl pyrophosphate (PRPP), or feedback inhibition by the end-product UTP, can significantly reduce the enzyme's activity.[2][3] Similarly, the subsequent enzyme, Aspartate Transcarbamoylase (ATCase), is allosterically inhibited by CTP.[4] Issues with the activity of downstream enzymes like Dihydroorotate Dehydrogenase (DHODH) can also lead to the accumulation of intermediates and a decrease in the final product yield.

Q2: How can I troubleshoot low yields in the chemical synthesis of pyrimidines, such as in a Biginelli reaction?

A2: Low yields in chemical syntheses like the Biginelli reaction are often due to suboptimal reaction conditions or the formation of side products. Key factors to investigate include:

• Catalyst Inefficiency: Ensure the catalyst is active and used in the appropriate concentration.[5]

• Reaction Temperature: Both excessively high and low temperatures can be detrimental. Higher temperatures may favor the formation of byproducts like Hantzsch-type dihydropyridines.[6]

• Solvent Choice: The polarity of the solvent can impact reactant solubility and reaction rates.[5]

• Purity of Reactants: Impurities in the starting materials can inhibit the reaction or lead to unwanted side reactions.[5]

• Side Product Formation: Common side products include Knoevenagel and Aldol condensation products. Optimizing the reaction conditions can help minimize their formation.[7]

Q3: My cells are showing resistance to a DHODH inhibitor. What is a likely mechanism and how can I confirm it?

A3: Resistance to a Dihydroorotate Dehydrogenase (DHODH) inhibitor, such as Brequinar, can arise from the cell's ability to bypass the blocked de novo pathway by utilizing the pyrimidine salvage pathway.[8] To confirm this, you can perform a uridine rescue experiment. Supplementing the cell culture medium with uridine allows cells to produce UMP via the salvage pathway, thereby circumventing the need for DHODH activity.[9] If the addition of uridine restores cell proliferation in the presence of the DHODH inhibitor, it strongly suggests that the salvage pathway is compensating for the inhibition of the de novo pathway.

Q4: What are the best analytical methods for monitoring the progress of my pyrimidine synthesis experiment?

A4: The choice of analytical method depends on whether you are performing a chemical synthesis or studying the biochemical pathway.

• For Chemical Synthesis: Thin-Layer Chromatography (TLC) is a rapid and cost-effective method for qualitatively monitoring the disappearance of starting materials and the appearance of products.[5] High-Performance Liquid Chromatography (HPLC) provides quantitative data on conversion rates and purity.[10]

• For Biochemical Pathways: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is a highly sensitive and specific method for identifying and quantifying intermediates and final products of the pyrimidine biosynthesis pathway in biological samples.[11]

Q5: I am observing an accumulation of orotic acid in my experiment. What could be the cause?

A5: The accumulation of orotic acid is a hallmark of a deficiency in the enzyme UMP synthase, which catalyzes the final two steps of the de novo pyrimidine synthesis pathway.[1][11] This condition, known as hereditary orotic aciduria, results from the inability to convert orotic acid to orotidine-5'-monophosphate (OMP) and subsequently to uridine monophosphate (UMP).[12] In some cases, defects in the urea cycle can also lead to an accumulation of carbamoyl phosphate, which then enters the pyrimidine synthesis pathway and results in an overproduction of orotic acid.[11]

Troubleshooting Guides

Issue 1: Low Yield in De Novo Pyrimidine Biosynthesis

Symptom	Possible Cause	Suggested Action
Accumulation of starting materials (glutamine, CO2, aspartate)	Inactive or inhibited Carbamoyl Phosphate Synthetase II (CPS II) or Aspartate Transcarbamoylase (ATCase).	1. Ensure sufficient ATP and PRPP levels, which are allosteric activators of CPS II.[2][3] 2. Check for high levels of UTP or CTP, which are feedback inhibitors of CPS II and ATCase, respectively.[2][4] 3. Perform an enzyme activity assay for CPS II and ATCase.
Accumulation of dihydroorotate	Inactive or inhibited Dihydroorotate Dehydrogenase (DHODH).	1. Ensure the presence of the necessary cofactors for DHODH activity. 2. Perform a DHODH activity assay. 3. If using a known DHODH inhibitor, confirm its concentration and activity.
Accumulation of orotic acid	Deficiency in UMP synthase.	1. Perform an enzyme assay for UMP synthase. 2. Analyze for downstream products (UMP, UDP, UTP) to confirm the blockage. 3. Supplement with uridine to rescue the pathway via salvage.[12]

Issue 2: Low Conversion in Chemical Pyrimidine Synthesis (e.g., Biginelli Reaction)

Symptom	Possible Cause	Suggested Action
Unreacted starting materials	Inefficient catalysis or suboptimal reaction conditions.	1. Verify the activity of the catalyst.[5] 2. Optimize reaction time and temperature, monitoring with TLC.[5] 3. Experiment with different solvents to improve solubility and reaction rate.[5]
Presence of a yellow, fluorescent byproduct	Formation of a Hantzsch-type 1,4-dihydropyridine.[6]	1. Lower the reaction temperature to disfavor the Hantzsch pathway.[6] 2. Consider a different catalyst that is more selective for the Biginelli reaction.[6]
Multiple spots on TLC, difficult purification	Formation of Knoevenagel or Aldol condensation products.[7]	1. Lower the reaction temperature.[7] 2. Use a milder catalyst.[7]

Data Presentation

Table 1: Allosteric Regulation of Key Enzymes in De Novo Pyrimidine Synthesis

Enzyme	Activator(s)	Inhibitor(s)	Effect of Regulator
Carbamoyl Phosphate Synthetase II (CPS II)	ATP, PRPP[2]	UTP[2]	ATP and PRPP increase enzyme activity, while UTP provides feedback inhibition.[3][13]
Aspartate Transcarbamoylase (ATCase)	ATP	CTP[4]	ATP promotes the active "R" state, while CTP stabilizes the inactive "T" state.[6]

Table 2: Inhibitor Effects on Key Enzymes in De Novo Pyrimidine Synthesis

Inhibitor	Target Enzyme	Ki / IC50	Effect
PALA (N-(phosphonacetyl)-L-aspartate)	Aspartate Transcarbamoylase (ATCase)	~10 nM (Ki)[9]	Acts as a transition-state analog inhibitor, blocking the binding of substrates.[14]
Brequinar	Dihydroorotate Dehydrogenase (DHODH)	~5.2 nM (IC50 for human DHODH)[15]	Potent inhibitor of DHODH, leading to depletion of pyrimidines.[16]
Teriflunomide (A771726)	Dihydroorotate Dehydrogenase (DHODH)	~411 nM (IC50)[17]	Active metabolite of leflunomide that inhibits DHODH.[17]

Experimental Protocols

Aspartate Transcarbamoylase (ATCase) Activity Assay (Colorimetric)

This protocol is adapted from established colorimetric methods for measuring ATCase activity.[7]

Principle: The product of the ATCase reaction, N-carbamoyl-L-aspartate, is converted to ureidosuccinate, which can be quantified colorimetrically.

Materials:

• 50 mM Tris-acetate buffer, pH 8.3

• 4.8 mM Carbamoyl phosphate

• Aspartate solutions of varying concentrations

• ATCase enzyme preparation

• Reagents for colorimetric detection of ureidosuccinate

Procedure:

• Prepare reaction mixtures in a 96-well plate containing 50 mM Tris-acetate buffer, pH 8.3, and a saturating concentration of carbamoyl phosphate (4.8 mM).

• Add varying concentrations of aspartate to the wells.

• Initiate the reaction by adding the ATCase enzyme preparation to each well.

• Incubate the plate at 25°C for a defined period (e.g., 30 minutes).

• Stop the reaction and proceed with the colorimetric detection of the product according to a standard protocol for ureidosuccinate quantification.

• Measure the absorbance at the appropriate wavelength using a microplate reader.

• Calculate the enzyme activity based on a standard curve.

Dihydroorotate Dehydrogenase (DHODH) Inhibition Assay

This protocol is based on the use of 2,6-dichloroindophenol (DCIP) as an artificial electron acceptor.[15]

Principle: The activity of DHODH is measured by the reduction of DCIP, which is coupled to the oxidation of dihydroorotate. The decrease in absorbance of DCIP at 600 nm is monitored.

Materials:

• Assay Buffer (e.g., 100 mM Tris-HCl, pH 8.0, containing 150 mM KCl, 0.1% Triton X-100)

• Recombinant human DHODH

• Dihydroorotate (DHO)

• Coenzyme Q10 (CoQ10)

• 2,6-dichloroindophenol (DCIP)

• DHODH inhibitor (e.g., Brequinar)

• 96-well microplate

• Microplate spectrophotometer

Procedure:

• Prepare serial dilutions of the DHODH inhibitor in DMSO.

• Add 2 µL of the inhibitor dilutions (or DMSO for control) to the wells of a 96-well plate.

• Add 178 µL of the DHODH enzyme solution in Assay Buffer to each well.

• Incubate the plate at 25°C for 30 minutes to allow for inhibitor binding to the enzyme.[15]

• Prepare a reaction mix containing DHO, DCIP, and CoQ10 in the Assay Buffer to achieve final concentrations of 500 µM DHO, 200 µM DCIP, and 100 µM CoQ10 in the 200 µL reaction volume.[15]

• Initiate the reaction by adding 20 µL of the reaction mix to each well.

• Immediately measure the decrease in absorbance at 600 nm at regular intervals (e.g., every 30 seconds) for 10-15 minutes.

• Calculate the initial reaction velocity from the linear portion of the absorbance vs. time plot.

• Plot the percentage of inhibition against the inhibitor concentration and fit the data to determine the IC50 value.

Quantification of Orotic Acid and Uridine by LC-MS/MS

This protocol provides a general workflow for the analysis of pyrimidine metabolites in cell culture samples.[10][18]

Principle: Stable isotope-labeled internal standards are added to the samples, which are then deproteinized. The pyrimidine metabolites are separated by reversed-phase liquid chromatography and detected by tandem mass spectrometry.

Materials:

• Cell culture samples

• Stable isotope-labeled internal standards for orotic acid and uridine

• Acetonitrile for protein precipitation

• LC-MS/MS system with a reversed-phase column

Procedure:

• Sample Preparation:

  • Thaw cell culture supernatant or cell lysate samples.

  • Spike the samples with a known concentration of stable isotope-labeled internal standards for orotic acid and uridine.

  • Perform protein precipitation by adding 2 volumes of cold acetonitrile.[18]

  • Vortex and centrifuge at high speed (e.g., 14,000 rpm) for 5 minutes to pellet the precipitated proteins.[18]

  • Transfer the supernatant to a new tube for analysis.

• LC-MS/MS Analysis:

  • Inject the prepared sample onto a reversed-phase LC column.

  • Perform a gradient elution to separate the analytes.

  • Detect the analytes using a tandem mass spectrometer in multiple reaction monitoring (MRM) mode.

• Data Analysis:

  • Quantify the concentration of orotic acid and uridine in the samples by comparing the peak area ratios of the endogenous analytes to their corresponding stable isotope-labeled internal standards against a calibration curve.

Visualizations

Caption: De Novo Pyrimidine Synthesis Pathway with Key Regulatory Steps.

Caption: Troubleshooting Logic for Low Pyrimidine Synthesis Conversion.

Caption: General Experimental Workflow for LC-MS/MS Analysis.

References

• 1. Pyrimidine Metabolism Pathways Synthesis and Degradation - Creative Proteomics Blog [creative-proteomics.com]
• 2. Carbamoyl phosphate synthase II - Wikipedia [en.wikipedia.org]
• 3. Allosteric regulation of CAD modulates de novo pyrimidine synthesis during the cell cycle - PMC [pmc.ncbi.nlm.nih.gov]
• 4. microbenotes.com [microbenotes.com]
• 5. researchgate.net [researchgate.net]
• 6. N-phosphonacetyl-L-isoasparagine a Potent and Specific Inhibitor of E. coli Aspartate Transcarbamoylase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Asymmetric Allosteric Signaling in Aspartate Transcarbamoylase - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pyrimidine Salvage: Physiological Functions and Interaction with Chloroplast Biogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Quantitation of uridine and L-dihydroorotic acid in human plasma by LC-MS/MS using a surrogate matrix approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Pyrimidine Metabolism Disorders - Pediatrics - Merck Manual Professional Edition [merckmanuals.com]
• 13. Regulation of the mammalian carbamoyl-phosphate synthetase II by effectors and phosphorylation. Altered affinity for ATP and magnesium ions measured using the ammonia-dependent part reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Peripheral leukocytes as indicators of the enzymatic effects of N-(phosphonacetyl)-L-aspartic acid (PALA) on human L-aspartate transcarbamoylase (ATCase) activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. medchemexpress.com [medchemexpress.com]
• 16. Inhibition of dihydroorotate dehydrogenase activity by brequinar sodium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]
• 18. lcms.cz [lcms.cz]

Preventing the formation of N-acylurea byproducts in Biginelli reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals engaged in Biginelli reactions. This resource is designed to help you troubleshoot common issues, with a particular focus on preventing the formation of N-acylurea byproducts, and to provide guidance for optimizing your reaction conditions to achieve higher yields and purity of your target dihydropyrimidinones (DHPMs).

Frequently Asked Questions (FAQs)

Q1: What is the Biginelli reaction?

The Biginelli reaction is a one-pot, three-component condensation reaction between an aldehyde, a β-ketoester (such as ethyl acetoacetate), and urea (or thiourea) to synthesize 3,4-dihydropyrimidin-2(1H)-ones or their corresponding thiones.[1] This reaction is typically catalyzed by a Brønsted or Lewis acid.[1]

Q2: What are the common byproducts in a Biginelli reaction?

Common byproducts can include Hantzsch-type 1,4-dihydropyridines, unreacted starting materials, and N-acylureas. The formation of these byproducts can complicate the purification of the desired dihydropyrimidinone.

Q3: What is an N-acylurea byproduct and how is it formed?

An N-acylurea byproduct in the context of the Biginelli reaction is believed to arise from a competing reaction pathway where the β-ketoester reacts directly with urea. While the precise mechanism under typical Biginelli conditions (acid catalysis) is not extensively detailed in readily available literature, it is understood to be a separate reaction pathway that competes with the main three-component condensation.

Q4: How can I detect the presence of N-acylurea byproducts?

The presence of N-acylurea byproducts can be identified using standard analytical techniques such as:

• Thin-Layer Chromatography (TLC): N-acylureas will likely have different Rf values compared to the starting materials and the desired DHPM product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will show characteristic peaks for the N-acylurea structure, which will differ from the spectral data of the expected product.

• Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding to the mass of the N-acylurea.

• High-Performance Liquid Chromatography (HPLC): HPLC can be used to separate and quantify the amount of N-acylurea in the reaction mixture.[2]

Troubleshooting Guide: Preventing N-Acylurea Formation

This guide provides a systematic approach to diagnosing and resolving the issue of N-acylurea byproduct formation in your Biginelli reactions.

Issue: Significant formation of N-acylurea byproduct is observed.

Diagram: Troubleshooting Workflow for N-Acylurea Formation

Caption: A stepwise guide to troubleshooting N-acylurea byproduct formation.

Step 1: Review Reactant Stoichiometry

• Problem: An incorrect ratio of reactants can favor side reactions. An excess of urea relative to the other components might increase the likelihood of the competing reaction with the β-ketoester.

• Solution: Carefully control the stoichiometry of your reactants. A 1:1:1.5 molar ratio of aldehyde, β-ketoester, and urea is a common starting point.[3] It is recommended to perform small-scale experiments to determine the optimal stoichiometry for your specific substrates.

Aldehyde (mmol)	β-Ketoester (mmol)	Urea (mmol)	Catalyst (mol%)	Solvent	Temperature (°C)	Observation
1	1	1	10	Ethanol	Reflux	Baseline
1	1	1.5	10	Ethanol	Reflux	Often optimal
1	1	2	10	Ethanol	Reflux	Potential for increased N-acylurea

Step 2: Evaluate Catalyst Choice and Loading

• Problem: The type and amount of catalyst can significantly influence the reaction pathway. While essential for the main reaction, certain catalysts or high catalyst loadings might also promote the formation of byproducts.

• Solution: Experiment with different Brønsted and Lewis acid catalysts. The choice of catalyst can be critical in directing the reaction towards the desired product.[4] Start with a lower catalyst loading and incrementally increase it to find the optimal concentration that maximizes the yield of the DHPM while minimizing byproduct formation.

Catalyst	Catalyst Loading (mol%)	Typical Conditions	Potential Impact on N-acylurea
HCl	20	Water, 90°C	Effective, but acidity needs optimization[5]
Yb(OTf)₃	10	Solvent-free	Can improve yields and reduce reaction times[6]
InCl₃	10	Solvent-free	Known to be an efficient catalyst[6]
FeCl₃	10	Solvent-free	Another effective Lewis acid catalyst

Step 3: Optimize Reaction Temperature

• Problem: Elevated temperatures can sometimes lead to the decomposition of reactants or intermediates, or favor alternative reaction pathways.

• Solution: While many Biginelli reactions are run at reflux, lowering the reaction temperature might suppress the formation of the N-acylurea byproduct. Monitor the reaction progress by TLC to find the lowest effective temperature for your specific system.

Step 4: Consider the Order of Addition of Reactants

• Problem: The pre-incubation of certain reactants might favor the formation of intermediates that lead to byproducts.

• Solution: Investigate a modified order of addition. For instance, pre-mixing the aldehyde and β-ketoester before the addition of urea and the catalyst might favor the formation of the desired intermediate for the Biginelli reaction over the direct reaction of urea and the β-ketoester.

Reaction Mechanisms

Diagram: Main Biginelli Reaction Pathway (Iminium Mechanism)

References

• 1. Biginelli reaction - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. iris.unito.it [iris.unito.it]
• 4. Catalytic role in Biginelli reaction: Synthesis and biological property studies of 2-oxo/thioxo-1,2,3,4-tetrahydropyrimidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. jsynthchem.com [jsynthchem.com]
• 6. Biginelli Reaction [organic-chemistry.org]

Optimizing solvent and temperature for 4-Amino-6-chloropyrimidin-5-ol reactions

This technical support center provides researchers, scientists, and drug development professionals with targeted troubleshooting guides and frequently asked questions (FAQs) to optimize reactions involving 4-Amino-6-chloropyrimidin-5-ol. The guidance is based on established principles of pyrimidine chemistry and data from closely related structural analogs.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of 4-Amino-6-chloropyrimidin-5-ol?

Q2: How stable is 4-Amino-6-chloropyrimidin-5-ol under typical reaction conditions?

A2: The compound possesses a relatively stable pyrimidine core. However, stability can be influenced by pH and temperature. The presence of the 5-hydroxyl group makes the compound susceptible to degradation or side reactions under strongly alkaline conditions.[1] Thermally, the solid is expected to be stable, but prolonged heating in solution, especially in the presence of strong bases or nucleophiles, can lead to decomposition or undesired side reactions.[1]

Q3: What are the primary reactive sites on 4-Amino-6-chloropyrimidin-5-ol?

A3: 4-Amino-6-chloropyrimidin-5-ol has three primary reactive sites for substitution reactions:

• C6-Chloro group: The chlorine atom is a good leaving group, making this position susceptible to Nucleophilic Aromatic Substitution (SNAr) by various nucleophiles (amines, alkoxides, etc.).[4][5]

• 5-Hydroxyl group: The hydroxyl group is nucleophilic and can undergo O-alkylation or O-acylation, typically in the presence of a base.[5][6]

• 4-Amino group: The exocyclic amino group can act as a nucleophile, potentially leading to N-alkylation or N-acylation, although this is often less favorable than reactions at the other sites without specific catalysts or reaction conditions.

Troubleshooting Guide

Issue 1: Low or No Yield in Nucleophilic Aromatic Substitution (SNAr) at the C6 Position

• Question: I am attempting to substitute the 6-chloro group with an amine nucleophile but am observing very low conversion. What are the likely causes and solutions?

• Answer: Low conversion in SNAr reactions on this scaffold can stem from several factors.

  • Insufficient Reactivity: The pyrimidine ring may not be sufficiently activated for the chosen nucleophile. Increasing the reaction temperature is a common first step. Temperatures between 80-140 °C are often employed for these types of reactions.[4]

  • Inappropriate Solvent: The choice of solvent is critical. Polar aprotic solvents like DMF, DMSO, or dioxane are generally preferred as they can solvate the intermediate species and facilitate the reaction.[4]

  • Base Selection: A non-nucleophilic base (e.g., DIPEA, K₂CO₃, Cs₂CO₃) is often required to neutralize the HCl generated during the reaction. The choice of base can significantly influence selectivity and yield.[7]

  • Reactant Purity: Ensure all starting materials, especially the pyrimidine and the nucleophile, are of high purity, as impurities can inhibit the reaction.[8]

  Troubleshooting Workflow for Low SNAr Yield

  Caption: Troubleshooting workflow for low SNAr reaction yield.

Issue 2: Formation of an O-Alkylated Side Product Instead of the Desired N-Alkylation or C6-Substitution

• Question: I am trying to perform an N-alkylation on the 4-amino group but am isolating the 5-O-alkylated product. How can I improve selectivity?

• Answer: The 5-hydroxyl group is acidic and readily deprotonated, making it a potent nucleophile. O-alkylation is often kinetically favored over N-alkylation.

  • Influence of the Base: Strong bases like NaH or K₂CO₃ will readily deprotonate the hydroxyl group, promoting O-alkylation. Using milder bases or conditions that favor N-alkylation might be necessary. Some studies show that specific bases like Cs₂CO₃ can favor O-alkylation.[7]

  • Solvent Effects: The solvent can influence the nucleophilicity of the different sites. Less polar solvents might favor N-alkylation by reducing the solvation of the more charged alkoxide intermediate.

  • Protecting Groups: The most reliable method to prevent O-alkylation is to protect the 5-hydroxyl group with a suitable protecting group (e.g., silyl ether, benzyl ether) before attempting the N-alkylation step. The protecting group can be removed later in the synthetic sequence.[5]

  Competing Reaction Pathways

  Caption: Competing reaction pathways for 4-Amino-6-chloropyrimidin-5-ol.

Issue 3: Solvolysis Side Product Formation

• Question: When running my reaction in ethanol at high temperatures, I am observing a side product corresponding to the substitution of the 6-chloro group with an ethoxy group. How can this be prevented?

• Answer: This is a classic case of solvolysis, where the solvent acts as a nucleophile.[4] This is particularly common when using alcohol-based solvents in the presence of a base, which generates the corresponding alkoxide.[4]

  • Solution: To prevent solvolysis, switch to a non-nucleophilic, polar aprotic solvent. Recommended solvents include dioxane, toluene, DMF, or DMSO.[4] This eliminates the source of the competing nucleophile.

Data Summary Tables

Table 1: Recommended Solvents for Different Reaction Types

Reaction Type	Recommended Solvents	Rationale & Considerations
SNAr at C6	Dioxane, Toluene, DMF, DMSO	Polar aprotic solvents facilitate SNAr. Toluene is less polar but can be effective at high temperatures. Avoid alcoholic solvents to prevent solvolysis.[4]
O-Alkylation at 5-OH	DMF, Acetonitrile (MeCN)	Good solubility and allows for effective use of bases like K₂CO₃ or Cs₂CO₃.[6][7]
General Purpose	DMF, DMSO	Offer good solubility for the starting material and many reagents across a range of temperatures.[1]

Table 2: Influence of Temperature on Reaction Outcomes

Temperature Range	Expected Outcome / Common Issues
Room Temperature	Reactions are likely to be very slow or not proceed at all.
50 - 80 °C	May be sufficient for highly reactive nucleophiles or O-alkylation reactions.[9]
80 - 120 °C	Typical range for SNAr reactions at the C6 position. Balances reaction rate with minimizing thermal degradation.[4][10]
> 120 °C	May be required for unreactive nucleophiles but significantly increases the risk of side product formation and decomposition.[4]

Experimental Protocols

Protocol 1: General Procedure for SNAr at the C6-Position

This is a general guideline and must be optimized for specific nucleophiles.

• Setup: To an oven-dried reaction vessel under an inert atmosphere (e.g., Nitrogen or Argon), add 4-Amino-6-chloropyrimidin-5-ol (1.0 eq).

• Reagents: Add the desired amine or other nucleophile (1.1 - 1.5 eq) and a non-nucleophilic base such as diisopropylethylamine (DIPEA, 2.0 eq) or potassium carbonate (K₂CO₃, 2.0 eq).

• Solvent: Add anhydrous polar aprotic solvent (e.g., dioxane or DMF, to make a 0.1-0.5 M solution).

• Reaction: Heat the reaction mixture to the desired temperature (start with a range of 80-100 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Upon completion, cool the reaction to room temperature. If necessary, filter off any inorganic salts. The solvent can be removed under reduced pressure.

• Purification: The crude product is then purified by standard methods, such as column chromatography on silica gel or recrystallization, to obtain the desired 4-amino-6-substituted-pyrimidin-5-ol.

Protocol 2: General Procedure for O-Alkylation of the 5-Hydroxyl Group

This is a general guideline and must be optimized for specific alkylating agents.

• Setup: To a reaction vessel under an inert atmosphere, add 4-Amino-6-chloropyrimidin-5-ol (1.0 eq).

• Solvent & Base: Add anhydrous DMF and a suitable base (e.g., K₂CO₃, 1.5 eq or Cs₂CO₃, 1.5 eq).[7] Stir the suspension for 15-30 minutes at room temperature.

• Reagent Addition: Add the alkylating agent (e.g., an alkyl halide, 1.1 eq) dropwise to the mixture.

• Reaction: Stir the reaction at a suitable temperature (start with room temperature and increase to 50-80 °C if necessary).

• Monitoring: Monitor the disappearance of the starting material by TLC or LC-MS. Be aware of potential N-alkylation or C6-substitution side products.

• Workup: Once the reaction is complete, pour the mixture into water and extract with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude residue by column chromatography or recrystallization to yield the target 5-alkoxy-4-amino-6-chloropyrimidine.

References

• 1. benchchem.com [benchchem.com]
• 2. 4-AMINO-6-CHLOROPYRIMIDIN-5-YLAMINE CAS#: 4316-98-7 [m.chemicalbook.com]
• 3. 2,4-Diamino-6-chloropyrimidine CAS 156-83-2-Beijing Entrepreneur Science & Trading Co., Ltd [entrepreneur-cn.com]
• 4. benchchem.com [benchchem.com]
• 5. Cyclizations and fragmentations in the alkylation of 6‐chloro‐5‐hydroxy‐4‐aminopyrimidines with aminoalkyl chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Chemoselective O-Alkylation of 4-(Trifluoromethyl)pyrimidin-2(1H)-ones Using 4-(Iodomethyl)pyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. 6-Amino-2,4,5-trimethylpyridin-3-ol and 2-amino-4,6-dimethylpyrimidin-5-ol derivatives as selective fibroblast growth factor receptor 4 inhibitors: design, synthesis, molecular docking, and anti-hepatocellular carcinoma efficacy evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. CN102516182B - Preparation method for 4-amino-6-alkoxyl pyrimidine compounds - Google Patents [patents.google.com]

Technical Support Center: Challenges in the Purification of Polar Pyrimidine Derivatives

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the purification of polar pyrimidine derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when purifying polar pyrimidine derivatives?

A1: The main difficulties arise from their high polarity, which can result in issues such as insufficient retention in reverse-phase chromatography, peak tailing in High-Performance Liquid Chromatography (HPLC), and challenges in crystallization due to their high solubility in polar solvents.[1] These compounds often contain multiple hydrogen bond donors and acceptors, leading to strong interactions with polar stationary phases and solvents.[1]

Q2: Which chromatographic techniques are most effective for purifying polar pyrimidine derivatives?

A2: The choice of chromatographic technique depends on the specific characteristics of the derivative. Several methods can be employed:

• Hydrophilic Interaction Liquid Chromatography (HILIC): This is frequently the preferred method for highly polar compounds. It utilizes a polar stationary phase with a mobile phase that has a high concentration of a less polar organic solvent, which helps in the retention of polar analytes.[1][2]

• Reverse-Phase Chromatography (RPC): Although it can be challenging, RPC can be optimized for polar pyrimidines by using polar-endcapped columns or by adding specific ion-pairing agents to improve retention.[1][2]

• Ion-Exchange Chromatography (IEC): This technique is suitable for pyrimidine derivatives that can be ionized, as it separates them based on their net charge.[1]

• Mixed-Mode Chromatography: This approach combines different separation mechanisms, like reverse-phase and ion-exchange, to enhance the separation of complex mixtures of polar compounds.[1][3]

Q3: How can I improve the retention of my polar pyrimidine derivative in reverse-phase HPLC?

A3: To enhance retention in reverse-phase HPLC, you can try the following strategies:

• Use a Polar-Embedded or Polar-Endcapped Column: These columns are specifically designed to provide better retention for polar analytes.[1][2]

• Decrease the Organic Modifier Concentration: A lower percentage of the organic solvent (like acetonitrile or methanol) in the mobile phase will increase the retention of polar compounds.[1]

• Adjust the Mobile Phase pH: For acidic or basic pyrimidine derivatives, modifying the pH of the mobile phase to suppress ionization can increase their hydrophobicity and, consequently, their retention.[1]

Q4: What is causing peak tailing in the HPLC analysis of my pyrimidine derivative, and how can I resolve it?

A4: Peak tailing is a frequent issue when analyzing polar compounds and can be attributed to several factors:

• Secondary Interactions: Interactions between basic analytes and residual silanol groups on the silica-based stationary phase are a common cause.[1] To address this, you can operate at a lower pH (around 3) to protonate the silanol groups or use a highly deactivated, end-capped column.[1]

• Mismatched Injection Solvent: If the sample is dissolved in a solvent that is much stronger than the mobile phase, it can lead to peak distortion. It is best to dissolve the sample in the initial mobile phase whenever possible.[1]

• Column Overload: Injecting too much of the sample can lead to peak tailing. Reducing the sample concentration or injection volume can help.[1]

Q5: When is crystallization a suitable method for purifying polar pyrimidine derivatives?

A5: Crystallization is a potent purification technique for solid compounds, including polar pyrimidine derivatives, particularly when high purity is the goal.[1] It is especially beneficial for large-scale purifications. The success of this method depends on finding an appropriate solvent or solvent system in which the compound has high solubility at higher temperatures and low solubility at lower temperatures, while impurities remain soluble at all temperatures.[1]

Troubleshooting Guides

HPLC Purification Issues

Problem	Potential Cause	Suggested Solution
Poor Retention in Reverse-Phase HPLC	The analyte is too polar for the stationary phase. The mobile phase is too strong.	Use a polar-endcapped or polar-embedded column. Decrease the percentage of the organic modifier in the mobile phase. Consider using HILIC as an alternative.[1]
Peak Tailing	Secondary interactions with silanol groups. Column overload. Mismatched injection solvent. Column degradation.	Lower the mobile phase pH (for basic compounds). Use a highly deactivated/end-capped column. Reduce sample concentration/injection volume. Dissolve the sample in the mobile phase. Replace the column.[1]
Split Peaks	Partially blocked column frit. Column void. Sample solvent is incompatible with the mobile phase. Co-eluting impurity.	Reverse and flush the column (refer to manufacturer's guidelines). Replace the column. Ensure the sample solvent is compatible with the mobile phase.[1]

Crystallization Issues

Problem	Potential Cause	Suggested Solution
Compound Fails to Crystallize	The solution is not supersaturated (too much solvent). The compound is too soluble in the chosen solvent.	Evaporate some of the solvent. Try adding an anti-solvent (a solvent in which the compound is insoluble but is miscible with the crystallization solvent).[1] Try a different solvent or solvent system.
Oiling Out	The cooling process is too rapid. The solvent is not ideal.	Allow the solution to cool more slowly. Try a more viscous solvent system or a solvent in which the compound has slightly higher solubility at room temperature.[4]
Colored Impurities in Crystals	Impurities are co-crystallizing with the product.	Add a small amount of activated charcoal to the hot solution before filtration to adsorb colored impurities.[5]
Low Recovery of Crystalline Product	The compound has significant solubility in the cold solvent.	Ensure the solution is cooled sufficiently in an ice bath to maximize precipitation. Use a minimal amount of cold solvent for washing the crystals.

Experimental Protocols

Protocol 1: HILIC Purification of a Polar Pyrimidine Derivative

• Column Selection: Choose a HILIC column with a suitable stationary phase (e.g., amide, cyano, or bare silica).

• Mobile Phase Preparation: Prepare a mobile phase consisting of a high percentage of an organic solvent (typically acetonitrile, >80%) and a small percentage of an aqueous buffer (e.g., ammonium formate or ammonium acetate). The buffer concentration is usually in the range of 5-20 mM.[1]

• Sample Preparation: Dissolve the crude pyrimidine derivative in the initial mobile phase or a solvent with similar or weaker elution strength. Filter the sample through a 0.22 µm filter.[1]

• Chromatographic Conditions:

  • Equilibrate the column with the initial mobile phase for at least 10-15 column volumes.

  • Inject the sample.

  • Run a gradient from a high organic content to a lower organic content to elute the polar compounds.

  • Monitor the elution using a UV detector at an appropriate wavelength.

• Fraction Collection and Analysis: Collect fractions and analyze their purity using an appropriate analytical method, such as analytical HPLC or TLC.

• Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 2: Recrystallization of a Polar Pyrimidine Derivative

• Solvent Selection: Screen for a suitable solvent or solvent system where the compound is highly soluble when hot and poorly soluble when cold.

• Dissolution: In a flask, dissolve the crude pyrimidine derivative in the minimum amount of the hot solvent.

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and heat for a few minutes. Perform a hot filtration to remove the charcoal.[2]

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. To maximize crystal formation, the flask can then be placed in an ice bath.[1][4]

• Isolation and Washing: Collect the crystals by vacuum filtration. Wash the crystals with a small amount of the cold crystallization solvent to remove any adhering impurities.[1][4]

• Drying: Dry the purified crystals in a vacuum oven or desiccator to remove any residual solvent.[1]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Fast separation of pyrimidine derivatives by capillary electrochromatography on ion-exchange/reversed-phase mixed-mode stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Incomplete cyclization in pyrimidine ring formation and how to resolve it

Welcome to the technical support center for pyrimidine synthesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during the formation of the pyrimidine ring, a crucial scaffold in medicinal chemistry.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for incomplete cyclization in pyrimidine synthesis?

A1: Incomplete cyclization during pyrimidine ring formation is a frequent issue that can often be attributed to several factors:

• Suboptimal Reaction Conditions: Temperature, reaction time, and pressure that are not optimized for the specific substrates can lead to incomplete reactions.[1][2][3]

• Catalyst Inefficiency: The catalyst may be inactive, poisoned by impurities, or used in an insufficient amount.[1][2][4] For instance, reusable catalysts might require regeneration.[1]

• Poor Reactant Quality: Impurities in the starting materials, such as the aldehyde, β-dicarbonyl compound, or urea/thiourea, can inhibit the reaction.[1][3] The presence of water in the solvent can also be detrimental in certain reactions.[3]

• Formation of Stable Intermediates: In some cases, an uncyclized intermediate may be particularly stable, hindering the final ring-closing step. This can be due to electronic or steric factors.

• Competing Side Reactions: The formation of byproducts can consume starting materials and reduce the yield of the desired pyrimidine. Common side reactions include the Knoevenagel condensation, Hantzsch dihydropyridine synthesis, and the formation of N-acylurea byproducts.[1]

Q2: How can I drive the cyclization to completion if my reaction has stalled?

A2: If you observe a significant amount of unreacted starting materials or stable intermediates, several strategies can be employed to push the reaction forward:

• Increase Reaction Temperature: Providing more thermal energy can help overcome the activation barrier for the cyclization step.[1][2] Microwave-assisted synthesis has been shown to dramatically reduce reaction times and improve yields.[3]

• Increase Catalyst Loading or Use a Stronger Catalyst: A higher concentration of the catalyst or switching to a more active one (e.g., from a mild Lewis acid to a stronger one) can enhance the rate of cyclization.[1][2]

• Extend the Reaction Time: Some cyclization reactions are inherently slow and may simply require more time to reach completion.[1] It is crucial to monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).[2]

• Modify the Solvent: The choice of solvent can significantly impact reactant solubility and reaction rates.[1] Experimenting with different solvents, or even solvent-free conditions, may improve the outcome.[5][6][7]

• Adjust Stoichiometry: While a 1:1:1 molar ratio is standard for many multicomponent reactions like the Biginelli synthesis, using a slight excess of one component, such as urea or thiourea (e.g., 1.2-1.5 equivalents), can sometimes improve yields.[3]

Q3: I am observing significant side product formation. How can I improve the selectivity of my reaction?

A3: Minimizing side product formation is key to achieving a high yield of the desired pyrimidine. Consider the following approaches:

• Optimize Reaction Temperature: Higher temperatures can sometimes favor the formation of byproducts. Running the reaction at a lower temperature may increase selectivity for the desired product.[1]

• Catalyst Selection: The choice of catalyst can influence the reaction pathway. Experimenting with different Lewis acids, Brønsted acids, or organocatalysts may favor the desired cyclization over competing reactions.[4][8]

• Order of Addition of Reactants: In some cases, the order in which the reactants are added to the reaction mixture can influence the product distribution. For example, adding urea last in a Biginelli reaction may help minimize its decomposition into ammonia, which can lead to the formation of Hantzsch-type byproducts.[1]

• Ensure Anhydrous Conditions: For reactions sensitive to moisture, such as the Pinner synthesis, using anhydrous solvents and running the reaction under an inert atmosphere (e.g., nitrogen or argon) is critical to prevent hydrolysis of intermediates and the formation of unwanted byproducts.[1]

Troubleshooting Guides

Guide 1: Low Yield in Biginelli Reaction

This guide addresses the common issue of low yields in the Biginelli reaction, a multicomponent reaction for the synthesis of dihydropyrimidinones.

Symptom	Possible Cause	Suggested Solution
Low conversion of starting materials (observed via TLC/HPLC)	Insufficient catalyst activity	Increase catalyst loading or switch to a more active catalyst (e.g., from HCl to a Lewis acid like CuCl₂).[5][9]
Low reaction temperature	Gradually increase the reaction temperature while monitoring for product formation and potential degradation.[2]
Short reaction time	Extend the reaction time and monitor progress by TLC.[1]
Inappropriate solvent	Experiment with different solvents (e.g., ethanol, acetonitrile, or solvent-free conditions).[6][7]
Significant formation of a major byproduct	Competing Knoevenagel condensation	Lower the reaction temperature. The Knoevenagel reaction is often favored at higher temperatures.
Formation of Hantzsch dihydropyridine	Lower the reaction temperature and consider adding the urea component last.[1]
Difficulty in product purification	Presence of N-acylurea byproducts	Characterize the byproduct using NMR and mass spectrometry. To prevent its formation, try lowering the reaction temperature or changing the catalyst.[1]
Similar polarity of product and impurities	Experiment with different solvent systems for column chromatography or consider alternative purification techniques like preparative HPLC or recrystallization.

Guide 2: Incomplete Cyclization in Pinner Synthesis

The Pinner synthesis is a classic method for preparing pyrimidines from 1,3-dicarbonyl compounds and amidines. Incomplete cyclization is a common hurdle.

Symptom	Possible Cause	Suggested Solution
Isolation of an uncyclized intermediate	Insufficient activation of the carbonyl group	Add a catalytic amount of a Brønsted or Lewis acid to facilitate the final cyclization and dehydration steps.[1]
Steric hindrance from bulky substituents	Consider using a more reactive 1,3-dicarbonyl equivalent or a less sterically hindered amidine.
Hydrolysis of the imidate salt intermediate	Ensure strictly anhydrous conditions by using dry solvents and glassware, and running the reaction under an inert atmosphere.[1]
Low overall yield	Thermal instability of the Pinner salt	Maintain low temperatures during the formation of the imidate salt to prevent decomposition.[1]
Impure reagents	Use high-purity, freshly distilled, or recrystallized starting materials.

Data Presentation

Table 1: Comparison of Catalysts in the Biginelli Reaction

The choice of catalyst can significantly impact the yield and reaction time of the Biginelli synthesis. The following table summarizes the performance of various catalysts for the reaction of benzaldehyde, ethyl acetoacetate, and urea.

Catalyst	Solvent	Temperature (°C)	Time (min)	Yield (%)
HCl	Ethanol	Reflux	180	Often low
CuCl₂·2H₂O / HCl	Solvent-free	Room Temp	-	>90
Benzyltriethylammonium Chloride	Solvent-free	100	30-45	>85
Sulfamic Acid	Solvent-free	Microwave (300W)	2-5	88-95
PN5P-Ir-pincer complex	Toluene	150	Not Specified	Up to 93

Data compiled from various literature sources for representative Biginelli reactions.[5][10]

Table 2: Effect of Solvent on the Biginelli Reaction

The solvent can play a crucial role in the efficiency of the Biginelli reaction. Here is a comparison of different solvents for a model reaction.

Solvent	Dielectric Constant (ε)	Yield (%)
Solvent-free	-	95
Acetonitrile	37.5	92
Ethanol	24.5	85
Methanol	32.7	82
Tetrahydrofuran (THF)	7.5	70
Dichloromethane	8.9	65
Toluene	2.4	40

Data adapted from studies on the influence of solvents in the Biginelli reaction.[6][7]

Experimental Protocols

Protocol 1: General Procedure for a Catalyzed Biginelli Reaction

This protocol provides a general framework for the synthesis of dihydropyrimidinones using a catalyst.

Materials:

• Aldehyde (10 mmol)

• β-ketoester (10 mmol)

• Urea or thiourea (15 mmol)

• Catalyst (e.g., CuCl₂, 1-2 mol%)

• Solvent (e.g., ethanol, 20 mL) or solvent-free conditions

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the aldehyde, β-ketoester, urea (or thiourea), and the catalyst.

• If using a solvent, add it to the flask.

• Stir the mixture at the desired temperature (e.g., reflux for solvent-based reactions, or a set temperature for solvent-free conditions).

• Monitor the reaction progress by TLC (e.g., using a 7:3 hexane:ethyl acetate eluent).

• Upon completion, cool the reaction mixture to room temperature.

• If a precipitate has formed, collect the solid by filtration and wash it with a cold solvent (e.g., ethanol).

• If no precipitate forms, pour the reaction mixture into ice-cold water and collect the resulting solid by filtration.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure dihydropyrimidinone.[2][4][5][9]

Protocol 2: General Procedure for the Pinner Pyrimidine Synthesis

This protocol outlines the classical Pinner synthesis of pyrimidines.

Materials:

• 1,3-dicarbonyl compound (e.g., acetylacetone) (1.0 eq)

• Amidine hydrochloride (1.2 eq)

• Anhydrous ethanol

Procedure:

• In a dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser under an inert atmosphere (e.g., nitrogen), dissolve the amidine hydrochloride in anhydrous ethanol.

• To the stirred solution, carefully add a base such as sodium ethoxide (1.1 eq) if starting from the amidine salt to generate the free amidine. Stir the resulting suspension for 30 minutes at room temperature.

• Add the 1,3-dicarbonyl compound dropwise to the reaction mixture.

• Heat the mixture to reflux.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the residue by recrystallization or column chromatography to obtain the desired pyrimidine.[4][11]

Visualizations

Caption: A logical workflow for troubleshooting incomplete cyclization.

Caption: Competing reaction pathways in pyrimidine synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. benchchem.com [benchchem.com]
• 11. Pinner pyrimidine synthesis | PPTX [slideshare.net]

Technical Support Center: Managing Unexpected Byproducts in Amination of Dichloropyrimidines

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering unexpected byproducts during the amination of dichloropyrimidines.

Troubleshooting Guides

Issue: Formation of Di-substituted Byproduct Instead of Mono-substituted Product

Q1: I am trying to synthesize a mono-aminopyrimidine, but I am observing a significant amount of the di-aminated byproduct. How can I improve the selectivity for mono-substitution?

A2: Achieving mono-substitution over di-substitution in the amination of dichloropyrimidines is a common challenge. The relative reactivity of the starting material and the mono-substituted product plays a crucial role. Here are several strategies to enhance selectivity for the desired mono-aminated product:

• Stoichiometry of the Amine: Carefully control the stoichiometry of your amine nucleophile. Using a stoichiometric equivalent or even a slight sub-stoichiometric amount of the amine relative to the dichloropyrimidine can significantly reduce the formation of the di-substituted product.[1]

• Reaction Temperature: Lowering the reaction temperature can favor mono-substitution.[1] Di-substitution often requires more energy, and by keeping the temperature low, you can slow down the second amination step.

• Nucleophile Reactivity: If possible, consider using a less reactive amine. A highly reactive amine is more likely to lead to di-substitution.

• Slow Addition: Adding the amine nucleophile slowly to the reaction mixture can help maintain a low concentration of the amine, thus favoring the reaction with the more reactive dichloropyrimidine over the less reactive mono-substituted intermediate.

Issue: Poor Regioselectivity (C2 vs. C4 Substitution)

Q2: My amination of 2,4-dichloropyrimidine is not selective, and I am getting a mixture of C2 and C4 substituted isomers. How can I control the regioselectivity?

A2: The regioselectivity of nucleophilic aromatic substitution (SNAr) on 2,4-dichloropyrimidines is highly dependent on the electronic environment of the pyrimidine ring and the nature of the nucleophile. Generally, substitution at the C4 position is favored.[1][2][3] However, this preference can be altered.

• Electronic Effects of Substituents: The presence of other substituents on the pyrimidine ring can direct the nucleophilic attack.

  • Electron-donating groups (EDGs) at the C5 or C6 position can direct the attack to the C2 position.[1][2]

  • Electron-withdrawing groups (EWGs) at the C5 position generally enhance reactivity at the C4 position.[1][4]

• Nature of the Nucleophile: Modifying the nucleophile can influence regioselectivity. For instance, tertiary amine nucleophiles have been shown to exhibit excellent C2 selectivity on 2,4-dichloropyrimidines that have an electron-withdrawing group at the C5 position.[4][5][6]

• Catalysis: In some cases, palladium-catalyzed amination can offer high regioselectivity, often favoring the C4 position.[7][8]

Issue: Presence of Hydrolysis or Solvolysis Byproducts

Q3: I am observing byproducts that correspond to the hydrolysis (reaction with water) or solvolysis (reaction with solvent) of my dichloropyrimidine. How can I prevent this?

A3: Dichloropyrimidines can be susceptible to hydrolysis, especially under aqueous or acidic workup conditions.[9] Solvolysis can occur if a nucleophilic solvent like an alcohol is used at elevated temperatures.[1]

• Anhydrous Conditions: To prevent hydrolysis, ensure that your reaction is carried out under strictly anhydrous conditions. This includes using dry solvents and reagents, and running the reaction under an inert atmosphere (e.g., nitrogen or argon).[1]

• Non-Nucleophilic Solvents: If you suspect solvolysis, switch to a non-nucleophilic solvent. If an alcohol is necessary as a solvent, consider its potential to compete with your intended nucleophile.[1]

• Control of pH during Workup: During the workup, be mindful of the pH. Dichloropyrimidines can hydrolyze, and the rate of hydrolysis can be pH-dependent.[9]

Frequently Asked Questions (FAQs)

Q4: What are the most common unexpected byproducts in the amination of dichloropyrimidines?

A4: The most frequently encountered byproducts include:

• Di-substituted aminopyrimidines: Resulting from the reaction of the amine with both chlorine atoms.[1]

• Regioisomers: In cases of unsymmetrically substituted dichloropyrimidines, a mixture of isomers can be formed.[2]

• Hydrolysis products: Where one or both chlorine atoms are replaced by a hydroxyl group.[9]

• Solvolysis products: If a nucleophilic solvent is used, it can react with the dichloropyrimidine.[1]

• Ring-opened or degradation products: This can happen under harsh basic conditions or at very high temperatures.[1]

Q5: How can I effectively purify my desired mono-aminated pyrimidine from the byproducts?

A5: Purification can be challenging, especially if the byproducts have similar polarities to the product.

• Aqueous Workup: An aqueous workup can help remove inorganic salts and water-soluble impurities.[1]

• Acid-Base Extraction: This technique can be used to separate basic or acidic products and impurities.[1]

• Chromatography: Column chromatography is often the most effective method for separating isomers and other closely related byproducts.

• Recrystallization: For solid products, recrystallization can be a highly effective purification method.[1]

Data Presentation

Table 1: Influence of Reaction Conditions on Byproduct Formation in the Amination of 2,4-Dichloropyrimidine

Amine (Equivalents)	Solvent	Temperature (°C)	Base	Predominant Product	Major Byproducts
1.1	Toluene	100	NaOtBu	Mono-aminated (C4)	Di-aminated
2.5	DMF	120	K₂CO₃	Di-aminated	Mono-aminated
1.0	Ethanol	80	Et₃N	Mono-aminated (C4)	Solvolysis product, Di-aminated
1.1	THF (anhydrous)	65	LiHMDS	Mono-aminated (C4)	Minimal di-amination

Experimental Protocols

Protocol 1: General Procedure for Mono-amination of 2,4-Dichloropyrimidine

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), add 2,4-dichloropyrimidine (1.0 mmol) and a dry, non-nucleophilic solvent (e.g., anhydrous toluene, 10 mL).

• Addition of Reagents: Add the desired amine (1.0-1.2 mmol) and a suitable base (e.g., NaOtBu, 1.5 mmol).

• Reaction Conditions: Stir the reaction mixture at the desired temperature (e.g., 80-110 °C).

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Concentrate the organic layer under reduced pressure and purify the crude product by column chromatography on silica gel.

Protocol 2: Troubleshooting Experiment - Minimizing Hydrolysis

• Drying of Glassware and Reagents: Ensure all glassware is oven-dried and cooled under a stream of inert gas. Use freshly distilled or commercially available anhydrous solvents. Ensure the amine and base are anhydrous.

• Inert Atmosphere: Set up the reaction under a positive pressure of nitrogen or argon.

• Reaction Execution: Follow the general amination protocol, paying close attention to maintaining anhydrous conditions throughout.

• Analysis: Compare the byproduct profile of this reaction with a reaction performed under standard, non-anhydrous conditions to determine if hydrolysis was the primary issue.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines-Magical Power of Quantum Mechanics-Chemistry [chemistry.wuxiapptec.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Collection - Regioselective Control of the SNAr Amination of 5‑Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles - The Journal of Organic Chemistry - Figshare [acs.figshare.com]
• 6. Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Strategies to Control Regioselectivity in Substitutions on the Pyrimidine Ring

Welcome to the technical support center for controlling regioselectivity in pyrimidine ring substitutions. This resource is designed for researchers, scientists, and drug development professionals to provide practical guidance, troubleshoot common experimental issues, and answer frequently asked questions related to achieving desired positional selectivity in the functionalization of pyrimidines.

Frequently Asked Questions (FAQs)

Q1: What are the intrinsically reactive positions on an unsubstituted pyrimidine ring for different types of substitution reactions?

A1: The inherent electronic properties of the pyrimidine ring dictate its reactivity. The two nitrogen atoms are electron-withdrawing, making the ring electron-deficient (π-deficient). This has the following consequences for regioselectivity:

• Nucleophilic Aromatic Substitution (SNAr): The C2, C4, and C6 positions are electron-deficient and thus activated for nucleophilic attack. Generally, the C4 and C6 positions are more reactive than the C2 position due to greater delocalization of the negative charge in the Meisenheimer intermediate.

• Electrophilic Aromatic Substitution: This type of reaction is generally difficult on an unactivated pyrimidine ring due to its electron-deficient nature.[1] When the ring is activated by electron-donating groups (e.g., -OH, -NH₂), electrophilic substitution occurs preferentially at the C5 position, which is the most electron-rich.[2]

• Direct C-H Functionalization: The regioselectivity is highly dependent on the specific reaction conditions, including the catalyst, ligands, and directing groups. Without a directing group, functionalization often occurs at the most acidic C-H bond or is influenced by steric factors. For instance, directed ortho-metalation can be achieved using a directing group to guide a metalating agent to a specific position.

Q2: My nucleophilic aromatic substitution (SNAr) on a 2,4-dichloropyrimidine is giving me a mixture of isomers. How can I favor substitution at the C4 position?

A2: Achieving high selectivity for the C4 position in SNAr reactions on 2,4-dichloropyrimidines is a common objective. The C4 position is generally more reactive than the C2 position.[3] To favor C4 substitution, consider the following strategies:

• Reaction Conditions: Using a combination of n-butanol as the solvent and diisopropylethylamine (DIPEA) as the base has been reported to yield a single product with substitution at the C4 position.

• Nucleophile Choice: The nature of the nucleophile can influence regioselectivity. Careful selection of the nucleophile is crucial.

• Temperature Control: Lowering the reaction temperature can sometimes improve selectivity by favoring the kinetically preferred product.

Q3: Conversely, how can I achieve C2 selectivity in an SNAr reaction on a 2,4-disubstituted pyrimidine?

A3: While C4 is the more reactive site, C2 selectivity can be achieved by modifying the electronic properties of the pyrimidine ring or by specific reaction conditions:

• Introducing an Electron-Donating Group (EDG): Placing an EDG, such as a methoxy (-OMe) or methylamino (-NHMe) group, at the C6 position can alter the electronic distribution of the Lowest Unoccupied Molecular Orbital (LUMO), making the C2 position more susceptible to nucleophilic attack.[3][4]

• Tertiary Amine Nucleophiles: For 2,4-dichloropyrimidines with an electron-withdrawing group at C5, using tertiary amine nucleophiles can lead to excellent C2 selectivity.

• Catalyst-Controlled Reactions: In some transition-metal-catalyzed cross-coupling reactions, the choice of ligand can invert the conventional C4 selectivity to favor the C2 position. For example, specific palladium catalysts with bulky N-heterocyclic carbene (NHC) ligands have been shown to favor C2-selective C-S coupling.

Q4: What is the general order of leaving group ability for halogens in SNAr reactions on pyrimidines?

A4: The typical order of leaving group ability for halogens in SNAr reactions is F > Cl > Br > I. This is because the rate-determining step is usually the nucleophilic attack on the aromatic ring. The high electronegativity of fluorine makes the carbon atom to which it is attached more electrophilic and thus more prone to attack.

Q5: How can I functionalize the C5 position of a pyrimidine ring?

A5: The C5 position is the most electron-rich and is generally unreactive towards nucleophiles. To functionalize this position, you typically need to employ electrophilic substitution or C-H activation strategies:

• Electrophilic Substitution: This requires the presence of activating groups (e.g., hydroxyl, amino) on the pyrimidine ring. Common electrophilic substitutions at C5 include halogenation (e.g., with NBS or NCS), nitration, and nitrosation.

• Directed Metalation: A directing group can be used to facilitate lithiation or zincation at the C5 position, followed by quenching with an electrophile.

Troubleshooting Guides

Issue 1: Poor Regioselectivity in Nucleophilic Aromatic Substitution (SNAr) on Dihalopyrimidines

Symptom	Potential Cause(s)	Troubleshooting Steps
Mixture of C2 and C4 substituted products	- Reaction conditions not optimized.- Steric hindrance near the C4 position.- Electronic effects from other substituents are influencing reactivity.	- Solvent/Base System: For C4 selectivity on 2,4-dichloropyrimidines, try using n-butanol with DIPEA. For C2 selectivity, consider introducing an electron-donating group at C6.- Temperature: Lowering the reaction temperature may favor the kinetic product.- Nucleophile: The choice of nucleophile can impact selectivity. Consider if a different nucleophile might offer better steric or electronic complementarity.- Computational Modeling: If available, calculating transition state energies can help predict the outcome of sensitive reactions.[3]
Reaction is sluggish or no reaction	- Insufficiently activated pyrimidine ring.- Poor leaving group.- Weak nucleophile.	- Activation: Ensure the presence of electron-withdrawing groups on the ring.- Leaving Group: If possible, switch to a better leaving group (F > Cl > Br > I).- Nucleophile Strength: Increase the nucleophilicity of the attacking species (e.g., use an alkoxide instead of an alcohol).[2]

Issue 2: Low Yield or No Reaction in Palladium-Catalyzed Cross-Coupling (e.g., Suzuki Coupling)

Symptom	Potential Cause(s)	Troubleshooting Steps
Low conversion of starting material	- Inactive catalyst.- Suboptimal reaction temperature.- Inappropriate solvent or base.	- Catalyst: Ensure the palladium catalyst is active. Use a fresh batch or a different precatalyst. Optimize catalyst loading (typically 0.5-5 mol%).- Temperature: Gradually increase the reaction temperature. Microwave irradiation can often reduce reaction times and improve yields.[5]- Solvent/Base: Screen different solvent systems (e.g., 1,4-dioxane/water, toluene/ethanol/water) and bases (e.g., K₂CO₃, K₃PO₄). The choice of solvent can be critical for success.[6]
Poor regioselectivity	- Ligand not providing sufficient steric or electronic control.- Competing SNAr reaction.	- Ligand Screening: For C-H activation or challenging cross-couplings, the choice of ligand is crucial for regioselectivity. Screen a variety of phosphine or NHC ligands.- Reaction Conditions: Adjusting the temperature and reaction time can sometimes suppress side reactions.

Issue 3: Challenges in Electrophilic Substitution

Symptom	Potential Cause(s)	Troubleshooting Steps
No reaction or low yield	- Pyrimidine ring is not sufficiently activated.	- Activating Groups: Electrophilic substitution requires electron-donating groups (e.g., -OH, -NH₂) on the pyrimidine ring to increase its nucleophilicity.[2]
Decomposition of starting material	- Reaction conditions are too harsh (e.g., strong acid, high temperature).	- Milder Conditions: Use milder reagents or reaction conditions. For example, for halogenation, use N-bromosuccinimide (NBS) or N-chlorosuccinimide (NCS) instead of elemental halogens.

Data Presentation: Regioselectivity in Suzuki Coupling of 2,4-Dichloropyrimidines

The following table summarizes the effect of different solvents and bases on the regioselective Suzuki coupling of 2,4-dichloropyrimidine with phenylboronic acid, highlighting the preference for C4 substitution.

Catalyst	Base	Solvent	Temp (°C)	Time (h)	Yield of 2-chloro-4-phenylpyrimidine (%)	Reference
Pd(PPh₃)₄	K₂CO₃	1,4-Dioxane	100	24	71	[7]
Pd(PPh₃)₄	K₂CO₃	THF	60	24	49	[7]
Pd(PPh₃)₄	K₂CO₃	DMF	100	24	55	[7]
Pd(PPh₃)₄	K₂CO₃	Isopropanol	80	24	63	[7]
Pd(PPh₃)₄	K₂CO₃	Toluene/Ethanol/H₂O	55	12	51 (of 2-chloro-4-phenylpyrimidine)	[6]
Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane	70-80	-	Good yields	[8]

Note: In all these examples, substitution occurs preferentially at the C4 position.

Experimental Protocols

Protocol 1: Regioselective C4-Suzuki Coupling of 2,4-Dichloropyrimidine (Microwave-Assisted)

This protocol provides a rapid and efficient method for the selective C4 arylation of 2,4-dichloropyrimidine.[5]

Materials:

• 2,4-Dichloropyrimidine

• Arylboronic acid

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water (degassed)

• Microwave reactor vials

• Standard laboratory glassware and purification supplies

Procedure:

• To a microwave reactor vial, add 2,4-dichloropyrimidine (0.5 mmol), the arylboronic acid (0.5 mmol), and K₂CO₃ (1.5 mmol).

• Add Pd(PPh₃)₄ (0.0025 mmol, 0.5 mol%).

• Add a degassed mixture of 1,4-dioxane (4 mL) and water (2 mL).

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture at 100 °C for 15 minutes.

• After cooling, extract the reaction mixture with ethyl acetate, wash with brine, and dry over anhydrous Na₂SO₄.

• Remove the solvent under reduced pressure and purify the crude product by column chromatography.

Protocol 2: Regioselective Halogenation at C5 of Uracil Derivatives

This protocol describes a general method for the halogenation of activated pyrimidines, such as uracil derivatives, at the C5 position.

Materials:

• Uracil derivative (e.g., 6-methyluracil)

• Halogenating agent (e.g., N-bromosuccinimide for bromination)

• Solvent (e.g., acetic acid)

• Stirring apparatus

• Heating mantle

• Filtration apparatus

Procedure:

• Dissolve the uracil derivative in a suitable solvent (e.g., acetic acid) in a round-bottom flask.

• Add the halogenating agent (e.g., NBS, 1.1 equivalents) portion-wise to the stirred solution.

• Heat the reaction mixture if necessary and monitor the progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• If a precipitate forms, collect the product by filtration. Otherwise, remove the solvent under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Protocol 3: Directed ortho-Metalation of a Pyrimidine Derivative

This protocol outlines a general approach for the functionalization of a pyrimidine derivative via directed ortho-metalation, using a directing metalation group (DMG).

Materials:

• Pyrimidine derivative with a DMG (e.g., an amide or methoxy group)

• Strong lithium base (e.g., n-BuLi, s-BuLi, or LDA)

• Anhydrous aprotic solvent (e.g., THF, diethyl ether)

• Electrophile (e.g., an alkyl halide, CO₂, an aldehyde)

• Inert atmosphere apparatus (e.g., Schlenk line or glovebox)

Procedure:

• Under an inert atmosphere, dissolve the pyrimidine derivative in the anhydrous solvent and cool the solution to a low temperature (typically -78 °C).

• Slowly add the lithium base to the stirred solution. The choice of base is critical and should be non-nucleophilic enough to avoid addition to the ring.

• Stir the reaction mixture at the low temperature for a specified time to allow for complete metalation.

• Add the electrophile to the reaction mixture and allow it to react, potentially with gradual warming to room temperature.

• Quench the reaction with a suitable reagent (e.g., saturated aqueous ammonium chloride).

• Perform an aqueous workup and extract the product with an organic solvent.

• Dry the organic layer, remove the solvent, and purify the product.

Mandatory Visualizations

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines-Magical Power of Quantum Mechanics-Chemistry [chemistry.wuxiapptec.com]
• 5. mdpi.com [mdpi.com]
• 6. One-pot Double Suzuki Couplings of Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mdpi.com [mdpi.com]

Technical Support Center: Catalyst Selection and Optimization for Pyrimidine Synthesis

This technical support center is designed for researchers, scientists, and drug development professionals to provide expert guidance on catalyst selection and optimization for pyrimidine synthesis. Here, you will find detailed troubleshooting guides, frequently asked questions (FAQs), comprehensive data tables, and step-by-step experimental protocols to address common challenges and streamline your synthetic workflow.

Troubleshooting Guides

This section addresses specific issues you may encounter during your pyrimidine synthesis experiments in a practical question-and-answer format.

Issue 1: Low Reaction Yield

Q: My Biginelli reaction is giving a very low yield of the desired dihydropyrimidinone (DHPM). What are the likely causes and how can I improve it?

A: Low conversion in the Biginelli reaction is a common problem that can be attributed to several factors, including catalyst inefficiency, suboptimal reaction conditions, or issues with reactant purity.[1][2] Here is a systematic approach to troubleshoot low yields:

• Catalyst Activity: Ensure your catalyst is active. If you are using a reusable catalyst, it may require regeneration. For Brønsted acids like HCl, verify that the concentration is appropriate.[1][2]

• Reaction Time and Temperature: The reaction may need a longer duration or a moderate increase in temperature to proceed to completion. It is crucial to monitor the reaction's progress using Thin Layer Chromatography (TLC).[1][2]

• Solvent Choice: The solvent can significantly impact reactant solubility and reaction rate. While ethanol is commonly used, exploring other solvents or solvent-free conditions has been shown to improve yields for certain substrates.[1]

• Purity of Reactants: Impurities present in the aldehyde, β-ketoester, or urea can inhibit the reaction. Ensure that all starting materials are of high purity.[1]

• Stoichiometry: While a 1:1:1 molar ratio of reactants is standard, using a slight excess of the urea/thiourea component (e.g., 1.2-1.5 equivalents) can sometimes enhance yields.[3]

Q: The cyclization step of my Pinner synthesis is not proceeding to completion. How can I drive the reaction forward?

A: Incomplete cyclization in the Pinner synthesis can be due to several factors, such as insufficient activation of the carbonyl group or steric hindrance.[2] Here are some troubleshooting steps:

• Catalyst: If you are not already using one, the addition of a catalytic amount of a Brønsted or Lewis acid can facilitate the final cyclization and dehydration steps.[2]

• Reaction Time: Some cyclization reactions are slow and may require extended reaction times.[2]

• Alternative Substrates: If steric hindrance is a suspected issue, consider using a more reactive 1,3-dicarbonyl equivalent.[2]

Issue 2: Side Product Formation

Q: My Biginelli reaction is producing a significant amount of a yellow, highly fluorescent byproduct. What is it, and how can I prevent its formation?

A: The most common fluorescent byproduct in the Biginelli reaction is a Hantzsch-type 1,4-dihydropyridine (DHP). This occurs when two equivalents of the β-ketoester react with the aldehyde and ammonia (which can form from the decomposition of urea at higher temperatures), competing with the desired Biginelli pathway.[1] To minimize this side product:

• Reaction Temperature: Higher temperatures favor the Hantzsch pathway. Running the reaction at a lower temperature can significantly reduce the formation of the DHP byproduct.[1]

• Catalyst Choice: The choice of catalyst can influence the selectivity between the Biginelli and Hantzsch pathways. Some Lewis acids may favor one pathway over the other.[1]

• Order of Addition: Adding the urea last may, in some cases, help to minimize its decomposition into ammonia.[1]

Q: I am observing multiple side products in my Pinner synthesis. What are the common side reactions, and how can I avoid them?

A: Side reactions in the Pinner synthesis can arise from the self-condensation of the 1,3-dicarbonyl compound, hydrolysis of the amidine starting material, or incomplete cyclization. The purity of the amidine salt is also critical.[2] To mitigate these issues:

• Amidine Quality: Use freshly prepared or purified amidine hydrochloride, as amidines can be hygroscopic and may hydrolyze over time.[2]

• Anhydrous Conditions: Ensure strictly anhydrous conditions, as water can lead to the hydrolysis of intermediates and starting materials.[2]

Issue 3: Catalyst Deactivation and Poisoning

Q: My catalyst's activity is decreasing with each run. What could be causing this, and can I regenerate it?

A: Catalyst deactivation can be caused by several factors, including poisoning, fouling, or thermal degradation.[4]

• Catalyst Poisoning: This occurs when impurities in the reaction mixture strongly bind to the active sites of the catalyst, rendering them inactive.[4][5] Common poisons include sulfur and nitrogen compounds, heavy metals, and carbon monoxide.[6] To address this, ensure the purity of all reactants and solvents.

• Fouling: This involves the deposition of substances from the reaction mixture onto the catalyst's surface, blocking active sites.[4]

• Regeneration: For some catalysts, regeneration is possible. This may involve washing with specific solvents or thermal treatments to remove adsorbed poisons or fouling agents. The specific regeneration protocol will depend on the nature of the catalyst and the poison.

Frequently Asked Questions (FAQs)

Q1: What are the most critical parameters to control in a catalyzed pyrimidine synthesis?

A1: The most critical parameters are generally the purity of the starting materials, strict control of reaction temperature and time, the choice of solvent, and maintaining an inert atmosphere for sensitive reactions.[7]

Q2: How do I choose the right catalyst for my pyrimidine synthesis?

A2: The choice of catalyst depends on the specific pyrimidine synthesis method and the substrates being used. For the Biginelli reaction, both Brønsted and Lewis acids are effective.[8] For modern multicomponent syntheses, specialized catalysts like iridium-pincer complexes have shown high efficiency.[1][3][9] It is often beneficial to screen a small selection of catalysts to find the optimal one for your specific reaction.

Q3: What are the advantages of using microwave-assisted synthesis for pyrimidine derivatives?

A3: Microwave-assisted synthesis offers several advantages, including significantly reduced reaction times, often higher yields, and easier work-up procedures. This method is also considered a greener approach as it can sometimes be performed under solvent-free conditions.[10][11]

Q4: Can I use heterogeneous catalysts for pyrimidine synthesis?

A4: Yes, heterogeneous catalysts are an excellent option as they can be easily recovered from the reaction mixture and reused, which is both economical and environmentally friendly.[12] Examples include various supported metal catalysts and solid acid catalysts.

Q5: What are some common pitfalls when scaling up a catalyzed pyrimidine synthesis?

A5: When scaling up, issues such as heat transfer, mixing efficiency, and the safe handling of reagents and catalysts become more critical. A reaction that works well on a small scale may require significant re-optimization for a larger scale. It is important to conduct a thorough safety assessment and consider a pilot run before proceeding with a large-scale synthesis.

Data Presentation: Catalyst Performance Comparison

The following tables summarize quantitative data for various catalysts used in pyrimidine synthesis, allowing for easy comparison of their performance.

Table 1: Comparison of Catalysts for the Biginelli Reaction

Catalyst	Aldehyde	β-Ketoester	Urea/Thiourea	Solvent	Temperature (°C)	Time	Yield (%)
HCl	Benzaldehyde	Ethyl Acetoacetate	Urea	Ethanol	90	30 min	High
CuCl₂·2H₂O	Benzaldehyde	Ethyl Acetoacetate	Urea	Solvent-free	Room Temp	2-5 min (grinding)	>90
InBr₃	Formaldehyde	Ethyl Acetoacetate	N,N'-dimethylurea	Ethanol	Reflux	7 h	45
ZnCl₂	Benzaldehyde	Ethyl Acetoacetate	Urea	Acetic Acid	Room Temp	-	Moderate to Good
Yb(OTf)₃	Various	Various	Urea	Solvent-free	-	Shortened	Increased

Data compiled from multiple sources.[8][13][14]

Table 2: Effect of Catalyst Loading on Biginelli Reaction Yield

Catalyst	Catalyst Loading (mol%)	Temperature (°C)	Time (min)	Yield (%)
[BCMAB][2Cl]	8	100	60	Highest
Dicalcium Phosphate	7	Reflux	35	-
Zeolite MFI27_6	0.25 g	-	20	91

Data compiled from multiple sources.[2][15][16]

Experimental Protocols

Protocol 1: Classical Biginelli Reaction

This protocol describes a general procedure for the synthesis of 3,4-dihydropyrimidin-2(1H)-ones.

Materials:

• Aldehyde (1 mmol)

• β-ketoester (1 mmol)

• Urea or Thiourea (1.5 mmol)

• Catalyst (e.g., HCl, a few drops)

• Ethanol (10 mL)

Procedure:

• In a round-bottom flask, combine the aldehyde (1 mmol), β-ketoester (1 mmol), urea or thiourea (1.5 mmol), and ethanol (10 mL).

• Add a catalytic amount of HCl.

• Heat the mixture to reflux for the specified time, monitoring the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• The solid product that precipitates is collected by filtration.

• The crude product is washed with cold ethanol and can be further purified by recrystallization from ethanol.[16]

Protocol 2: Pinner Synthesis of Pyrimidines

This protocol provides a general framework for the synthesis of pyrimidines from 1,3-dicarbonyl compounds and amidines.[2]

Materials:

• 1,3-dicarbonyl compound (1.0 eq)

• Amidine hydrochloride (1.2 eq)

• Base (e.g., sodium ethoxide)

• Anhydrous Ethanol

Procedure:

• To a solution of the base (e.g., sodium ethoxide) in anhydrous ethanol, add the amidine hydrochloride and the 1,3-dicarbonyl compound.

• Heat the reaction mixture to reflux.

• Monitor the reaction progress by TLC. The reaction time can vary from a few hours to overnight depending on the substrates.

• After the reaction is complete, cool the mixture to room temperature.

• Neutralize the mixture with a suitable acid (e.g., dilute HCl) if necessary.

• Remove the solvent under reduced pressure.

• Purify the residue by column chromatography or recrystallization to obtain the desired pyrimidine.[2]

Protocol 3: Iridium-Catalyzed Multicomponent Synthesis

This protocol describes a modern, sustainable approach to pyrimidine synthesis from alcohols.[1][3][9]

Materials:

• Amidine

• Up to three different alcohols

• PN₅P-Ir-pincer complex catalyst

• Toluene

Procedure:

• In a suitable reaction vessel, combine the amidine, alcohols, and the PN₅P-Ir-pincer complex catalyst in toluene.

• Heat the reaction mixture. The reaction proceeds through a sequence of condensation and dehydrogenation steps.

• Upon completion, the pyrimidine product is isolated and purified. This method allows for the synthesis of a wide variety of unsymmetrically substituted pyrimidines with high yields.[1][3][9]

Visualizations

Logical Workflow for Troubleshooting Low Yield in Biginelli Reaction

Caption: A logical workflow for troubleshooting low yields in the Biginelli reaction.

Experimental Workflow for Catalyst Screening

Caption: A general experimental workflow for screening catalysts for pyrimidine synthesis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. A Sustainable Multicomponent Pyrimidine Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. How to Prevent Catalyst Poisoning at the Industrial Scale - Applied Catalysts [catalysts.com]
• 5. revisiondojo.com [revisiondojo.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. A Sustainable Multicomponent Pyrimidine Synthesis [organic-chemistry.org]
• 10. researchgate.net [researchgate.net]
• 11. Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05986C [pubs.rsc.org]
• 12. Synthesis of pyrano-pyrimidines: recent advances in catalysis by magnetically recoverable nanocatalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Frontiers | A Five-Component Biginelli-Diels-Alder Cascade Reaction [frontiersin.org]
• 14. A Five-Component Biginelli-Diels-Alder Cascade Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. tetrazolelover.at.ua [tetrazolelover.at.ua]

Reference Data & Comparative Studies

Validating the Biological Activity of 4-Amino-6-chloropyrimidin-5-ol Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the biological activity of 4-Amino-6-chloropyrimidin-5-ol derivatives, focusing on their potential as therapeutic agents. The information presented is supported by experimental data from publicly available research, offering insights into their mechanism of action and performance against various biological targets.

Comparative Biological Activity of Pyrimidine Derivatives

Pyrimidine derivatives, including those synthesized from 4-Amino-6-chloropyrimidin-5-ol, are a versatile class of heterocyclic compounds exhibiting a wide spectrum of biological activities.[1] Research has highlighted their potential as anticancer, anti-inflammatory, and antimicrobial agents.[2] The core structure of 4-Amino-6-chloropyrimidin-5-ol serves as a valuable scaffold for the development of targeted inhibitors for various enzymes.[2]

Anticancer Activity

Numerous studies have demonstrated the anticancer potential of pyrimidine derivatives. Their mechanisms of action often involve the inhibition of key proteins involved in cell cycle regulation and signal transduction.

One study reported the synthesis of 2-amino-4-chloro-pyrimidine derivatives and their evaluation against HCT116 (colon) and MCF7 (breast) cancer cell lines. Derivative 6 , which incorporates a bromophenyl piperazine moiety, demonstrated the highest activity with EC50 values of 89.24 ± 1.36 µM and 89.37 ± 1.17 µM against HCT116 and MCF7 cells, respectively.[3][4] Another series of 6-amino-5-cyano-2-thiopyrimidine derivatives also showed promising anticancer activity, with compound 1c exhibiting a broad spectrum of activity against various cancer cell lines, particularly leukemia.[5]

Derivative Class	Target Cell Line	IC50/EC50 (µM)	Reference
2-amino-4-chloro-pyrimidine derivatives	HCT116 (Colon Cancer)	89.24 ± 1.36	[3][4]
MCF7 (Breast Cancer)	89.37 ± 1.17	[3][4]
4-amino-thieno[2,3-d]pyrimidine-6-carboxylates	MCF-7 (Breast Cancer)	0.013	[6]
6-amino-5-cyano-2-thiopyrimidines	Leukemia Cell Lines	GI50 (various)	[5]

Anti-inflammatory Activity

The anti-inflammatory properties of pyrimidine derivatives have been linked to their ability to inhibit cyclooxygenase (COX) enzymes, particularly COX-2, which is a key mediator of inflammation. A study investigating the anti-inflammatory effects of pyrimidine derivatives found that 4-amino-6-chloropyrimidin-5-ol significantly suppressed COX-2 activity with an IC50 value of 0.04 µmol, indicating potent anti-inflammatory effects.[7]

Compound	Target Enzyme	IC50 (µmol)	Reference
4-Amino-6-chloropyrimidin-5-ol	COX-2	0.04	[7]

Key Signaling Pathways and Mechanisms of Action

The biological activities of 4-Amino-6-chloropyrimidin-5-ol derivatives are primarily attributed to their ability to modulate the activity of key enzymes in cellular signaling pathways.

Kinase Inhibition

Many pyrimidine derivatives function as kinase inhibitors, targeting enzymes that are crucial for cell proliferation, survival, and differentiation.[2] This makes them attractive candidates for cancer therapy.

• Bruton's Tyrosine Kinase (BTK) Inhibition: 4-Amino-6-chloropyrimidin-5-ol hydrochloride has been identified as a selective inhibitor of BTK, a key component of the B-cell receptor signaling pathway that is implicated in various autoimmune diseases and cancers.[2][7]

• Fibroblast Growth Factor Receptor (FGFR) Inhibition: Certain aminodimethylpyrimidinol derivatives have been developed as selective FGFR4 kinase inhibitors, which can block the growth of hepatocellular carcinoma.[8]

• Cyclin-Dependent Kinase (CDK) Inhibition: Pyrazolo[3,4-d]pyrimidinone derivatives have been explored as potential CDK2 inhibitors, which play a crucial role in cell cycle progression.[9]

Caption: General kinase inhibition pathway by 4-Amino-6-chloropyrimidin-5-ol derivatives.

COX-2 Inhibition

The inhibition of COX-2 by these derivatives reduces the production of prostaglandins, which are key mediators of inflammation and pain.

Caption: COX-2 inhibition pathway.

Experimental Protocols

The following are detailed methodologies for key experiments used to validate the biological activity of 4-Amino-6-chloropyrimidin-5-ol derivatives.

Caption: General experimental workflow for validating biological activity.

Cell Viability (MTT) Assay

This assay is used to assess the cytotoxic effects of the compounds on cancer cell lines.

• Materials:

  • Cancer cell line of interest (e.g., HCT116, MCF7)

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • 96-well plates

  • 4-Amino-6-chloropyrimidin-5-ol derivatives (dissolved in DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[10]

  • DMSO

  • Microplate reader

• Protocol:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.[11]

  • Treat the cells with various concentrations of the pyrimidine derivatives and a vehicle control (DMSO).

  • Incubate for a predetermined time period (e.g., 24, 48, or 72 hours).[2]

  • Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[10]

  • Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[10]

  • Measure the absorbance at 570 nm using a microplate reader.[10]

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control to determine the IC50 value.[10]

Kinase Inhibition Assay (General Protocol)

This protocol is for determining the in vitro inhibitory activity of the compounds against specific kinases like FGFR4 or CDK2.

• Materials:

  • Recombinant kinase (e.g., FGFR4, CDK2/CyclinE1)

  • Kinase-specific substrate

  • ATP

  • Kinase assay buffer

  • ADP-Glo™ Kinase Assay kit

  • 384-well plates

  • Luminometer

• Protocol:

  • Dilute the kinase, substrate, ATP, and test compounds in the kinase buffer.

  • In a 384-well plate, add the test inhibitor or vehicle control.

  • Add the kinase enzyme.

  • Add the substrate/ATP mixture to initiate the reaction.

  • Incubate at room temperature for 60 minutes.[12]

  • Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete remaining ATP, and incubate for 40 minutes.[12]

  • Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes.[12]

  • Record the luminescence using a plate reader. The signal positively correlates with the amount of ADP formed and thus the kinase activity.[12]

COX-2 Inhibition Assay

This assay measures the ability of the compounds to inhibit the peroxidase activity of COX-2.

• Materials:

  • Ovine or human recombinant COX-2 enzyme

  • Arachidonic acid (substrate)

  • N,N,N′,N′-tetramethyl-p-phenylenediamine (TMPD) as a colorimetric probe

  • Assay buffer

  • 96-well plate

  • Microplate reader

• Protocol:

  • The assay is based on monitoring the appearance of oxidized TMPD at 590 nm, which is a result of the peroxidase activity of COX.[13]

  • Add the assay buffer, COX-2 enzyme, and the test compound to the wells of a 96-well plate.

  • Initiate the reaction by adding arachidonic acid.

  • The peroxidase activity is assayed by monitoring the color change of TMPD.[13][14]

  • Measure the absorbance at 590 nm.[14]

  • The IC50 value is calculated by determining the concentration of the compound that causes 50% inhibition of COX-2 activity.[13]

Cell Cycle Analysis by Flow Cytometry

This method is used to determine the effect of the compounds on the cell cycle distribution of cancer cells.

• Materials:

  • Cancer cell line of interest

  • Complete cell culture medium

  • 6-well plates

  • Test compounds

  • Phosphate-Buffered Saline (PBS)

  • Trypsin-EDTA

  • Ice-cold 70% Ethanol

  • Propidium Iodide (PI) Staining Solution (containing RNase A)

  • Flow cytometer

• Protocol:

  • Seed cells in 6-well plates and incubate for 24 hours.

  • Treat the cells with various concentrations of the test compounds for a specific duration (e.g., 24 or 48 hours).[1]

  • Harvest the cells by trypsinization, wash with PBS, and fix in ice-cold 70% ethanol.[1]

  • Store the fixed cells at -20°C for at least 2 hours.[1]

  • Wash the cells with PBS and resuspend the pellet in PI Staining Solution.

  • Incubate in the dark at room temperature for 30 minutes.[1]

  • Analyze the samples on a flow cytometer, collecting at least 10,000 events per sample.[1]

  • The resulting DNA content histograms are analyzed to determine the percentage of cells in G0/G1, S, and G2/M phases of the cell cycle.

In Vivo Xenograft Model

This model is used to evaluate the antitumor efficacy of the compounds in a living organism.

• Materials:

  • Immunocompromised mice (e.g., nude or SCID mice)

  • Human cancer cell line

  • Matrigel (optional)

  • Test compound formulation for in vivo administration

  • Calipers

• Protocol:

  • Subcutaneously inject a suspension of human cancer cells (e.g., 1-5 x 10^6 cells) into the flank of the immunocompromised mice.[11]

  • Allow the tumors to grow to a palpable size (e.g., 100-150 mm³).[11]

  • Randomize the mice into control and treatment groups.

  • Administer the test compound or vehicle control to the mice according to a predetermined schedule and dosage.

  • Measure the tumor volume with calipers 2-3 times per week. The tumor volume can be calculated using the formula: Volume = (Width² x Length) / 2.[8]

  • Monitor the body weight and overall health of the mice.

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight, histology).

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. promega.com [promega.com]
• 4. Microwave assisted synthesis of 2-amino-4-chloro-pyrimidine derivatives: Anticancer and computational study on potential inhibitory action against COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design, synthesis, molecular modelling and biological evaluation of novel 6-amino-5-cyano-2-thiopyrimidine derivatives as potent anticancer agents against leukemia and apoptotic inducers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. 4-Amino-6-chloropyrimidin-5-ol Hydrochloride|RUO [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. promega.com [promega.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. promega.com [promega.com]
• 13. Virtual Screening for Finding Novel COX-2 Inhibitors as Antitumor Agents [openmedicinalchemistryjournal.com]
• 14. Pyrimidine Derivatives as Selective COX-2 Inhibitors with Anti-Inflammatory and Antioxidant Properties - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to In Vitro Kinase Assay Protocols for Pyrimidine-Based Inhibitors

For Researchers, Scientists, and Drug Development Professionals

The pyrimidine scaffold is a cornerstone in the development of targeted kinase inhibitors, forming the structural basis of numerous FDA-approved drugs. This guide provides an objective comparison of pyrimidine-based kinase inhibitors against other established alternatives, supported by experimental data. Detailed methodologies for in vitro kinase assays are presented to ensure reproducibility and aid in the accurate evaluation of inhibitor potency.

Data Presentation: Comparative Efficacy of Kinase Inhibitors

The following tables summarize the biochemical and cellular potencies (IC50 values) of selected pyrimidine-based kinase inhibitors against their non-pyrimidine counterparts. A lower IC50 value indicates greater potency.

Table 1: Epidermal Growth Factor Receptor (EGFR) Inhibitors

Parameter	Osimertinib (Pyrimidine-based)	Erlotinib (Quinazoline-based)
Biochemical IC50 (EGFR WT)	~15 nM	~2 nM
Biochemical IC50 (EGFR L858R)	~1 nM	~2 nM
Biochemical IC50 (EGFR T790M)	~1 nM	~200 nM
Cellular IC50 (PC-9, EGFR del19)	~10 nM	~5 nM
Cellular IC50 (H1975, L858R/T790M)	~15 nM	>5000 nM
Data compiled from multiple sources.[1]

Table 2: Human Epidermal Growth Factor Receptor 2 (HER2) Inhibitors

Parameter	Tucatinib (Pyrimidine-based)	Lapatinib (Quinazoline-based)	Neratinib (Quinazoline-based)
Cellular IC50 (SKBR3, HER2+)	37.5 ± 18.4 nM	51.0 ± 23.0 nM	3.4 ± 1.1 nM
Data from a comparative analysis in an in vitro HER2+ breast cancer model.[1]

Table 3: Vascular Endothelial Growth Factor Receptor (VEGFR) Inhibitors

Parameter	Pazopanib (Pyrimidine-based)	Sorafenib (Non-pyrimidine)
Biochemical IC50 (VEGFR-2)	30 nM	90 nM
IC50 values are indicative and can vary based on assay conditions.[1]

Table 4: Janus Kinase 2 (JAK2) Inhibitors

Parameter	Ruxolitinib (Pyrazolopyrimidine-based)	INCB018424 (Pyrazolopyrimidine-based)	Tofacitinib (Pyrrolopyrimidine-based)
Biochemical IC50 (JAK2)	14.63 ± 0.81 nM	2.8 nM	32.10 ± 1.99 nM
Data compiled from multiple sources.[2][3]

Experimental Protocols

Luminescence-Based In Vitro Kinase Assay (ADP-Glo™ Assay)

This protocol outlines a general method for determining the in vitro inhibitory activity of a test compound against a specific protein kinase by measuring the amount of ADP produced in the kinase reaction.

Materials:

• Recombinant human kinase (e.g., EGFR, JAK2)

• Kinase-specific peptide substrate

• Pyrimidine-based inhibitor (test compound)

• ATP solution

• Kinase assay buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA)

• ADP-Glo™ Reagent and Kinase Detection Reagent

• 384-well white assay plates

• Luminometer

Procedure:

• Compound Preparation: Prepare a serial dilution of the pyrimidine-based inhibitor in DMSO. Further dilute the compounds in the kinase assay buffer to the desired final concentrations.

• Reaction Setup: To the wells of a 384-well plate, add 5 µL of the test compound, 5 µL of the substrate solution, and 5 µL of the ATP solution.[4] Include positive controls (known inhibitor) and negative controls (DMSO vehicle).

• Initiation of Reaction: Initiate the kinase reaction by adding 5 µL of the enzyme solution to each well.[4] Incubate the plate for 60 minutes at room temperature.[4][5][6]

• Termination of Reaction and ATP Depletion: Add 20 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.[4] Incubate for 40 minutes at room temperature.[5][7][8]

• ADP to ATP Conversion and Signal Generation: Add 40 µL of Kinase Detection Reagent to each well.[4] This reagent converts the ADP generated during the kinase reaction into ATP and provides the necessary components (luciferase/luciferin) to generate a luminescent signal.

• Signal Detection: Incubate for 30-60 minutes at room temperature to stabilize the luminescent signal.[8][9] Measure the luminescence using a plate reader.[7]

Data Analysis:

• Subtract the background luminescence (no kinase control) from all readings.

• Normalize the data, with the negative control (DMSO) representing 100% kinase activity and a no-enzyme control or a high concentration of a potent inhibitor representing 0% activity.

• Plot the normalized kinase activity against the logarithm of the inhibitor concentration.

• Fit the data to a dose-response curve (e.g., sigmoidal, 4-parameter logistic) to determine the IC50 value.

Mandatory Visualizations

Experimental Workflow and Signaling Pathways

The following diagrams were generated using Graphviz (DOT language) to visualize the experimental workflow and key signaling pathways modulated by pyrimidine-based kinase inhibitors.

A generalized workflow for an in vitro kinase inhibition assay.

EGFR signaling pathway and the inhibitory action of pyrimidine-based inhibitors.

Simplified JAK-STAT signaling pathway and the point of inhibition.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. JAK2 Inhibitors: What’s the true therapeutic potential? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. carnabio.com [carnabio.com]
• 5. Bioluminescence Methods for Assaying Kinases in Quantitative High-Throughput Screening (qHTS) Format Applied to Yes1 Tyrosine Kinase, Glucokinase and PI5P4Kα Lipid Kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development of cell-based high throughput luminescence assay for drug discovery in inhibiting OCT4/DNA-PKcs and OCT4–MK2 interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. promega.com [promega.com]
• 8. promega.com [promega.com]
• 9. ulab360.com [ulab360.com]

A Head-to-Head Battle of Scaffolds: Comparing the Efficacy of Pyrimidine- and Quinazoline-Based Kinase Inhibitors

For researchers, scientists, and drug development professionals, the choice of a core chemical scaffold is a pivotal decision in the design of targeted kinase inhibitors. Among the most successful and widely utilized pharmacophores are the pyrimidine and quinazoline ring systems. Both have given rise to a multitude of FDA-approved drugs and clinical candidates, demonstrating their versatility and effectiveness in targeting a range of kinases implicated in diseases such as cancer. This guide provides an objective, data-driven comparison of the efficacy of pyrimidine- versus quinazoline-based kinase inhibitors, supported by experimental data, detailed methodologies, and visualizations of key signaling pathways to inform strategic decisions in drug discovery.

At a Glance: Key Differences and Similarities

Both pyrimidine and quinazoline scaffolds serve as excellent ATP-competitive inhibitors by mimicking the adenine ring of ATP, thereby binding to the hinge region of the kinase domain. The core structure of quinazoline is essentially a pyrimidine fused to a benzene ring, which provides a larger surface area for interaction and allows for different substitution patterns compared to the single-ring pyrimidine. This structural distinction often translates to differences in potency, selectivity, and pharmacokinetic properties.

Quantitative Efficacy Comparison

To provide a direct and objective comparison, this section presents the inhibitory activities of pyrimidine- and quinazoline-based inhibitors targeting the same kinase. The half-maximal inhibitory concentration (IC50) is a standard measure of an inhibitor's potency, with lower values indicating greater efficacy.

Table 1: Epidermal Growth Factor Receptor (EGFR) Inhibitors

Parameter	Osimertinib (Pyrimidine)	Erlotinib (Quinazoline)	Gefitinib (Quinazoline)
Biochemical IC50 (EGFR WT)	~15 nM	~2 nM	-
Biochemical IC50 (EGFR L858R)	~1 nM	~2 nM	-
Biochemical IC50 (EGFR T790M)	~1 nM	~200 nM	-
Cellular IC50 (PC-9, EGFR del19)	~10 nM	~5 nM	-
Cellular IC50 (H1975, L858R/T790M)	~15 nM	>5000 nM	-

Data compiled from multiple sources.[1]

Osimertinib, a third-generation pyrimidine-based EGFR inhibitor, demonstrates superior efficacy against the T790M resistance mutation compared to the first-generation quinazoline-based inhibitors, Erlotinib and Gefitinib.

Table 2: Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) Inhibitors

Parameter	Pazopanib (Pyrimidine)	Sorafenib (Quinazoline derivative-like)
Biochemical IC50 (VEGFR-1)	10 nM	-
Biochemical IC50 (VEGFR-2)	30 nM	90 nM
Biochemical IC50 (VEGFR-3)	47 nM	-

Note: Sorafenib contains a urea linkage and a pyridine ring that mimics the hinge-binding properties of quinazolines. Data compiled from multiple sources.

Pazopanib, a pyrimidine-based inhibitor, shows potent inhibition of all three VEGFR subtypes.

Table 3: BCR-ABL Kinase Inhibitors

Parameter	Dasatinib (Pyrimidine derivative)	Imatinib (2-phenylaminopyrimidine)
Biochemical IC50 (Native BCR-ABL)	<1 nM	375 nM

Note: Dasatinib is a multi-kinase inhibitor with a complex heterocyclic structure, while Imatinib is a well-established 2-phenylaminopyrimidine. Data represents typical values from in vitro kinase assays.

Dasatinib exhibits significantly greater potency against the native BCR-ABL kinase compared to Imatinib.

Table 4: Bruton's Tyrosine Kinase (BTK) Inhibitors

Parameter	Ibrutinib (Pyrimidine)	Spebrutinib (Aminopyrimidine)
Biochemical IC50 (BTK)	0.5 nM	< 0.5 nM
Cellular IC50 (B-cell proliferation)	-	0.7 µM

Note: Spebrutinib contains an aminopyrimidine core, which is structurally related to the quinazoline scaffold. Data compiled from multiple sources.[2][3][4][5][6][7][8]

Both Ibrutinib and Spebrutinib demonstrate high potency against BTK in biochemical assays.

Signaling Pathway Inhibition

The following diagrams illustrate the points of intervention for pyrimidine and quinazoline-based inhibitors within key oncogenic signaling pathways.

EGFR Signaling Pathway Inhibition

VEGFR Signaling Pathway Inhibition

BCR-ABL Signaling Pathway Inhibition

BTK Signaling Pathway Inhibition

Experimental Protocols

Detailed and reproducible methodologies are crucial for the evaluation of kinase inhibitors. Below are representative protocols for key in vitro and in vivo assays.

In Vitro Kinase Assay (Generic TR-FRET Protocol)

This protocol outlines a time-resolved fluorescence resonance energy transfer (TR-FRET) assay to determine the biochemical IC50 of an inhibitor.

Materials:

• Recombinant kinase (e.g., EGFR, VEGFR, BCR-ABL, BTK)

• Biotinylated substrate peptide

• ATP

• Kinase assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

• Test inhibitors (pyrimidine- and quinazoline-based)

• DMSO

• Stop solution (e.g., EDTA)

• Detection reagents (e.g., Europium-labeled anti-phosphotyrosine antibody, Streptavidin-Allophycocyanin)

• 384-well assay plates

Procedure:

• Compound Preparation: Prepare a serial dilution of the test inhibitors in DMSO. Further dilute in kinase assay buffer to the desired final concentrations.

• Reaction Setup: Add the diluted inhibitors to the wells of a 384-well plate. Include positive (no inhibitor) and negative (no enzyme) controls.

• Kinase Addition: Add the diluted kinase to each well and incubate for 15-30 minutes at room temperature to allow for inhibitor binding.

• Initiate Reaction: Start the kinase reaction by adding a mixture of the biotinylated substrate and ATP to each well.

• Incubation: Incubate the plate at 30°C for 60 minutes.

• Stop Reaction: Terminate the reaction by adding the stop solution.

• Detection: Add the detection reagents and incubate in the dark at room temperature for 60 minutes.

• Data Acquisition: Read the TR-FRET signal on a compatible plate reader.

• Data Analysis: Calculate the percent inhibition for each inhibitor concentration relative to the controls and determine the IC50 value by fitting the data to a dose-response curve.

References

• 1. benchchem.com [benchchem.com]
• 2. Ibrutinib: a first in class covalent inhibitor of Bruton’s tyrosine kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ibrutinib (PCI-32765), BTK inhibitor (CAS 936563-96-1) | Abcam [abcam.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. selleckchem.com [selleckchem.com]
• 6. Spebrutinib (CC-292) Affects Markers of B Cell Activation, Chemotaxis, and Osteoclasts in Patients with Rheumatoid Arthritis: Results from a Mechanistic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Recent Advances in BTK Inhibitors for the Treatment of Inflammatory and Autoimmune Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

A Researcher's Guide to Cellular Assays for Determining the Cytotoxicity of Novel Pyrimidine Compounds

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of common cellular assays used to evaluate the cytotoxic potential of new pyrimidine-based compounds. Detailed experimental protocols and supporting data are presented to aid in the selection of appropriate assays for your research needs.

The discovery and development of novel pyrimidine derivatives as potential therapeutic agents, particularly in oncology, necessitates robust and reliable methods for assessing their cytotoxic effects.[1][2] A variety of in vitro cellular assays are available to quantify cell viability and death, each with distinct principles, advantages, and limitations.[3] This guide focuses on three widely used assays: the MTT assay for metabolic activity, the LDH assay for membrane integrity, and Annexin V/PI staining for the detection of apoptosis.

Comparison of Common Cytotoxicity Assays

The choice of a suitable cytotoxicity assay depends on the specific research question, the expected mechanism of action of the compound, and available laboratory equipment. The following table summarizes the key features of the MTT, LDH, and Annexin V/PI assays.

Assay Principle	Measures	Advantages	Disadvantages	Throughput
MTT Assay	Mitochondrial reductase activity, an indicator of cell viability.[4]	Inexpensive, highly accessible, relatively fast, and simple to execute.[3]	Does not directly detect dead cells; can be affected by compounds that alter cellular metabolism.[3]	High
LDH Assay	Release of lactate dehydrogenase (LDH) from damaged cells, indicating loss of membrane integrity.[5][6]	Non-radioactive, sensitive, and suitable for high-throughput screening.[5][6]	Does not distinguish between apoptosis and necrosis; release of LDH can be a late event in cell death.	High
Annexin V/PI Assay	Differentiates between viable, early apoptotic, late apoptotic, and necrotic cells based on phosphatidylserine externalization and membrane permeability.[7][8]	Provides detailed information on the mode of cell death.[8]	Requires a flow cytometer; more complex and time-consuming than colorimetric assays.[3]	Low to Medium

Quantitative Cytotoxicity Data of Novel Pyrimidine Compounds

Numerous studies have reported the cytotoxic activity of novel pyrimidine derivatives against various cancer cell lines. The half-maximal inhibitory concentration (IC50) is a standard measure of a compound's potency. The following table presents a compilation of IC50 values from recent literature, showcasing the potential of this class of compounds.

Compound/Derivative	Cell Line	Assay	IC50 (µM)	Reference
Compound 4	MCF-7	MTT	0.57	[9]
Compound 6	MCF-7	MTT	3.15	[9]
Compound 10	MCF-7	MTT	1.23	[9]
Compound 11	MCF-7	MTT	2.48	[9]
Compound 2d	A549	MTT	Strongest cytotoxic effects at 50 µM	[10]
Compound 3b	PC3	MTT	21	[11]
Compound 3d	PC3	MTT	17	[11]
Compound 13	Not Specified	Viability Assay	6.86 ± 0.2	[12]
Compound 3d	HeLa	Not Specified	0.03	[13]
Compound 3c	MCF-7	Not Specified	0.05	[13]

Experimental Protocols

Detailed and standardized protocols are crucial for obtaining reproducible and comparable results.[7] The following sections provide step-by-step methodologies for the MTT, LDH, and Annexin V/PI assays, adapted from established protocols.[5][7]

MTT (3-(4,5-dimethylthiaziazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures the reduction of the yellow tetrazolium salt MTT into purple formazan crystals by metabolically active cells, providing an indication of cell viability.[14]

Workflow for the MTT Assay:

Workflow of the MTT cytotoxicity assay.

Methodology:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours at 37°C in a 5% CO2 humidified atmosphere.[7]

• Compound Treatment: Treat the cells with various concentrations of the novel pyrimidine compounds. Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity. Incubate for a predetermined period (e.g., 24, 48, or 72 hours).[7]

• MTT Addition: After the treatment period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[7]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[15]

• Absorbance Measurement: Measure the absorbance of the samples on a microplate reader at a wavelength between 550 and 600 nm.

LDH (Lactate Dehydrogenase) Cytotoxicity Assay

This assay quantifies the activity of LDH, a cytosolic enzyme released into the culture medium upon cell membrane damage.[5]

Workflow for the LDH Assay:

Workflow of the LDH cytotoxicity assay.

Methodology:

• Cell Seeding and Treatment: Seed and treat cells with the pyrimidine compounds in a 96-well plate as described for the MTT assay. Include controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer).

• Supernatant Collection: After the incubation period, centrifuge the plate at a low speed (e.g., 250 x g for 5 minutes) to pellet the cells.

• LDH Reaction: Transfer a portion of the supernatant (e.g., 50 µL) to a new 96-well plate. Add the LDH reaction mixture, which typically contains lactate, NAD+, and a tetrazolium salt.[5]

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 30 minutes), protected from light.

• Absorbance Measurement: Add a stop solution and measure the absorbance at 490 nm using a microplate reader.[6]

Annexin V/PI Apoptosis Assay

This flow cytometry-based assay distinguishes between different stages of cell death. Annexin V binds to phosphatidylserine, which is exposed on the outer leaflet of the plasma membrane during early apoptosis, while propidium iodide (PI) intercalates with the DNA of cells that have lost membrane integrity, a hallmark of late apoptosis and necrosis.[7][8]

Workflow for Annexin V/PI Assay:

Workflow of the Annexin V/PI apoptosis assay.

Methodology:

• Cell Treatment and Harvesting: Treat cells with the pyrimidine compounds in culture plates. After the desired incubation time, harvest both adherent and floating cells.

• Washing: Wash the cells with cold phosphate-buffered saline (PBS).

• Staining: Resuspend the cells in Annexin V binding buffer. Add fluorescein isothiocyanate (FITC)-conjugated Annexin V and propidium iodide (PI) to the cell suspension.

• Incubation: Incubate the cells in the dark at room temperature for approximately 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The results will allow for the quantification of viable (Annexin V-negative, PI-negative), early apoptotic (Annexin V-positive, PI-negative), late apoptotic/necrotic (Annexin V-positive, PI-positive), and necrotic (Annexin V-negative, PI-positive) cell populations.

Signaling Pathway in Apoptosis

Many cytotoxic compounds, including pyrimidine derivatives, exert their effects by inducing apoptosis, or programmed cell death.[16] The diagram below illustrates a simplified overview of the intrinsic and extrinsic apoptosis pathways, which are common targets for anticancer drugs.[2]

Simplified signaling pathways of apoptosis.

References

• 1. Novel Pyrimidine Derivatives as Potential Anticancer Agents: Synthesis, Biological Evaluation and Molecular Docking Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jrasb.com [jrasb.com]
• 3. Drug toxicity assessment: cell proliferation versus cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 5. creative-bioarray.com [creative-bioarray.com]
• 6. atcbiotech.com [atcbiotech.com]
• 7. benchchem.com [benchchem.com]
• 8. Efficiently Evaluate the Effect of Drugs on Cell Apoptosis - Creative Diagnostics [qbd.creative-diagnostics.com]
• 9. Synthesis of novel bioactive pyrido[2,3- d ]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors - RSC Advances (RSC Publishing) DOI:10.1039/D4RA00902A [pubs.rsc.org]
• 10. mdpi.com [mdpi.com]
• 11. Pyrimidines-Based Heterocyclic Compounds: Synthesis, Cytoxicity Evaluation and Molecular Docking [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. Antimicrobial and cytotoxic activities of novel pyrimidine-2,4-dione connected with 2<i>H</i>-thiopyran derivatives - Journal of King Saud University - Science [jksus.org]
• 14. broadpharm.com [broadpharm.com]
• 15. MTT assay protocol | Abcam [abcam.com]
• 16. Novel Apoptosis-Inducing Agents for the Treatment of Cancer, a New Arsenal in the Toolbox - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Pyrimidine-Based Inhibitors: IC50 Values and Mechanistic Insights

For Researchers, Scientists, and Drug Development Professionals

The pyrimidine scaffold is a cornerstone in modern medicinal chemistry, forming the structural basis of numerous potent and selective inhibitors targeting key players in cellular signaling pathways. This guide provides a comparative analysis of the half-maximal inhibitory concentration (IC50) values of various pyrimidine-based inhibitors against two critical oncology targets: Epidermal Growth Factor Receptor (EGFR) and Cyclin-Dependent Kinase 2 (CDK2). The data presented herein is collated from recent scientific literature and is intended to serve as a valuable resource for researchers engaged in drug discovery and development.

Data Presentation: Comparative IC50 Values

The following tables summarize the in vitro potency of selected pyrimidine-based inhibitors against EGFR and CDK2. IC50 values are a standard measure of an inhibitor's efficacy, representing the concentration required to inhibit 50% of the target's activity. Lower IC50 values are indicative of higher potency.

Pyrimidine-Based EGFR Inhibitors

Epidermal Growth Factor Receptor (EGFR) is a transmembrane protein that plays a crucial role in regulating cell proliferation, survival, and differentiation. Dysregulation of EGFR signaling due to mutations is a common driver of various cancers. The table below compares the IC50 values of several pyrimidine-based inhibitors against wild-type and mutant forms of EGFR.

Inhibitor	Target	Assay System/Cell Line	IC50 (nM)
Compound 42 (pyrido[3,4-d]pyrimidine)	EGFRL858R	Kinase Assay	1.1[1]
EGFRL858R/T790M	Kinase Assay	34[1]
EGFRL858R/T790M/C797S	Kinase Assay	7.2[1]
Compound 45 (pyrido[3,4-d]pyrimidine)	EGFRL858R	Kinase Assay	1.7[1]
EGFRL858R/T790M	Kinase Assay	23.3[1]
Compound 46 (pyrrolo[2,3-d]pyrimidine)	EGFR	Kinase Assay	3.76[1]
Compound 48 (pyrrolo[2,3-d]pyrimidine)	EGFR	Kinase Assay	3.63[1]
Compound 70 (pyrrolo[3,2-d]pyrimidine)	EGFR	In vitro study	5.7[1]
Compound 100 (2,4-di(arylamino)pyrimidine)	EGFRL858R/T790M/C797S	Kinase Assay	5.51[2]
EGFRL858R/T790M	Kinase Assay	33.35[2]
Compound 111 (thieno[2,3-d]pyrimidine)	EGFRWT	Kinase Assay	0.9[1]
EGFRT790M/L858R	Kinase Assay	4[1]
Compound 118 (thieno[2,3-d]pyrimidine)	EGFR	Kinase Assay	0.7[1]
Compound 123 (thieno[2,3-d]pyrimidine)	EGFR	Kinase Assay	0.9[1]
Osimertinib	EGFRWT	Biochemical Assay	~15[3]
EGFRL858R	Biochemical Assay	~1[3]
EGFRT790M	Biochemical Assay	~1[3]
PC-9 (EGFR del19)	Cellular Assay	~10[3]
H1975 (L858R/T790M)	Cellular Assay	~15[3]

Pyrimidine-Based CDK2 Inhibitors

Cyclin-Dependent Kinase 2 (CDK2) is a key regulator of cell cycle progression, particularly at the G1/S phase transition. Its aberrant activity is frequently observed in cancer, making it an attractive therapeutic target. The following table presents the IC50 values of various pyrimidine-based inhibitors against CDK2.

Inhibitor	Target	Assay System	IC50 (µM)
(R)-roscovitine	CDK2	Kinase Assay	0.1[4]
AT7519	CDK2	Kinase Assay	0.044[4]
TG02	CDK2	Kinase Assay	0.005[4]
Compound 11 (pyrazolo[3,4-d]pyrimidine)	CDK2/cyclin A2	Enzymatic Assay	0.089[5]
Compound 13 (pyrazolo[3,4-d]pyrimidine)	CDK2/cyclin A2	Enzymatic Assay	0.13[5]
Compound 14 (pyrazolo[3,4-d]pyrimidine)	CDK2/cyclin A2	Enzymatic Assay	0.118[5]
Compound 15 (pyrazolo[3,4-d]pyrimidine)	CDK2/cyclin A2	Enzymatic Assay	0.061[5]
Compound 6s (pyrazolopyrimidine)	CDK2	In vitro Assay	0.23[6]
Compound 6t (pyrazolopyrimidine)	CDK2	In vitro Assay	0.09[6]

Experimental Protocols

Accurate determination of IC50 values is contingent on robust and well-defined experimental protocols. Below are detailed methodologies for two common assays cited in the determination of the presented IC50 values.

In Vitro Kinase Assay (ADP-Glo™ Kinase Assay)

This assay quantifies kinase activity by measuring the amount of ADP produced during the enzymatic reaction.

Materials:

• Purified target kinase (e.g., EGFR, CDK2)

• Kinase-specific substrate

• Pyrimidine-based inhibitor (serially diluted)

• ADP-Glo™ Kinase Assay Kit (containing ADP-Glo™ Reagent and Kinase Detection Reagent)

• Reaction Buffer (e.g., 40mM Tris, pH 7.5, 20mM MgCl2, 0.1mg/ml BSA)

• ATP

• White, opaque 384-well plates

• Luminometer

Procedure:

• Reagent Preparation: Prepare the kinase, substrate, and ATP solutions in the reaction buffer. Serially dilute the pyrimidine-based inhibitor in DMSO, followed by a further dilution in the reaction buffer.

• Kinase Reaction:

  • To each well of a 384-well plate, add the inhibitor solution (or DMSO for control).

  • Add the enzyme solution to each well.

  • Initiate the kinase reaction by adding the substrate/ATP mixture to each well.

  • Incubate the plate at room temperature for a specified period (e.g., 60 minutes).

• ATP Depletion: Add ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete the remaining ATP. Incubate at room temperature for 40 minutes.

• ADP to ATP Conversion and Signal Generation: Add Kinase Detection Reagent to each well. This reagent converts the ADP generated in the kinase reaction to ATP and contains luciferase and luciferin to produce a luminescent signal proportional to the ADP concentration. Incubate at room temperature for 30-60 minutes.

• Data Acquisition: Measure the luminescence of each well using a plate reader.

• IC50 Calculation: The IC50 value is determined by plotting the luminescence signal against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve using non-linear regression analysis.

Cell Viability Assay (MTT Assay)

The MTT assay is a colorimetric method used to assess cell viability by measuring the metabolic activity of living cells.

Materials:

• Adherent cancer cell line (e.g., A549, MCF-7)

• Cell culture medium (e.g., DMEM with 10% FBS)

• Pyrimidine-based inhibitor (serially diluted)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS)

• 96-well plates

• Spectrophotometer (plate reader)

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight in a CO2 incubator at 37°C.[7]

• Compound Treatment: The following day, replace the medium with fresh medium containing serial dilutions of the pyrimidine-based inhibitor. Include a vehicle control (e.g., DMSO) and a no-treatment control. Incubate the plate for a specified duration (e.g., 48 or 72 hours).[7]

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for 2-4 hours at 37°C. During this time, mitochondrial dehydrogenases in viable cells will reduce the yellow MTT to purple formazan crystals.[7]

• Formazan Solubilization: Carefully remove the medium containing MTT and add a solubilization solution to each well to dissolve the formazan crystals. Shake the plate gently for 10-15 minutes to ensure complete dissolution.[7]

• Data Acquisition: Measure the absorbance of each well at a wavelength of 570 nm (with a reference wavelength of 630 nm) using a microplate reader.

• IC50 Calculation: Calculate the percentage of cell viability for each inhibitor concentration relative to the vehicle control. The IC50 value is then determined by plotting the percentage of viability against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Mandatory Visualizations

The following diagrams illustrate a key signaling pathway targeted by pyrimidine-based inhibitors and a typical experimental workflow for their characterization.

Caption: EGFR signaling pathway and the inhibitory action of pyrimidine-based inhibitors.

Caption: Generalized workflow for in vitro IC50 determination of a pyrimidine-based inhibitor.

References

• 1. researchgate.net [researchgate.net]
• 2. MTT assay protocol | Abcam [abcam.com]
• 3. EGFR Kinase Enzyme System Application Note [promega.com]
• 4. creative-diagnostics.com [creative-diagnostics.com]
• 5. A comprehensive pathway map of epidermal growth factor receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. creative-diagnostics.com [creative-diagnostics.com]
• 7. ulab360.com [ulab360.com]

A Comparative Guide to the Off-Target Effects of Pyrimidine-Based Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

The pyrimidine scaffold is a cornerstone in the design of kinase inhibitors, leading to numerous FDA-approved drugs. While these inhibitors are designed for specific kinase targets, their interaction with the broader human kinome can lead to off-target effects. These unintended interactions can result in adverse events but may also present opportunities for therapeutic polypharmacology. This guide provides a comparative analysis of the off-target profiles of several prominent pyrimidine-based kinase inhibitors, supported by quantitative data and detailed experimental methodologies.

Comparative Analysis of Kinase Inhibition

The following tables summarize the on-target and off-target inhibitory activities of selected pyrimidine-based kinase inhibitors. The data, presented as IC50 (half-maximal inhibitory concentration) or Kd (dissociation constant) values, are compiled from various kinome-wide screening platforms and literature sources. Lower values indicate higher potency or binding affinity.

Table 1: On-Target and Key Off-Target Inhibition Profile of BCR-ABL Inhibitors

Kinase Target	Imatinib (IC50/Kd, nM)	Dasatinib (IC50/Kd, nM)	Ponatinib (IC50, nM)
ABL1	25 - 600[1]	<1 [2]	0.37
ABL1 (T315I)	>10,000	>500	2.0 [3]
c-KIT	100 - 400[1]	1 - 10	1.1
PDGFRα/β	100 - 600[1]	<1 - 5	1.1 - 1.5
SRC Family Kinases (e.g., LCK, LYN, SRC)	>10,000	0.2 - 1.1 [2]	0.3 - 0.5
DDR1	38	>10,000	-
NQO2	82[4]	>100,000[4]	-

Table 2: On-Target and Key Off-Target Inhibition Profile of EGFR/HER2 Inhibitors

Kinase Target	Gefitinib (IC50/Kd, nM)	Erlotinib (IC50/Kd, nM)	Lapatinib (IC50/Kd, nM)	Neratinib (IC50, nM)
EGFR	3 - 33 [5]	2	10.8	5
HER2 (ERBB2)	3,700	400	9.8	3
SRC	100	-	>10,000	-
STK10	>10,000	130	-	-
SLK	>10,000	260	-	-
RIPK2	155	190	>10,000	-

Table 3: On-Target and Key Off-Target Inhibition Profile of JAK and Multi-Kinase Inhibitors

Kinase Target	Ruxolitinib (IC50, nM)	Baricitinib (Kd, nM)	Tofacitinib (IC50, nM)	Pazopanib (IC50, nM)
JAK1	3.3 [6]	5.9	112	-
JAK2	2.8 [6]	5.7	20	-
JAK3	428[6]	>400	1	-
TYK2	19[6]	53	-	-
VEGFR1/2/3	-	-	-	10 / 30 / 47
PDGFRα/β	-	-	-	61 / 84
FGFR1/3	-	-	-	42 / 140
c-KIT	-	-	-	74
ROCK1/2	25 / 7	-	-	-

Data compiled from multiple sources. Values can vary based on assay conditions.

Experimental Protocols for Identifying Off-Target Effects

Accurate determination of a kinase inhibitor's selectivity profile is crucial. Several key methodologies are employed to identify and quantify on- and off-target interactions.

In Vitro Kinase Activity Assays (e.g., ADP-Glo™ Kinase Assay)

These assays measure the ability of an inhibitor to block the enzymatic activity of a purified kinase. The ADP-Glo™ assay quantifies the amount of ADP produced during a kinase reaction, which is inversely proportional to the inhibitor's potency.

Detailed Methodology:

• Kinase Reaction: A reaction mixture containing the purified kinase, a specific substrate (peptide or protein), ATP, and the test inhibitor (at various concentrations) is prepared in a multi-well plate.

• Incubation: The reaction is incubated at a controlled temperature (e.g., 30°C) for a specific duration (e.g., 60 minutes) to allow for the enzymatic reaction to proceed.

• ATP Depletion: ADP-Glo™ Reagent is added to terminate the kinase reaction and deplete the remaining ATP.

• ADP to ATP Conversion: Kinase Detection Reagent is added, which contains enzymes that convert the ADP generated in the kinase reaction into ATP.

• Luminescence Detection: The newly synthesized ATP is quantified using a luciferase/luciferin reaction that produces a luminescent signal, which is measured by a plate reader.

• Data Analysis: The luminescent signal is inversely proportional to the kinase activity. The IC50 value is determined by plotting the percentage of kinase inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Competition Binding Assays (e.g., KINOMEscan™)

This high-throughput screening platform assesses the binding affinity of an inhibitor to a large panel of kinases. It measures the ability of a test compound to compete with a known, immobilized ligand for binding to the kinase active site.

Detailed Methodology:

• Assay Components: The assay utilizes three main components: a DNA-tagged kinase, an immobilized ligand that binds to the active site of the kinase, and the test inhibitor.

• Competitive Binding: The test inhibitor is incubated with the kinase and the immobilized ligand. The inhibitor competes with the immobilized ligand for binding to the kinase's ATP-binding site.

• Quantification: The amount of kinase bound to the immobilized ligand is quantified. For DNA-tagged kinases, this is typically done using quantitative PCR (qPCR). The amount of kinase bound to the solid support is inversely proportional to the affinity of the test compound for the kinase.

• Data Analysis: The results are often expressed as a percentage of the control (vehicle-treated) sample. A lower percentage indicates a stronger interaction. These values can be used to calculate the dissociation constant (Kd).

Cellular Thermal Shift Assay (CETSA®)

CETSA is a biophysical method that verifies the engagement of a ligand with its target protein within a cellular environment. The principle is that a protein, when bound to a ligand, exhibits increased thermal stability.

Detailed Methodology:

• Cell Treatment: Intact cells or cell lysates are incubated with the test inhibitor or a vehicle control.

• Heat Challenge: The samples are heated to a range of temperatures. Ligand binding stabilizes the target protein, making it more resistant to heat-induced denaturation and aggregation.

• Lysis and Separation: The cells are lysed, and the aggregated proteins are separated from the soluble protein fraction by centrifugation.

• Protein Quantification: The amount of the target protein remaining in the soluble fraction is quantified using methods such as Western blotting, mass spectrometry, or immunoassays.

• Data Analysis: A "melting curve" is generated by plotting the amount of soluble target protein against the temperature. A shift in the melting curve to a higher temperature in the inhibitor-treated sample indicates target engagement. Isothermal dose-response experiments can be performed at a fixed temperature to determine the inhibitor's potency in a cellular context.

Chemical Proteomics

This approach uses affinity chromatography coupled with mass spectrometry to identify the cellular targets of a drug.

Detailed Methodology:

• Probe Synthesis: The kinase inhibitor is chemically modified to include a reactive group for immobilization (e.g., an alkyne for click chemistry) or a tag (e.g., biotin).

• Affinity Capture: The immobilized inhibitor (on beads) or the tagged inhibitor is incubated with a cell lysate. Proteins that bind to the inhibitor are captured.

• Elution and Digestion: The bound proteins are eluted from the beads and then digested into smaller peptides, typically using trypsin.

• Mass Spectrometry: The peptide mixture is analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify the proteins that were captured.

• Data Analysis: The identified proteins are potential on- and off-targets of the inhibitor. Quantitative proteomics techniques, such as SILAC (Stable Isotope Labeling with Amino acids in Cell culture), can be used to differentiate specific binders from non-specific background proteins.

Visualization of Off-Target Effects on Signaling Pathways

The off-target binding of pyrimidine-based kinase inhibitors can lead to the modulation of unintended signaling pathways, contributing to both adverse effects and potential therapeutic benefits. The following diagrams, generated using Graphviz, illustrate some of these off-target interactions.

References

• 1. benchchem.com [benchchem.com]
• 2. DASATINIB INHIBITS THE GROWTH OF MOLECULARLY HETEROGENEOUS MYELOID LEUKEMIAS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ponatinib: A Review of the History of Medicinal Chemistry behind Its Development - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Baricitinib and tofacitinib off‐target profile, with a focus on Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Molecular Docking Analysis of 4-Amino-6-chloropyrimidin-5-ol Derivatives Targeting Bruton's Tyrosine Kinase (BTK)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the molecular docking performance of 4-Amino-6-chloropyrimidin-5-ol derivatives against Bruton's tyrosine kinase (BTK), a key target in the treatment of B-cell malignancies and autoimmune diseases. The following sections present quantitative binding affinity data, detailed experimental protocols for in silico analysis, and visualizations of the relevant signaling pathway and experimental workflow.

Data Presentation: Comparative Binding Affinities

While direct molecular docking studies specifically detailing derivatives of 4-Amino-6-chloropyrimidin-5-ol are not extensively available in the public domain, we can infer potential binding efficacy by comparing structurally related pyrimidine-based inhibitors of BTK. The 4-amino-pyrimidine scaffold is a common feature in many potent BTK inhibitors. The data presented below is for various pyrimidine derivatives and provides a benchmark for potential binding energies and inhibitory concentrations.

Compound Class	Derivative Example	Target Protein	Binding Energy (kcal/mol)	Key Interacting Residues	Reference
Pyrazolopyrimidine	Compound 12a	BTK	Not explicitly stated, but showed high selectivity and potent inhibition	Not explicitly stated	[1]
2,5-Diaminopyrimidine	Compound 31	BTK	Not explicitly stated, potent antiproliferative activity	Cys481 (covalent)	[2]
2,5-Diaminopyrimidine	Compound 38	BTK	Not explicitly stated, potent antiproliferative activity	Cys481 (covalent)	[2]
Thieno[3,2-d]pyrimidine	Compound 19	BTK	IC50 = 29.9 nM	Not explicitly stated	[3]
Pyrazolopyrimidine	Compound 15a	BTK	IC50 = 11 nM	Not explicitly stated	[3]
Pyrazolopyrimidine	Compound 15b	BTK	IC50 = 4.2 nM	Not explicitly stated	[3]
Pyridinone	Compound 10	BTK	IC50 = 7 nM	Not explicitly stated	[3]

Note: The binding energy and IC50 values are indicative of the inhibitory potential, with lower values suggesting higher potency. The 4-Amino-6-chloropyrimidin-5-ol scaffold shares key structural features with these compounds, suggesting its derivatives could exhibit similar or improved binding affinities upon optimization. The presence of the chloro and hydroxyl groups on the pyrimidine ring offers opportunities for further chemical modification to enhance binding and selectivity.

Experimental Protocols

The following outlines a generalized experimental protocol for conducting molecular docking studies of 4-Amino-6-chloropyrimidin-5-ol derivatives with BTK, particularly focusing on covalent inhibition, a common mechanism for pyrimidine-based BTK inhibitors.

Preparation of the Target Protein (BTK)

• Structure Retrieval: Obtain the three-dimensional crystal structure of human BTK from the Protein Data Bank (PDB). A common PDB ID used for BTK docking studies is 3GEN .

• Protein Preparation:

  • Remove water molecules and any co-crystallized ligands from the protein structure using molecular modeling software such as Schrödinger Maestro, AutoDock Tools, or PyMOL.

  • Add hydrogen atoms to the protein structure.

  • Assign appropriate protonation states to the amino acid residues at a physiological pH.

  • Energy minimize the protein structure to relieve any steric clashes.

Preparation of the Ligands (4-Amino-6-chloropyrimidin-5-ol Derivatives)

• Ligand Sketching: Draw the two-dimensional structures of the 4-Amino-6-chloropyrimidin-5-ol derivatives using a chemical drawing tool like ChemDraw or MarvinSketch.

• 3D Conversion and Optimization: Convert the 2D structures to 3D structures and perform energy minimization using a suitable force field (e.g., MMFF94).

• Ligand Preparation for Docking: Prepare the ligands for docking by assigning appropriate atom types and charges. For covalent docking, the reactive "warhead" (often an acrylamide moiety in BTK inhibitors) needs to be correctly defined.

Covalent Molecular Docking Protocol

This protocol is adapted for software that supports covalent docking, such as Schrödinger's CovDock or AutoDock with specialized scripts.

• Grid Generation: Define a grid box around the active site of BTK. The active site is typically centered around the "gatekeeper" residue and the covalent attachment site, Cysteine 481 (Cys481).

• Covalent Docking Setup:

  • Specify the reactive residue in the protein (Cys481).

  • Define the reactive atom in the ligand (the electrophilic carbon of the warhead).

  • Select the appropriate reaction type for the covalent bond formation (e.g., Michael addition for an acrylamide warhead).

• Docking Simulation:

  • Run the covalent docking simulation. The software will first perform a non-covalent docking to place the ligand in a favorable orientation for the reaction.

  • Following the initial placement, the software will model the formation of the covalent bond between the ligand and the specified protein residue.

• Pose Analysis and Scoring:

  • Analyze the resulting docked poses. The software will provide a scoring function to rank the poses based on their predicted binding affinity (e.g., GlideScore, Docking Score).

  • Visualize the ligand-protein interactions for the top-scoring poses to identify key hydrogen bonds, hydrophobic interactions, and the geometry of the covalent bond.

Mandatory Visualizations

BTK Signaling Pathway

The following diagram illustrates the central role of Bruton's tyrosine kinase (BTK) in the B-cell receptor (BCR) signaling pathway. Inhibition of BTK by small molecules, such as derivatives of 4-Amino-6-chloropyrimidin-5-ol, can block downstream signaling and prevent the proliferation of malignant B-cells.[4][5]

Caption: The BTK signaling cascade initiated by BCR activation.

Experimental Workflow for Molecular Docking

The diagram below outlines the key steps involved in a typical molecular docking workflow, from initial preparation to final analysis.

Caption: A generalized workflow for covalent molecular docking studies.

References

• 1. Discovery of pyrazolopyrimidine derivatives as potent BTK inhibitors with effective anticancer activity in MCL - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. The Development of BTK Inhibitors: A Five-Year Update [mdpi.com]
• 4. aacrjournals.org [aacrjournals.org]
• 5. mdpi.com [mdpi.com]

A Head-to-Head Comparison of 4-Amino-6-chloropyrimidin-5-ol Derivatives with Approved Drugs for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the performance of 4-Amino-6-chloropyrimidin-5-ol derivatives against established, approved drugs. The content herein is supported by experimental data from various studies to inform preclinical research and drug discovery efforts.

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the backbone of numerous therapeutic agents, including several approved anticancer drugs.[1] Derivatives of pyrimidine are of significant interest due to their diverse biological activities, frequently acting as potent inhibitors of protein kinases, which are crucial regulators of cell signaling pathways often dysregulated in cancer.[1][2] This guide focuses on 4-Amino-6-chloropyrimidin-5-ol and its closely related derivatives, evaluating their inhibitory potential against key biological targets in comparison to approved pharmaceuticals.

Quantitative Comparison of Inhibitory Activity

The following tables summarize the inhibitory activities of 4-Amino-6-chloropyrimidin-5-ol derivatives and approved drugs against various targets and cancer cell lines. This data is compiled from multiple independent studies and is presented to facilitate a direct comparison of potency.

Table 1: Comparison of COX-2 Inhibition

Compound	Target	IC50 (µM)	Source(s)
4-Amino-6-chloropyrimidin-5-ol	COX-2	0.04	[3]
Celecoxib (Approved Drug)	COX-2	0.04	[1][2]

Table 2: Comparison of Bruton's Tyrosine Kinase (BTK) Inhibition

Compound	Target	IC50 (nM)	Source(s)
4-Amino-6-chloropyrimidin-5-ol Derivative	BTK	Activity noted, specific IC50 not provided	[3]
Ibrutinib (Approved Drug)	BTK	0.5	[4][5][6][7]

Table 3: Comparison of Glutathione Reductase (GR) Inhibition

Compound	Target	IC50 (µM)	KI (µM)	Inhibition Type	Source(s)
4-amino-6-chloropyrimidine	GR	0.374	-	-	[8]
4-amino-2,6-dichloropyrimidine	GR	0.390	0.979	Noncompetitive	[8]

Table 4: Comparison of Anticancer Activity Against HCT116 and MCF7 Cell Lines

Compound	Cell Line	EC50/IC50 (µM)	Source(s)
2-amino-4-chloro-pyrimidine derivative 6	HCT116	89.24 ± 1.36	[9]
2-amino-4-chloro-pyrimidine derivative 6	MCF7	89.37 ± 1.17	[9]
Doxorubicin (Approved Drug)	HCT116	0.96	[10]
Doxorubicin (Approved Drug)	HCT116	1.9	[11]
Doxorubicin (Approved Drug)	HCT116	4.18	[12]
Doxorubicin (Approved Drug)	MCF7	0.68 (µg/ml)	[8]
Doxorubicin (Approved Drug)	MCF7	0.4	[4]
Doxorubicin (Approved Drug)	MCF7	1.65	[13]
5-Fluorouracil (Approved Drug)	HCT116	11.3	[6]
5-Fluorouracil (Approved Drug)	HCT116	23.41	[14]
5-Fluorouracil (Approved Drug)	MCF7	0.38 (µg/ml)	[2]
5-Fluorouracil (Approved Drug)	MCF7	4.79	[15]
5-Fluorouracil (Approved Drug)	MCF7	30	[16]
Tamoxifen (Approved Drug)	MCF7	4.506 (µg/ml)	[1]
Tamoxifen (Approved Drug)	MCF7	10.045	[5]
Tamoxifen (Approved Drug)	MCF7	17.26	[13]

Signaling Pathways and Mechanisms of Action

The therapeutic potential of 4-Amino-6-chloropyrimidin-5-ol derivatives stems from their ability to modulate key signaling pathways implicated in cancer and inflammation.

Bruton's Tyrosine Kinase (BTK) Signaling Pathway

BTK is a critical component of the B-cell receptor (BCR) signaling pathway, which is essential for B-cell proliferation, differentiation, and survival.[17][18] Dysregulation of this pathway is a hallmark of various B-cell malignancies.[12] BTK inhibitors, such as the approved drug Ibrutinib, act by blocking the kinase activity of BTK, thereby inhibiting downstream signaling and inducing apoptosis in malignant B-cells.[7] 4-Amino-6-chloropyrimidin-5-ol has been identified as a potential inhibitor of BTK, suggesting a similar mechanism of action in targeting B-cell cancers.[3]

Caption: BTK Signaling Pathway and Point of Inhibition.

Cyclooxygenase-2 (COX-2) Signaling Pathway

COX-2 is an enzyme that plays a key role in the inflammatory response by catalyzing the production of prostaglandins. Chronic inflammation is a known risk factor for cancer development, and COX-2 is often overexpressed in various tumors. Selective COX-2 inhibitors like Celecoxib reduce inflammation and have shown utility in certain cancer prevention strategies. The potent inhibition of COX-2 by a 4-Amino-6-chloropyrimidin-5-ol derivative suggests its potential as an anti-inflammatory and chemopreventive agent.[3]

Caption: COX-2 Signaling Pathway and Point of Inhibition.

Glutathione Reductase and Oxidative Stress

Glutathione reductase (GR) is a critical enzyme in maintaining the cellular redox balance by regenerating the antioxidant glutathione (GSH). Cancer cells often have elevated levels of GSH, which helps them to withstand the oxidative stress induced by many chemotherapeutic agents, contributing to drug resistance. Inhibition of GR can therefore sensitize cancer cells to chemotherapy. The inhibitory activity of 4-amino-6-chloropyrimidine derivatives against GR suggests a potential mechanism to overcome drug resistance in cancer.[8]

Caption: Glutathione Reductase Pathway and Point of Inhibition.

Experimental Protocols

The data presented in this guide were generated using standard and validated experimental methodologies. Below are outlines of the key assays.

In Vitro Kinase Inhibition Assay

This assay quantifies the ability of a compound to inhibit the enzymatic activity of a specific kinase.

• Principle: A recombinant kinase is incubated with a substrate (e.g., a peptide or protein) and ATP in the presence of varying concentrations of the test compound. The extent of substrate phosphorylation is measured, typically using methods such as ELISA, HTRF (Homogeneous Time-Resolved Fluorescence), or radioisotope incorporation.

• General Procedure:

  • Prepare serial dilutions of the test compound.

  • In a microplate, add the kinase, substrate, and ATP to a reaction buffer.

  • Add the test compound dilutions to the wells.

  • Incubate the plate at a specified temperature for a set period to allow the kinase reaction to proceed.

  • Stop the reaction and measure the amount of phosphorylated substrate.

  • Calculate the IC50 value, which is the concentration of the inhibitor required to reduce the kinase activity by 50%.

Cell Viability (MTT) Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

• Principle: The yellow tetrazolium salt MTT is reduced by metabolically active cells, in part by the action of dehydrogenase enzymes, to generate reducing equivalents such as NADH and NADPH. The resulting intracellular purple formazan can be solubilized and quantified by spectrophotometry.

• General Procedure:

  • Seed cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compound for a specified duration (e.g., 24, 48, or 72 hours).

  • Add MTT solution to each well and incubate for 2-4 hours to allow formazan crystal formation.

  • Solubilize the formazan crystals with a solubilizing agent (e.g., DMSO or Sorenson's glycine buffer).

  • Measure the absorbance at a specific wavelength (typically 570 nm) using a microplate reader.

  • Calculate the percentage of cell viability relative to untreated control cells and determine the EC50 or IC50 value.

Glutathione Reductase (GR) Inhibition Assay

This assay measures the inhibition of GR activity, which is determined by monitoring the oxidation of NADPH to NADP+.

• Principle: The activity of GR is measured by following the decrease in absorbance at 340 nm due to the oxidation of NADPH in the presence of GSSG (oxidized glutathione).

• General Procedure:

  • Prepare a reaction mixture containing phosphate buffer, EDTA, GSSG, and NADPH.

  • Add the test compound at various concentrations.

  • Initiate the reaction by adding a purified GR enzyme.

  • Monitor the decrease in absorbance at 340 nm over time using a spectrophotometer.

  • Calculate the rate of reaction and determine the percentage of inhibition for each concentration of the test compound.

  • Calculate the IC50 value and, if applicable, determine the inhibition type (e.g., competitive, noncompetitive) and the inhibition constant (KI) using Lineweaver-Burk plots.

Experimental Workflow

The discovery and preclinical evaluation of novel kinase inhibitors, such as 4-Amino-6-chloropyrimidin-5-ol derivatives, typically follow a structured workflow.

Caption: A typical experimental workflow for evaluating novel kinase inhibitors.

References

• 1. oaepublish.com [oaepublish.com]
• 2. usa-journals.com [usa-journals.com]
• 3. ijcc.chemoprev.org [ijcc.chemoprev.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. spandidos-publications.com [spandidos-publications.com]
• 8. aacrjournals.org [aacrjournals.org]
• 9. researchgate.net [researchgate.net]
• 10. Investigation of the anticancer effects of doxorubicin-loaded niosomes on HCT-116 cells and the expression levels of LncRNAs DLGAP1-AS1 and AFAP1-AS1 in colorectal cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Journal of the Institute of Science and Technology » Submission » In Vitro Evaluation of Cytotoxic and Antitumor Activities of The Tamoxifen and Doxorubicin Combination on MCF-7 and BT-474 Breast Cancer Cell Lines [dergipark.org.tr]
• 12. Curcumol increases the sensitivity of colon cancer to 5-FU by regulating Wnt/β-catenin signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The mechanism underlying resistance to 5-fluorouracil and its reversal by the inhibition of thymidine phosphorylase in breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. scirp.org [scirp.org]
• 15. Cytotoxicity of 5-fluorouracil-loaded pH-sensitive liposomal nanoparticles in colorectal cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]

Preclinical Validation of a Novel Kinase Inhibitor: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The development of novel kinase inhibitors is a cornerstone of modern drug discovery, offering promising therapeutic avenues for a multitude of diseases, including cancer and inflammatory disorders. The preclinical validation phase is a critical step in this process, designed to rigorously assess the efficacy, selectivity, and safety of a new chemical entity before it can be considered for clinical trials. This guide provides a comprehensive overview of a typical preclinical validation workflow for a novel kinase inhibitor, herein referred to as "Innovate-K," benchmarked against a well-established competitor, "Standard-Kinase-Inhibitor."

Executive Summary

This guide outlines the essential in vitro and in vivo assays required to build a robust preclinical data package for a novel kinase inhibitor. We will delve into the methodologies for assessing biochemical potency, cellular activity, target engagement, kinome-wide selectivity, and in vivo efficacy. All quantitative data are presented in comparative tables, and key experimental workflows and signaling pathways are visualized using diagrams to facilitate clear and objective evaluation.

Introduction to Innovate-K

Innovate-K is a novel, ATP-competitive small molecule inhibitor designed to target a specific serine/threonine kinase, "Target Kinase X," which is a key driver in a particular cancer indication. Early discovery data suggests high potency and selectivity for Innovate-K. This guide will walk through the necessary preclinical experiments to validate these initial findings and build a strong case for its clinical development.

The Target: Kinase Signaling Pathway

Target Kinase X is a central node in a signaling cascade that promotes cell proliferation and survival. Its aberrant activation is a known oncogenic driver. Innovate-K is designed to inhibit this kinase, thereby blocking downstream signaling and inducing apoptosis in cancer cells.

Safety & Regulatory Compliance

Safeguarding Research: A Comprehensive Guide to the Proper Disposal of 4-Amino-6-chloropyrimidin-5-ol

For researchers and scientists engaged in drug development, the meticulous management of chemical reagents is paramount, extending from initial handling to final disposal. This guide provides essential safety and logistical information for the proper disposal of 4-Amino-6-chloropyrimidin-5-ol, ensuring the protection of laboratory personnel and the environment. Adherence to these procedural steps is critical for maintaining a safe and compliant research environment.

Hazard Assessment and Personal Protective Equipment (PPE)

PPE Category	Specification	Purpose
Eye and Face Protection	Chemical safety goggles or a full-face shield.	Protects eyes and face from splashes and airborne particles.[1]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene).	Prevents skin contact and absorption.[1]
Body Protection	A lab coat or chemical-resistant coveralls.	Provides a barrier against accidental spills and contamination of personal clothing.[1]
Respiratory Protection	A NIOSH-approved respirator may be necessary if dust is generated.	Protects the respiratory system from inhalation of harmful dust.[1]
Foot Protection	Closed-toe shoes, preferably chemical-resistant footwear.	Protects feet from spills.

Disposal Protocol: A Step-by-Step Approach

The disposal of 4-Amino-6-chloropyrimidin-5-ol must comply with institutional policies and local, state, and federal regulations, such as those established by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[2][3]

Step 1: Waste Identification and Segregation

• Identify Waste Streams: All materials contaminated with 4-Amino-6-chloropyrimidin-5-ol are to be considered hazardous waste. This includes:

  • Unused or expired solid compound.

  • Solutions containing the dissolved compound.

  • Contaminated labware (e.g., weigh boats, pipette tips).

  • Contaminated PPE (e.g., gloves, disposable lab coats).

• Segregate Waste: Do not mix waste containing 4-Amino-6-chloropyrimidin-5-ol with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department. Incompatible chemicals can react dangerously.[4] For instance, avoid mixing with strong oxidizing agents or acids.[1]

Step 2: Waste Collection and Containment

• Solid Waste: Collect unused or contaminated solid 4-Amino-6-chloropyrimidin-5-ol in a clearly labeled, sealed container designated for hazardous solid waste.[5]

• Liquid Waste: If the compound is in a solvent, collect the solution in a labeled hazardous waste container, typically for halogenated organic waste.[5]

• Contaminated Materials: Dispose of items like gloves and weigh boats that have come into contact with the chemical in a designated hazardous waste container.[5]

Step 3: Labeling and Storage

• Labeling: All hazardous waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name ("4-Amino-6-chloropyrimidin-5-ol"), and any relevant hazard pictograms.[2][3] The date of waste generation must also be included.[2]

• Storage: Store sealed waste containers in a designated and properly marked satellite accumulation area (SAA) within the laboratory.[3][6] This area should be secure and accessible only to trained personnel.[7] Ensure secondary containment is in place to mitigate any potential leaks.

Step 4: Arranging for Disposal

• Contact EHS: Do not attempt to dispose of this chemical down the drain or in regular trash.[2][8] Contact your institution's EHS department to schedule a pickup for the hazardous waste.[5]

• Documentation: Complete all necessary waste disposal forms as required by your institution and local regulations.[2][5]

Emergency Procedures for Spills

In the event of a spill, immediate and appropriate action is crucial.

• Evacuate and Alert: Evacuate the immediate area and alert nearby personnel.

• Don PPE: Before attempting any cleanup, put on the appropriate personal protective equipment as detailed in the table above.

• Contain the Spill: For solid spills, carefully sweep up the material and place it in a suitable, closed container for disposal.[1] Avoid creating dust.[1] For liquid spills, use an inert absorbent material.

• Decontaminate: Clean the spill area thoroughly.

• Dispose of Cleanup Materials: All materials used for spill cleanup must be treated as hazardous waste and disposed of accordingly.[9]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4-Amino-6-chloropyrimidin-5-ol.

Caption: Disposal workflow for 4-Amino-6-chloropyrimidin-5-ol.

References

• 1. fishersci.com [fishersci.com]
• 2. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 3. MedicalLab Management Magazine [medlabmag.com]
• 4. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 5. benchchem.com [benchchem.com]
• 6. epa.gov [epa.gov]
• 7. HCI. Top 7 Expert Guidelines to Follow for Proper Chemical Waste Disposal [hcienv.com]
• 8. acs.org [acs.org]
• 9. vumc.org [vumc.org]

Personal protective equipment for handling 4-Amino-6-chloropyrimidin-5-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 4-Amino-6-chloropyrimidin-5-ol. In the absence of a specific Safety Data Sheet (SDS) for this compound, a conservative approach based on best practices for handling novel chemical entities and data from structurally similar compounds is mandated. The primary concerns include potential toxicity, skin and eye irritation, and respiratory irritation.

I. Personal Protective Equipment (PPE)

A multi-layered PPE approach is essential to minimize exposure. The required PPE may vary based on the specific laboratory activity and the scale of the operation.

Activity Level	Required PPE	Enhanced Precautions (for potent compound handling)
Low-Hazard Activities (e.g., handling sealed containers)	- Standard laboratory coat- Safety glasses with side shields- Single pair of nitrile gloves	-
Moderate-Hazard Activities (e.g., weighing, preparing stock solutions)	- Permeation-resistant laboratory coat- Chemical splash goggles- Double-gloving (nitrile)	- Face shield- Disposable sleeves
High-Hazard Activities (e.g., large-scale synthesis, potential for aerosolization)	- Disposable, solid-front lab coat or gown- Chemical splash goggles and face shield- Double-gloving (nitrile)- Respiratory protection (NIOSH-approved N95 or higher)	- Full-body protective suit (if significant exposure is possible)

Always inspect gloves for tears or punctures before and during use. Change gloves immediately if contaminated.

II. Operational Plan: From Handling to Disposal

A systematic workflow is critical for ensuring safety and preventing contamination.

A. Preparation:

• Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

• Review Safety Information: Review the SDS for structurally similar compounds, such as 4-Amino-6-chloropyrimidine.[1]

• Engineering Controls: Ensure a certified chemical fume hood is operational and available for use.[2][3] Eyewash stations and safety showers must be readily accessible.[1][4]

• Don PPE: Put on all required personal protective equipment as detailed in the PPE table.[1][2]

B. Handling:

• Location: Perform all manipulations of the solid compound, including weighing and transferring, within a certified chemical fume hood to minimize inhalation exposure.[3][5]

• Minimize Dust: Handle the solid carefully to avoid the generation of dust.[1][2]

• Container Management: Keep the container tightly closed when not in use to prevent contamination and exposure.[1][6]

• Hygiene: Do not eat, drink, or smoke when using this product. Wash hands and any exposed skin thoroughly after handling.[1][2][6]

C. Post-Handling & Cleanup:

• Decontamination: Decontaminate all surfaces and equipment that may have come into contact with the chemical.

• Waste Segregation: Segregate all waste containing 4-Amino-6-chloropyrimidin-5-ol for proper disposal.[3]

• PPE Removal: Carefully remove and dispose of contaminated gloves and other disposable PPE in a designated hazardous waste container.

• Final Wash: Wash hands and any exposed skin thoroughly after completing work.[1]

III. First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route	First Aid Protocol
Inhalation	Move the victim to fresh air and keep at rest in a position comfortable for breathing. If breathing has stopped, perform artificial respiration. Get medical attention as soon as possible.[1][6][7]
Skin Contact	Immediately remove all contaminated clothing. Promptly wash the contaminated skin with plenty of soap and water for at least 15 minutes. If skin irritation persists, get medical attention.[1][6][7]
Eye Contact	Rinse cautiously with water for several minutes, including under the eyelids. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes. If eye irritation persists, get medical advice/attention.[1][6][8]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a POISON CENTER or doctor/physician if you feel unwell.[1][4][9]

IV. Disposal Plan

Proper disposal of 4-Amino-6-chloropyrimidin-5-ol and its containers is crucial to prevent environmental contamination and ensure regulatory compliance.

A. Waste Segregation and Storage:

• Solid Waste: Collect any unused or contaminated solid 4-Amino-6-chloropyrimidin-5-ol in a clearly labeled, sealed container for hazardous waste.[3]

• Contaminated Materials: Any items such as gloves, weigh boats, or paper towels that are contaminated with the chemical should be disposed of as hazardous waste.[3]

• Liquid Waste: If the compound is dissolved in a solvent, the resulting solution should be collected in a labeled hazardous waste container, potentially for halogenated organic waste.[3]

B. Disposal Workflow:

• Waste Collection: Use a designated, properly labeled, and sealed container for the waste. The container should be in good condition and compatible with the chemical.[3]

• Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name "4-Amino-6-chloropyrimidin-5-ol," and any relevant hazard symbols.[3]

• Interim Storage: The storage area should be designated for hazardous waste and have secondary containment.[3]

• Final Disposal: Contact your institution's Environmental Health and Safety (EHS) department for collection and disposal of the hazardous waste. Complete all necessary waste disposal forms as required by your institution and local regulations.[3]

V. Experimental Workflow and Logical Relationships

The following diagrams illustrate the key procedural workflows for safely handling 4-Amino-6-chloropyrimidin-5-ol.

References

• 1. fishersci.com [fishersci.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. fishersci.com [fishersci.com]
• 5. benchchem.com [benchchem.com]
• 6. fishersci.com [fishersci.com]
• 7. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
• 8. CCOHS: First Aid for Chemical Exposures [ccohs.ca]
• 9. chemicalbook.com [chemicalbook.com]